Didecyl phthalate-d4

• CAS: 1276197-18-2

Core Science & Biosynthesis

In-Depth Technical Guide to the Isotopic Purity of Didecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Didecyl phthalate-d4, a deuterated internal standard crucial for accurate quantification in mass spectrometry-based analyses. This document outlines the typical isotopic enrichment, presents a representative isotopic distribution, and details the experimental protocol for its determination.

Executive Summary

Didecyl phthalate-d4 is a stable isotope-labeled analog of Didecyl phthalate, widely used as an internal standard in analytical chemistry, particularly for the quantification of phthalates in various matrices. The accuracy of experimental results hinges on the precise characterization of the isotopic purity of the standard. This guide addresses the key aspects of the isotopic purity of Didecyl phthalate-d4, providing researchers with the necessary information for its effective use.

Isotopic Purity and Distribution

Didecyl phthalate-d4 is synthesized to have four deuterium atoms incorporated into the benzene ring of the phthalate structure. Commercially available standards of Didecyl phthalate-d4 typically feature a high isotopic enrichment, commonly specified as 99 atom % D[1]. This value, however, represents the percentage of deuterium at the labeled positions and does not fully describe the distribution of the different isotopologues (molecules with different numbers of deuterium atoms).

For accurate quantitative analysis, particularly in isotope dilution mass spectrometry, understanding the distribution of these isotopologues is critical to correct for any contribution of the standard to the signal of the unlabeled analyte. While a specific Certificate of Analysis detailing the isotopic distribution for Didecyl phthalate-d4 was not publicly available at the time of this writing, a representative distribution for a d4-labeled aromatic compound with high isotopic enrichment is presented in Table 1.

Table 1: Representative Isotopic Distribution of Didecyl Phthalate-d4

Isotopologue	Mass Shift	Representative Abundance (%)
d0 (unlabeled)	M+0	< 0.1
d1	M+1	< 0.5
d2	M+2	< 1.0
d3	M+3	~ 2.0
d4	M+4	> 96.5

Note: This data is illustrative and represents a typical distribution for a high-purity d4-labeled standard. For precise analytical work, it is imperative to refer to the Certificate of Analysis provided by the supplier for the specific lot of the standard being used.

Experimental Protocol for Isotopic Purity Determination

The determination of the isotopic purity and distribution of Didecyl phthalate-d4 is typically performed using high-resolution mass spectrometry (HRMS), often coupled with gas chromatography (GC) or liquid chromatography (LC). The following protocol outlines a general procedure for this analysis.

Materials and Instrumentation

• Didecyl phthalate-d4 standard

• High-resolution mass spectrometer (e.g., Orbitrap, TOF)

• Gas chromatograph (GC) with a suitable capillary column (e.g., DB-5ms) or Liquid chromatograph (LC) with a C18 column

• Appropriate solvents for sample dilution (e.g., isooctane for GC, acetonitrile/water for LC)

Sample Preparation

• Prepare a stock solution of Didecyl phthalate-d4 in a suitable solvent at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to obtain a working solution with a concentration appropriate for the mass spectrometer being used (typically in the range of 1-10 µg/mL).

Instrumental Analysis

• Chromatographic Separation (Optional but Recommended):

  • Inject the working solution into the GC-MS or LC-MS system.

  • Develop a chromatographic method that provides a sharp, symmetric peak for Didecyl phthalate to ensure that the analysis is of the compound of interest and not an impurity.

• Mass Spectrometric Analysis:

  • Acquire full-scan mass spectra over a mass range that includes the molecular ions of all expected isotopologues of Didecyl phthalate (unlabeled MW ≈ 446.7 g/mol ; d4 MW ≈ 450.7 g/mol ).

  • Utilize a high-resolution setting on the mass spectrometer to resolve the isotopic peaks.

  • The primary ions to monitor will be the protonated molecules [M+H]⁺ or molecular ions [M]⁺• depending on the ionization technique used.

Data Analysis

• From the full-scan mass spectrum of the Didecyl phthalate-d4 peak, identify the ion signals corresponding to the different isotopologues (d0, d1, d2, d3, d4).

• Integrate the peak areas for each of these isotopologue signals.

• Calculate the relative abundance of each isotopologue by dividing its peak area by the sum of the peak areas of all isotopologues and multiplying by 100.

• The isotopic purity is reported as the percentage of the desired deuterated species (d4).

Diagrams

Logical Workflow for Isotopic Purity Assessment

Caption: Workflow for the determination of isotopic purity.

Signaling Pathway for Accurate Quantification

Caption: The role of isotopic purity data in accurate quantification.

References

• 1. cdnisotopes.com [cdnisotopes.com]

An In-depth Technical Guide to Didecyl Phthalate-d4: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Didecyl phthalate-d4, a deuterated stable isotope-labeled compound. This document details its chemical structure, physicochemical properties, and its critical role as an internal standard in analytical methodologies. Furthermore, it outlines a representative experimental protocol for its application and the general metabolic pathway of high molecular weight phthalates.

Chemical Structure and Properties

Didecyl phthalate-d4 is a deuterated analog of Didecyl phthalate, where four hydrogen atoms on the benzene ring have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its chemical and physical properties are nearly identical to its non-labeled counterpart, with the primary difference being its higher molecular weight.

Table 1: Chemical Identifiers and Properties of Didecyl phthalate-d4

Property	Value
Chemical Name	Di-n-decyl Phthalate-3,4,5,6-d4
Synonyms	Phthalic Acid Didecyl Ester D4, Didecyl Phthalate (phenyl-d4)
Molecular Formula	C₂₈H₄₂D₄O₄
Molecular Weight	450.7 g/mol
CAS Number	1276197-18-2
Unlabeled CAS Number	84-77-5
Isotopic Enrichment	Typically ≥98 atom % D

Table 2: Physicochemical Properties of Didecyl Phthalate (Unlabeled)

Property	Value
Melting Point	-2.5 °C
Boiling Point	261 °C at 5 mmHg
Density	0.967 g/cm³ at 20 °C
Water Solubility	Very low
Log P	8.78
Appearance	Colorless to light yellow viscous liquid

Note: The physicochemical properties of Didecyl phthalate-d4 are expected to be very similar to the unlabeled compound.

Synthesis of Didecyl Phthalate-d4

The synthesis of deuterated phthalate esters like Didecyl phthalate-d4 generally involves the esterification of a deuterated phthalic anhydride with the corresponding alcohol. A common synthetic route starts with a deuterated benzene ring precursor.

Figure 1: General synthesis pathway for Didecyl phthalate-d4.

Applications in Analytical Chemistry

The primary application of Didecyl phthalate-d4 is as an internal standard in isotope dilution mass spectrometry for the accurate quantification of Didecyl phthalate and other phthalates in various complex matrices. Its utility is crucial in environmental monitoring, food safety analysis, and clinical research to assess human exposure to these potential endocrine-disrupting chemicals.

Experimental Protocol: Quantification of Phthalates in a Liquid Sample using GC-MS

This section outlines a representative protocol for the analysis of phthalates in a liquid matrix (e.g., water, beverage) using Didecyl phthalate-d4 as an internal standard.

4.1. Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane (pesticide residue grade or equivalent)

• Standards: Didecyl phthalate analytical standard, Didecyl phthalate-d4 internal standard solution (e.g., 1 µg/mL in hexane)

• Apparatus: Glassware (e.g., separatory funnels, vials, volumetric flasks), rotary evaporator or nitrogen evaporator, GC-MS system.

4.2. Sample Preparation and Extraction

References

• 1. benchchem.com [benchchem.com]

Certificate of Analysis: A Technical Guide to Didecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of Didecyl phthalate-d4, a deuterated stable isotope-labeled internal standard crucial for the accurate quantification of Didecyl phthalate in various matrices. This document outlines the key chemical and physical properties, details common analytical methodologies, and presents a typical experimental workflow for its use in research and quality control settings.

Compound Information

Didecyl phthalate-d4 serves as an ideal internal standard for mass spectrometry-based analytical methods due to its chemical similarity to the target analyte and its distinct mass, which allows for clear differentiation.

Chemical and Physical Data

The following table summarizes the key identification and physical properties of Didecyl phthalate-d4 and its unlabeled counterpart.

Property	Didecyl phthalate-d4	Didecyl phthalate (unlabeled)
Synonyms	Phthalic Acid Didecyl Ester D4, Di-n-decyl Phthalate-3,4,5,6-d4	Phthalic acid, didecyl ester; Di-n-decyl phthalate
CAS Number	1276197-18-2[1][2][3][4]	84-77-5[1][2][3][4][5][6][7][8]
Molecular Formula	C₂₈²H₄H₄₂O₄[1][2][3]	C₂₈H₄₆O₄[5][7]
Molecular Weight	450.69 g/mol [1][2][3][4]	446.66 g/mol [6][7][8]
Isotopic Purity	≥ 99 atom % D[2][3][4]	N/A
Chemical Purity	≥ 98%[2][3]	Analytical standard grade[5][6][8]
Physical State	Neat[1][2][3]	Light-colored, practically odorless liquid[5]
Boiling Point	Not specified	261 °C at 5 mmHg[5]
Melting Point	Not specified	-2.5 °C[5]
Density	Not specified	0.9675 g/cm³ at 20 °C[5]
Solubility	Soluble in common organic solvents[5]	Soluble in common organic solvents, low solubility in water[5]

Analytical Methods and Experimental Protocols

The quantification of phthalates, including Didecyl phthalate, is commonly performed using chromatographic techniques coupled with mass spectrometry. The use of a deuterated internal standard like Didecyl phthalate-d4 is essential for correcting for matrix effects and variations in sample preparation and instrument response.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the analysis of semi-volatile compounds like phthalates.

Experimental Protocol:

• Sample Preparation:

  • For solid samples (e.g., plastics, tissues), perform solvent extraction using a suitable organic solvent (e.g., hexane, dichloromethane).

  • For liquid samples (e.g., environmental water, biological fluids), perform liquid-liquid extraction or solid-phase extraction (SPE) to isolate and concentrate the analytes.

  • Spike the sample with a known concentration of Didecyl phthalate-d4 internal standard prior to extraction.

  • Evaporate the solvent and reconstitute the residue in a small volume of a suitable solvent for GC injection.

• GC-MS Analysis:

  • Gas Chromatograph: Use a GC system equipped with a capillary column suitable for phthalate analysis (e.g., a non-polar or mid-polar column).

  • Injection: Inject the sample extract into the GC inlet in splitless mode.

  • Oven Program: Employ a temperature gradient to separate the analytes. A typical program might start at a low temperature, ramp up to a higher temperature, and hold for a period to ensure elution of all compounds.

  • Mass Spectrometer: Operate the mass spectrometer in electron ionization (EI) mode.

  • Data Acquisition: Acquire data in selected ion monitoring (SIM) mode, monitoring characteristic ions for both Didecyl phthalate and Didecyl phthalate-d4.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is another powerful technique for the analysis of phthalates, particularly in complex matrices.[9]

Experimental Protocol:

• Sample Preparation:

  • Similar to GC-MS, extract the analytes from the sample matrix using an appropriate method.

  • Spike the sample with Didecyl phthalate-d4 internal standard before extraction.

  • After extraction, evaporate the solvent and reconstitute the residue in a solvent compatible with the LC mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatograph: Use an HPLC or UPLC system with a C18 or similar reversed-phase column.

  • Mobile Phase: Employ a gradient elution using a mixture of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like ammonium acetate or formic acid to improve ionization.[9]

  • Mass Spectrometer: Use a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.[9]

  • Data Acquisition: Set up multiple reaction monitoring (MRM) transitions for both the analyte and the internal standard to ensure high selectivity and sensitivity.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Didecyl phthalate using Didecyl phthalate-d4 as an internal standard.

Caption: General workflow for phthalate analysis using an internal standard.

This diagram outlines the major steps from sample preparation through instrumental analysis to data processing, highlighting the point at which the deuterated internal standard is introduced.

References

• 1. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Didecyl phthalate analytical standard 84-77-5 [sigmaaldrich.com]
• 7. accustandard.com [accustandard.com]
• 8. Didecyl phthalate analytical standard 84-77-5 [sigmaaldrich.com]
• 9. fda.gov.tw [fda.gov.tw]

An In-depth Technical Guide to the Synthesis and Characterization of Didecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Didecyl phthalate-d4 (DD P-d4), an isotopically labeled internal standard crucial for accurate quantification in mass spectrometry-based analyses. This document details the synthetic pathway, experimental protocols, and analytical characterization methods pertinent to researchers in environmental science, toxicology, and drug metabolism.

Introduction

Didecyl phthalate is a widely used plasticizer that has come under scrutiny due to its potential endocrine-disrupting properties. Accurate monitoring of its presence in various matrices is essential for assessing human exposure and environmental impact. The use of a stable isotope-labeled internal standard, such as Didecyl phthalate-d4, is the gold standard for quantitative analysis by isotope dilution mass spectrometry, as it corrects for matrix effects and variations in sample preparation and instrument response. This guide focuses on the synthesis of Didecyl phthalate where the four protons on the phthalic ring are replaced with deuterium.

Synthesis of Didecyl Phthalate-d4

The synthesis of Didecyl phthalate-d4 is achieved through the esterification of phthalic anhydride-d4 with n-decanol. The reaction proceeds in two stages: an initial rapid, non-catalyzed formation of the monoester, followed by a slower, catalyzed conversion to the diester at an elevated temperature.

Synthesis Pathway

The overall synthetic scheme is as follows:

Caption: Synthesis pathway of Didecyl phthalate-d4.

Experimental Protocol

This protocol is based on established methods for phthalate ester synthesis.[1][2][3]

Materials:

• Phthalic anhydride-d4 (C₈D₄O₃)

• n-Decanol (C₁₀H₂₂O)

• Titanium (IV) isopropoxide (Catalyst)

• Sodium carbonate (Na₂CO₃) solution (5% w/v)

• Toluene

• Anhydrous sodium sulfate (Na₂SO₄)

• Nitrogen gas (inert atmosphere)

Equipment:

• Three-neck round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with a magnetic stirrer

• Thermometer

• Separatory funnel

• Rotary evaporator

Procedure:

• Monoesterification:

  • To a three-neck round-bottom flask equipped with a Dean-Stark apparatus, condenser, thermometer, and nitrogen inlet, add phthalic anhydride-d4 (1.0 eq) and n-decanol (2.2 eq).

  • Add toluene to the flask to aid in the azeotropic removal of water.

  • Under a nitrogen atmosphere, heat the mixture to 140-150°C with stirring.

  • Maintain this temperature for approximately 1-2 hours. The reaction progress can be monitored by the disappearance of solid phthalic anhydride-d4.

• Diesterification:

  • After the initial monoesterification, allow the reaction mixture to cool slightly.

  • Add the titanium (IV) isopropoxide catalyst (0.1-0.2% by weight of the reactants).

  • Increase the temperature to 180-220°C and reflux. Water will be collected in the Dean-Stark trap.

  • Continue the reaction for 4-6 hours, or until no more water is collected. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or by measuring the acid value of the reaction mixture.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Wash the mixture with a 5% sodium carbonate solution to neutralize any remaining acidic components.

  • Wash with brine and then with deionized water until the aqueous layer is neutral.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to remove toluene and excess n-decanol.

  • For higher purity, the crude product can be purified by vacuum distillation or column chromatography on silica gel.

Characterization of Didecyl Phthalate-d4

The structure and purity of the synthesized Didecyl phthalate-d4 are confirmed using various analytical techniques.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₂₈H₄₂D₄O₄
Molecular Weight	450.70 g/mol
Appearance	Colorless to pale yellow viscous liquid
Boiling Point	261 °C @ 5 mmHg (for unlabeled)[4]
Solubility	Insoluble in water; soluble in organic solvents

Spectroscopic and Chromatographic Data

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for confirming the structure and isotopic labeling of the synthesized compound.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum is expected to show signals corresponding to the decyl chains. The aromatic region, which would typically show multiplets for the unlabeled compound, will be absent due to the deuterium substitution. The expected chemical shifts for the decyl chain protons are similar to those of unlabeled didecyl phthalate.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum will show signals for the carbonyl carbons and the carbons of the decyl chains. The signals for the deuterated aromatic carbons will be significantly attenuated and may appear as multiplets due to C-D coupling.

Expected NMR Data (based on unlabeled Didecyl Phthalate)

Assignment	¹H Chemical Shift (ppm) (CDCl₃)	¹³C Chemical Shift (ppm) (CDCl₃)
Aromatic-H	7.7 (m), 7.5 (m)	-
-COOC H₂-	4.3 (t)	65.2
-COOCH₂C H₂-	1.7 (quint)	28.7
-(CH₂)₆-	1.3-1.4 (m)	29.6, 29.5, 29.3, 26.1, 22.7
-C H₃	0.9 (t)	14.1
C =O	-	167.8
Aromatic-C -COO	-	132.5
Aromatic-C -H	-	130.9, 128.9

Note: The aromatic signals in the ¹H and ¹³C NMR spectra will be absent or significantly altered for Didecyl phthalate-d4.

3.2.2. Mass Spectrometry (MS)

Gas chromatography coupled with mass spectrometry (GC-MS) is used to confirm the molecular weight and fragmentation pattern of the synthesized compound.

• Electron Ionization (EI) Mass Spectrum: The EI mass spectrum of Didecyl phthalate-d4 is expected to show a molecular ion peak (M⁺) at m/z 450. A prominent fragment ion is expected at m/z 153, corresponding to the deuterated phthalic anhydride fragment, which is a characteristic ion for d4-labeled phthalates. This is a shift from the m/z 149 fragment observed for unlabeled phthalates. Other fragments will arise from the loss of the decyl chains.

Expected Key Mass Fragments

m/z	Interpretation
450	Molecular ion [M]⁺
307	[M - C₁₀H₂₁]⁺ (Loss of one decyl radical)
153	Deuterated phthalic anhydride fragment [C₈D₄O₃]⁺

Chromatographic Purity

The purity of the synthesized Didecyl phthalate-d4 can be determined by gas chromatography with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS). The analysis should show a single major peak corresponding to the product.

Experimental and Analytical Workflow

The following diagram illustrates the overall workflow for the synthesis and characterization of Didecyl phthalate-d4.

References

• 1. Esterification of phthalic anhydride with n-Butanol using eco-friendly solid acid catalyst-sulfamic acid [cwejournal.org]
• 2. CN104072373A - Preparation method of diethyl phthalate (DEP) - Google Patents [patents.google.com]
• 3. CN105237394A - Preparation method of diisobutyl phthalate - Google Patents [patents.google.com]
• 4. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Solubility of Didecyl Phthalate-d4 in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of Didecyl phthalate-d4 in various organic solvents, designed for researchers, scientists, and professionals in drug development. Given the limited availability of specific quantitative data for the deuterated compound, this guide leverages data from its non-deuterated analogue, Didecyl Phthalate, as a reliable proxy. Isotopic labeling with deuterium is not expected to significantly alter the fundamental solubility characteristics in organic solvents.

Core Concepts and Physical Properties

Didecyl phthalate is a high-molecular-weight phthalate ester primarily used as a plasticizer. Its deuterated form, Didecyl phthalate-d4, is often utilized as an internal standard in analytical chemistry. Understanding its solubility is crucial for sample preparation, formulation, and toxicological studies.

Physical Properties of Didecyl Phthalate:

Property	Value	Reference
Molecular Formula	C₂₈H₄₆O₄	[1][2]
Molecular Weight	446.66 g/mol	[1][2]
Appearance	Clear, light yellow viscous liquid	[1][2][3]
Melting Point	4 °C	[1][2][3]
Boiling Point	261 °C at 5 mmHg	[1][2][3][4]
Density	0.97 g/cm³	[1][2][3]
Water Solubility	0.33 mg/L at 24 °C	[1][2][3]

Solubility in Organic Solvents

Didecyl phthalate exhibits good solubility in a range of common organic solvents, a characteristic attributed to its long alkyl chains and ester functional groups.[5] Phthalate esters, in general, are soluble to varying extents in many organic solvents and oils.[4][6]

Qualitative Solubility Data of Didecyl Phthalate:

Solvent	Solubility	Reference
Acetone	Soluble	[1][2][3]
Alcohol	Soluble	[1][2][3]
Ether	Soluble	[1][2][3]
Hydrocarbons	Soluble	[4]
Chloroform	Sparingly Soluble	[1][2][3]
Ethyl Acetate	Slightly Soluble	[1][2][3]
Methanol	Slightly Soluble	[1][2][3]

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a liquid compound like Didecyl phthalate-d4 in an organic solvent. This method is based on the principle of preparing saturated solutions and determining the concentration of the solute.

Materials:

• Didecyl phthalate-d4

• Analytical grade organic solvents

• Glass vials with screw caps

• Calibrated pipettes and syringes

• Analytical balance

• Vortex mixer or magnetic stirrer with stir bars

• Constant temperature bath or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of Didecyl phthalate-d4 to a known volume of the selected organic solvent in a glass vial.

  • Seal the vial to prevent solvent evaporation.

  • Agitate the mixture vigorously using a vortex mixer or magnetic stirrer for a predetermined time (e.g., 24-48 hours) at a constant temperature to ensure equilibrium is reached.

• Equilibration and Phase Separation:

  • Allow the vials to stand undisturbed at the same constant temperature to allow any undissolved material to settle.

  • For viscous liquids or fine suspensions, centrifugation can be used to facilitate the separation of the excess solute.

• Sample Dilution and Analysis:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution).

  • Dilute the aliquot with a known volume of the same solvent to a concentration within the linear range of the analytical instrument.

  • Analyze the diluted sample using a calibrated HPLC or GC method to determine the concentration of Didecyl phthalate-d4.

• Calculation of Solubility:

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of Didecyl phthalate-d4 solubility.

References

• 1. Didecyl phthalate | 84-77-5 [chemicalbook.com]
• 2. Didecyl phthalate Two Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. Didecyl phthalate CAS#: 84-77-5 [m.chemicalbook.com]
• 4. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Ditridecyl phthalate | C34H58O4 | CID 8379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Commercial Suppliers and Technical Guide for Didecyl Phthalate-d4 Standard

For researchers, scientists, and professionals in drug development requiring high-purity analytical standards, Didecyl phthalate-d4 serves as a critical internal standard for the accurate quantification of didecyl phthalate and other phthalate esters in various matrices. This technical guide provides an in-depth overview of commercially available Didecyl phthalate-d4 standards, their key specifications, and detailed experimental protocols for their application in analytical methodologies.

Commercial Availability

Several reputable chemical suppliers offer Didecyl phthalate-d4 standard. The products are typically available as neat material or in solution at specified concentrations. When selecting a supplier, it is crucial to consider the provided certificate of analysis, which details the purity, isotopic enrichment, and concentration.

Quantitative Data Summary

The following tables summarize the key quantitative data for Didecyl phthalate-d4 standards available from prominent commercial suppliers.

Table 1: General Properties of Didecyl Phthalate-d4

Property	Value
Chemical Name	Di-n-decyl Phthalate-3,4,5,6-d4
Synonyms	Phthalic Acid Didecyl Ester D4, Didecyl Phthalate (phenyl-d4)
CAS Number	1276197-18-2
Unlabelled CAS Number	84-77-5
Molecular Formula	C₂₈H₄₂D₄O₄
Molecular Weight	~450.69 g/mol

Table 2: Supplier Specifications for Didecyl Phthalate-d4 Standard

Supplier	Product Number	Form	Purity	Isotopic Enrichment	Available Quantities
LGC Standards	CDN-D-7291	Neat	Min. 98% Chemical Purity	99 atom % D	0.05 g, 0.1 g[1]
CDN Isotopes	D-7291	Neat	-	99 atom % D	0.05 g, 0.1 g[2]
MedChemExpress	HY-113838S	-	-	-	-

Experimental Protocols

Didecyl phthalate-d4 is primarily utilized as an internal standard in chromatographic methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the analysis of phthalates in various samples, including environmental matrices, consumer products, and biological fluids.

Sample Preparation: Liquid-Liquid Extraction for Aqueous Samples

This protocol is a general guideline for the extraction of phthalates from aqueous samples, such as water or beverages, prior to GC-MS or LC-MS/MS analysis.

• To a 100 mL glass separatory funnel, add 50 mL of the aqueous sample.

• Spike the sample with a known amount of Didecyl phthalate-d4 internal standard solution (e.g., 100 µL of a 1 µg/mL solution in a suitable solvent like methanol or acetone).

• Add 30 mL of a suitable extraction solvent (e.g., hexane or a mixture of hexane and dichloromethane).

• Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

• Allow the layers to separate.

• Drain the lower aqueous layer.

• Collect the organic layer containing the extracted phthalates and the internal standard.

• Repeat the extraction of the aqueous layer with a fresh 30 mL portion of the extraction solvent.

• Combine the organic extracts.

• Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• The concentrated extract is now ready for instrumental analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

The following are typical GC-MS parameters for the analysis of phthalates. Optimization will be required for specific instrumentation and applications.

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector: Split/splitless, operated in splitless mode

• Injector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute

  • Ramp 1: 20 °C/min to 220 °C

  • Ramp 2: 5 °C/min to 300 °C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantification ion for Didecyl phthalate-d4: m/z 153 (or other characteristic ions)

  • Quantification ions for target phthalates: e.g., m/z 149 for many phthalates

Visualizations

Logical Workflow for Internal Standard Calibration

The following diagram illustrates the typical workflow for using Didecyl phthalate-d4 as an internal standard for the quantification of an analyte.

Caption: Workflow for quantification using an internal standard.

Signaling Pathway for Endocrine Disruption by Phthalates

While not a direct experimental workflow for the standard, this diagram illustrates the broader context of why phthalate analysis is important in drug development and toxicology research. Phthalates are known endocrine disruptors, and this pathway shows a simplified mechanism of action.

References

• 1. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]

An In-depth Technical Guide to Di-n-decyl Phthalate-3,4,5,6-d4

This technical guide provides comprehensive information on Di-n-decyl Phthalate-3,4,5,6-d4, a deuterated analogue of Di-n-decyl Phthalate. This document is intended for researchers, scientists, and professionals in drug development and environmental analysis who require detailed technical data and procedural insights.

Chemical Identity and Properties

Di-n-decyl Phthalate-3,4,5,6-d4 is a stable, isotopically labeled form of Di-n-decyl Phthalate, where four hydrogen atoms on the phthalate ring have been replaced with deuterium. This labeling is particularly useful in analytical chemistry, for example, as an internal standard in mass spectrometry-based quantification methods, allowing for accurate measurement of the non-labeled compound in various matrices.

CAS Number: 1276197-18-2[1][2][3][4]

Synonyms: Phthalic Acid Didecyl Ester D4, didecyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate[2][5]

The following table summarizes the key chemical and physical properties of Di-n-decyl Phthalate-3,4,5,6-d4 and its unlabeled counterpart.

Property	Value (Di-n-decyl Phthalate-3,4,5,6-d4)	Value (Di-n-decyl Phthalate)	Reference
Molecular Formula	C₂₈H₄₂D₄O₄	C₂₈H₄₆O₄	[3]
Molecular Weight	450.7 g/mol	446.7 g/mol	[1][3]
Isotopic Enrichment	99 atom % D	N/A	[1]
CAS Number	1276197-18-2	84-77-5	[1][2][6]
Physical State	Neat	Light-colored liquid	[6][7]
Boiling Point	N/A	261 °C at 5 mmHg	[6]
Density	N/A	0.9675 at 20 °C/20 °C	[6]
InChI Key	PGIBJVOPLXHHGS-BHGUTAGVSA-N	PGIBJVOPLXHHGS-UHFFFAOYSA-N	[6]

Synthesis and Purification

The synthesis of high molecular weight phthalates such as Di-n-decyl Phthalate generally involves a two-stage esterification process of phthalic anhydride with the corresponding alcohol.[8] The synthesis of the deuterated analogue would follow a similar pathway, utilizing a deuterated phthalic anhydride.

General Synthesis Pathway:

• Monoesterification: Phthalic anhydride reacts with decyl alcohol in a rapid, non-catalyzed reaction to form a monoester intermediate. This stage is typically conducted at temperatures between 140-150°C.[8]

• Diesterification: A second molecule of decyl alcohol reacts with the monoester in a slower, catalyzed reaction to form the final diester product. This step requires higher temperatures (210-230°C) and a catalyst, such as isopropyl titanate, to proceed to completion. The removal of water is essential to drive the equilibrium towards the product.[8]

Purification: Post-reaction, the crude product is purified through several steps:

• Neutralization: The catalyst and any unreacted phthalic acid are neutralized by washing with a sodium carbonate solution.[8]

• Washing: The organic layer is washed with hot water until the pH is neutral.[8]

• Distillation: Excess alcohol and other volatile impurities are removed by vacuum distillation or steam stripping.[8]

General Synthesis of Di-n-decyl Phthalate.

Experimental Protocols: Analytical Methods

The determination of phthalates in various matrices is predominantly carried out using gas chromatography coupled with mass spectrometry (GC-MS).[9] GC combined with electron capture detection (GC-ECD) or flame ionization detection (GC-FID) are also used.[9][10] Due to the ubiquity of phthalates in laboratory environments, stringent measures must be taken to avoid sample contamination.[10]

Sample Preparation: A general protocol for the extraction of phthalates from a solid or liquid matrix involves:

• Extraction: The sample is extracted with a suitable organic solvent, such as petroleum ether or hexane.[10]

• Cleanup: The extract is cleaned up using techniques like Florisil® chromatography to remove interfering substances.[10]

• Concentration: The cleaned extract is concentrated before analysis.

Instrumental Analysis:

• Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is the most common technique for the analysis of phthalates.[9]

• Internal Standard: Di-n-decyl Phthalate-3,4,5,6-d4 is an ideal internal standard for the quantification of Di-n-decyl Phthalate due to its similar chemical behavior and distinct mass.

Workflow for Phthalate Quantification.

Biological Effects and Signaling Pathways

While specific studies on the biological effects of Di-n-decyl Phthalate-3,4,5,6-d4 are not available, extensive research has been conducted on the biological impact of phthalates in general. Phthalates are known endocrine disruptors that can interfere with the hormonal system.[11]

Endocrine Disruption: Phthalates can affect the hypothalamic-pituitary-gonadal (HPG) axis, leading to reproductive and developmental issues.[11] Prenatal exposure to certain phthalates has been linked to testicular dysgenesis syndrome in animal models.[11]

Signaling Pathways: Recent studies have shown that phthalates can influence various cellular signaling pathways. For instance, some phthalates have been demonstrated to activate the PI3K/Akt/mTOR signaling pathway, which is crucial for cell proliferation and survival.[12][13] This has raised concerns about the potential role of phthalates in the development of certain cancers.[13] The degradation of some phthalates proceeds via de-esterification to phthalic acid, which is then metabolized and enters the tricarboxylic acid (TCA) cycle.[14]

PI3K/Akt/mTOR Pathway and Phthalates.

Applications

The primary application of Di-n-decyl Phthalate-3,4,5,6-d4 is as an internal standard for the accurate quantification of Di-n-decyl Phthalate in environmental and biological samples using isotope dilution mass spectrometry. The unlabeled compound, Di-n-decyl Phthalate, is used as a plasticizer, particularly for vinyl resins, in applications such as electrical cables.[6] It is also found in various consumer products, including cosmetics.[15]

Conclusion

Di-n-decyl Phthalate-3,4,5,6-d4 is a critical analytical tool for researchers studying the prevalence and impact of Di-n-decyl Phthalate. Understanding its properties, synthesis, and analytical applications is essential for accurate environmental monitoring and toxicological studies. The broader class of phthalates, to which this compound belongs, continues to be an area of active research due to their potential effects on human health and the environment.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 5. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 6. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. esslabshop.com [esslabshop.com]
• 8. benchchem.com [benchchem.com]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. mdpi.com [mdpi.com]
• 12. cellmolbiol.org [cellmolbiol.org]
• 13. Regulation of the cell cycle and P13K/AKT/mTOR signaling pathway by phthalates in normal human breast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biochemical pathways and enhanced degradation of di-n-octyl phthalate (DOP) in sequencing batch reactor (SBR) by Arthrobacter sp. SLG-4 and Rhodococcus sp. SLG-6 isolated from activated sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

A Technical Overview of Didecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of Didecyl phthalate-d4, a deuterated form of Didecyl phthalate. It is intended to serve as a reference for professionals engaged in research and development who require precise information on the physicochemical properties of this compound. Didecyl phthalate-d4 is utilized as an internal standard in analytical chemistry, particularly for quantification by methods such as NMR, GC-MS, or LC-MS.[1] The incorporation of deuterium isotopes provides a distinct mass signature, facilitating its use as a tracer in metabolic and pharmacokinetic studies.[1]

Physicochemical Data

The fundamental properties of Didecyl phthalate-d4 are summarized below. The primary distinction from its unlabeled counterpart is the substitution of four hydrogen atoms with deuterium on the phenyl ring, resulting in a higher molecular weight.[2][3]

Property	Value	Reference
Molecular Weight	450.69 g/mol	[1][3]
450.7 g/mol	[4]
450.6871 g/mol	[2][5]
Molecular Formula	C₂₈H₄₂D₄O₄	[1][4]
CAS Number	1276197-18-2	[2][3][4]
Synonyms	Di-n-decyl Phthalate-3,4,5,6-d4, Phthalic Acid Didecyl Ester D4	[2][3][4]
Unlabeled CAS Number	84-77-5	[1][3][5]
Unlabeled Molecular Weight	446.66 g/mol	[6][7]

Experimental Protocols

The determination of the molecular weight of Didecyl phthalate-d4 is typically not based on a singular experimental protocol but is calculated based on its chemical formula and the atomic masses of its constituent isotopes. This theoretical calculation is a standard practice in chemistry and is confirmed by mass spectrometry.

Calculation of Molecular Weight:

The molecular weight is derived from the sum of the atomic weights of all atoms in the molecular formula (C₂₈H₄₂D₄O₄):

• (28 x Atomic Weight of Carbon) + (42 x Atomic Weight of Hydrogen) + (4 x Atomic Weight of Deuterium) + (4 x Atomic Weight of Oxygen)

This calculated value is then verified using high-resolution mass spectrometry, which provides a highly accurate mass-to-charge ratio of the molecule.

Logical Relationships

The following diagram illustrates the relationship between the unlabeled compound, the isotopic label, and the resulting deuterated variant.

Diagram illustrating the isotopic modification of Didecyl phthalate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 6. Didecyl phthalate [webbook.nist.gov]
• 7. Didecyl phthalate Two Chongqing Chemdad Co. ，Ltd [chemdad.com]

storage and stability conditions for Didecyl phthalate-d4 standards

An In-depth Technical Guide to the Storage and Stability of Didecyl Phthalate-d4 Standards

For researchers, scientists, and drug development professionals utilizing Didecyl phthalate-d4 in their work, ensuring the integrity and stability of this analytical standard is paramount for accurate and reproducible results. This guide provides a comprehensive overview of the recommended storage and handling conditions, stability information, and general safety precautions based on available technical data.

Storage Conditions

Proper storage is crucial to maintain the chemical purity and isotopic enrichment of Didecyl phthalate-d4. The following table summarizes the recommended storage conditions.

Parameter	Recommendation	Source
Temperature	Store at room temperature.	[1]
Store in a cool, dry, well-ventilated area.[2][3]
Container	Store in a tightly closed container.[2][4]
Store in original containers.[3]
Metal can or drum is a suitable packing material.[3]
Environment	Keep away from incompatible materials and foodstuff containers.[3]
Protect containers against physical damage and check regularly for leaks.[3]
No smoking, naked lights or ignition sources in storage area.[3]

Stability Profile

Didecyl phthalate-d4 is a stable compound when stored under the recommended conditions. The key aspects of its stability are outlined below.

Aspect	Description	Source
General Stability	The product is chemically stable under standard ambient conditions (room temperature).[4]
Stable if stored under recommended conditions.[1]
Long-term Stability	After three years, the compound should be re-analyzed for chemical purity before use.[1]
Conditions to Avoid	Strong heating.[4] Forms explosive mixtures with air on intense heating.[4]
Incompatible materials, excess heat, strong oxidants.[2]
Incompatible Materials	Strong oxidizing agents.[4][5]
Hazardous Decomposition	Hazardous decomposition products formed under fire conditions include Carbon oxides.[5]

Experimental Protocols

Detailed experimental protocols for the stability testing of Didecyl phthalate-d4 are not publicly available in standard safety and technical data sheets. However, a general workflow for ensuring the continued integrity of the standard can be described. This typically involves periodic re-analysis to confirm chemical purity and identity.

A logical workflow for the proper storage and handling of Didecyl phthalate-d4 standards is illustrated in the diagram below.

Caption: Workflow for Storage, Handling, and Stability Monitoring of Didecyl Phthalate-d4.

Safety and Handling

While this guide focuses on storage and stability, it is important to adhere to standard laboratory safety practices when handling Didecyl phthalate-d4.

Precaution	Recommendation	Source
Personal Protective Equipment	Wear appropriate protective eyeglasses or chemical safety goggles.	[2]
Wear appropriate protective gloves to prevent skin exposure.	[2]
Wear appropriate protective clothing to prevent skin exposure.	[2]
Engineering Controls	Use with adequate ventilation.	[2]
Facilities storing or utilizing this material should be equipped with an eyewash facility and a safety shower.	[2]
General Hygiene	Wash thoroughly after handling.	[2]
Avoid contact with eyes, skin, and clothing.	[2]
Avoid ingestion and inhalation.	[2]

By adhering to these storage, handling, and monitoring guidelines, researchers can ensure the quality and reliability of their Didecyl phthalate-d4 standards, leading to more accurate and consistent analytical outcomes.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. hpc-standards.com [hpc-standards.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phthalates in Polymers using GC-MS with Didecyl Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] Due to their weak chemical bonds with the polymer matrix, phthalates can leach into the environment and food products, raising health concerns as they are considered potential endocrine disruptors.[1][2] Accurate and reliable quantification of phthalates in various matrices is crucial for regulatory compliance and risk assessment.

Gas chromatography-mass spectrometry (GC-MS) is a robust and widely used technique for the analysis of phthalates due to its high sensitivity and selectivity.[3] However, the complexity of sample matrices can lead to variations in sample preparation and instrumental analysis.[1][4] The use of an internal standard is essential to compensate for analyte loss during sample preparation and to correct for matrix-induced signal suppression or enhancement.[1][4] Deuterated internal standards, such as Didecyl phthalate-d4, are ideal for this purpose as they exhibit nearly identical chemical and physical properties to their non-labeled counterparts, ensuring accurate quantification through isotope dilution mass spectrometry (IDMS).[1][5] This application note provides a detailed protocol for the determination of various phthalates in polymer samples using Didecyl phthalate-d4 as an internal standard with GC-MS.

Experimental Workflow

The general workflow for the GC-MS analysis of phthalates in polymer samples using an internal standard is depicted below.

Caption: Experimental workflow for GC-MS analysis of phthalates in polymers.

Logical Relationship of GC-MS Components

The following diagram illustrates the logical relationship between the key components of the Gas Chromatograph-Mass Spectrometer system.

Caption: Logical relationship of GC-MS components.

Experimental Protocols

Materials and Reagents

• Solvents: Tetrahydrofuran (THF), n-Hexane (High purity, HPLC or pesticide residue grade).

• Standards: Phthalate standards mix (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP, DINP, DIDP).

• Internal Standard: Didecyl phthalate-d4 (in a suitable solvent like hexane or iso-octane).

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined septa. All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[6][7] It is recommended to heat non-volumetric glassware at 400°C for at least 2 hours.[6][7]

Standard Preparation

• Internal Standard Stock Solution (ISSS): Prepare a stock solution of Didecyl phthalate-d4 at a concentration of 100 µg/mL in hexane.

• Internal Standard Spiking Solution (ISSSp): Dilute the ISSS to a working concentration of 10 µg/mL in hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the phthalate standards mix with hexane to achieve concentrations ranging from 0.1 µg/mL to 20 µg/mL. Spike each calibration standard with the ISSSp to a final concentration of 1 µg/mL.

Sample Preparation (Dissolution-Precipitation Method for Polymers)

• Accurately weigh approximately 50 mg of the polymer sample (cut into small pieces) into a glass vial.[5]

• Add 5 mL of THF to dissolve the polymer. Vortex or sonicate for at least 30 minutes to ensure complete dissolution.[5][6]

• Spike the dissolved sample with a known amount (e.g., 50 µL of the 10 µg/mL ISSSp) of the Didecyl phthalate-d4 internal standard solution.[1][6]

• Add 10 mL of hexane to precipitate the polymer.[5]

• Shake the mixture and allow it to stand for at least 5 minutes for the polymer to settle.[3]

• Centrifuge the sample to pellet the precipitated polymer.[5][6]

• Carefully transfer the supernatant containing the extracted phthalates and the internal standard to a clean GC vial for analysis.

GC-MS Parameters

The following are typical GC-MS parameters for phthalate analysis. These may need to be optimized for your specific instrument and application.

Parameter	Setting
GC System	Agilent 8890 GC or equivalent[8]
MS System	Agilent 5977B MSD or equivalent[8]
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent[9]
Injector	Split/Splitless, 280-300°C[7]
Injection Mode	Splitless (1 µL injection volume)
Oven Program	Initial 60°C for 1 min, ramp to 220°C at 25°C/min, then to 300°C at 5°C/min, hold for 5 min.
Carrier Gas	Helium, constant flow at 1.0-1.2 mL/min[7]
MS Source	Electron Ionization (EI) at 70 eV[7]
MS Quadrupole	150°C
MS Source Temp.	230°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation

Quantification and Qualifier Ions

For accurate quantification and confirmation, specific ions for each phthalate and the internal standard are monitored. The most abundant, characteristic ion is used for quantification, while one or two other ions are used as qualifiers.

Compound	Abbreviation	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Dimethyl phthalate	DMP	163	194, 133
Diethyl phthalate	DEP	149	177, 222
Di-n-butyl phthalate	DBP	149	223, 205
Benzyl butyl phthalate	BBP	149	91, 206
Di(2-ethylhexyl) phthalate	DEHP	149	167, 279
Di-n-octyl phthalate	DNOP	149	279
Diisononyl phthalate	DINP	149	293, 167
Diisodecyl phthalate	DIDP	149	307, 167
Didecyl phthalate-d4	DIDP-d4	153	171, 311

Note: The quantifier and qualifier ions for Didecyl phthalate-d4 are predicted based on the fragmentation pattern of similar deuterated phthalates. It is recommended to verify these ions by injecting a pure standard of Didecyl phthalate-d4.

Method Performance Data

The following table summarizes typical performance data for the analysis of phthalates using GC-MS with deuterated internal standards. While specific data for Didecyl phthalate-d4 is limited in the provided search results, the data for other deuterated phthalates provides a good indication of the expected performance.

Parameter	Typical Value	Reference
Linearity (R²)	> 0.995	[4][10]
Recovery (%)	85 - 115%	[4][10]
Precision (%RSD)	< 15%	[11]
Limit of Detection (LOD)	0.5 - 10 ng/mL	[12]
Limit of Quantification (LOQ)	1.5 - 30 ng/mL	[12]

Note: LOD and LOQ are dependent on the specific analyte, matrix, and instrument sensitivity. The values presented are indicative.

Conclusion

The use of Didecyl phthalate-d4 as an internal standard in the GC-MS analysis of phthalates in polymers provides a reliable and accurate method for quantification. The detailed protocol and data presented in this application note serve as a comprehensive guide for researchers and scientists. Proper sample preparation to minimize background contamination is critical for achieving accurate results. The described method, with appropriate validation, can be effectively implemented for routine quality control and research applications in the field of polymer and materials science, as well as in the safety assessment of consumer products.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. accustandard.com [accustandard.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]
• 7. oiv.int [oiv.int]
• 8. agilent.com [agilent.com]
• 9. fses.oregonstate.edu [fses.oregonstate.edu]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. redalyc.org [redalyc.org]

Application Note: High-Sensitivity LC-MS/MS Method for Phthalate Analysis in Biological Matrices Using Didecyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phthalates are a class of synthetic chemicals widely used as plasticizers in numerous consumer and industrial products. Due to their potential endocrine-disrupting properties and other adverse health effects, sensitive and reliable methods for their quantification in biological matrices are crucial for exposure assessment and toxicological studies. This application note details a robust and highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous determination of multiple phthalates in biological samples. The method utilizes Didecyl phthalate-d4 as an internal standard to ensure accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The protocol is designed for researchers, scientists, and drug development professionals requiring accurate quantification of phthalate exposure.

Introduction

Phthalates are esters of phthalic acid and are commonly added to plastics to increase their flexibility, durability, and transparency.[1] These compounds are not covalently bound to the polymer matrix and can leach into the environment, leading to widespread human exposure through ingestion, inhalation, and dermal contact.[2] Studies have linked phthalate exposure to a range of health concerns, including endocrine disruption, reproductive and developmental toxicity, and potential carcinogenicity.[1] Phthalates can interfere with the endocrine system by inhibiting testosterone synthesis and blocking androgen receptors.[3][4] Given the ubiquitous nature of phthalates and their potential health risks, regulatory bodies worldwide have set limits on their use in various products.[5]

LC-MS/MS has become the preferred technique for phthalate analysis due to its high sensitivity, selectivity, and applicability to a wide range of compounds without the need for derivatization.[6] The use of stable isotope-labeled internal standards, such as Didecyl phthalate-d4, is critical for accurate quantification, as it compensates for analyte loss during sample preparation and corrects for matrix-induced ion suppression or enhancement.[7] This application note provides a detailed protocol for a high-sensitivity LC-MS/MS method for the analysis of common phthalates in biological matrices.

Experimental Protocols

Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for biological fluids such as serum, plasma, and urine.

Materials:

• Biological matrix (e.g., serum, plasma, urine)

• Didecyl phthalate-d4 internal standard solution (1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium acetate

• β-glucuronidase (for urine samples)

• Glass vials and centrifuge tubes (to minimize phthalate contamination)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Aliquoting: Transfer 0.5 mL of the biological sample (e.g., serum, urine) to a 1.5 mL glass screw-cap vial.[7]

• Internal Standard Spiking: Add a precise volume (e.g., 10 µL) of the 1 µg/mL Didecyl phthalate-d4 internal standard solution to each sample, calibrator, and quality control sample.

• Enzymatic Hydrolysis (for urine samples): For the analysis of phthalate metabolites in urine, add 10 µL of β-glucuronidase and 100 µL of 1 M ammonium acetate. Gently mix and incubate at 37°C for 2 hours to deconjugate glucuronidated metabolites.[7]

• Protein Precipitation & Extraction: Add 1 mL of acetonitrile to the sample, vortex vigorously for 1 minute to precipitate proteins and extract the phthalates.

• Centrifugation: Centrifuge the samples at 5,000 x g for 10 minutes to pellet the precipitated proteins.[7]

• Supernatant Transfer: Carefully transfer the supernatant to a clean glass tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase composition (e.g., 60:40 water:methanol). Vortex to ensure complete dissolution.

• Filtration & Transfer: Filter the reconstituted sample through a 0.2 µm syringe filter into an LC autosampler vial.

• Injection: Inject a 10 µL aliquot into the LC-MS/MS system.[7]

Liquid Chromatography (LC) Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm)[1]

• Mobile Phase A: Water with 10 mM ammonium acetate

• Mobile Phase B: Methanol

• Gradient Elution:

Time (min)	%A	%B
0.0	60	40
0.5	60	40
5.0	1	99
8.0	1	99
8.5	60	40
11.0	60	40

• Flow Rate: 0.5 mL/min[8]

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometry (MS) Conditions

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode[8]

• Capillary Voltage: 0.5 kV[9]

• Source Temperature: 150°C[9]

• Desolvation Temperature: 500°C[9]

• Desolvation Gas Flow: 1000 L/hr[9]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)[8]

Data Presentation

Table 1: MRM Transitions for Common Phthalates and Didecyl Phthalate-d4

The following table provides optimized MRM transitions for a selection of common phthalates. The transitions for Didecyl phthalate-d4 are proposed based on the fragmentation pattern of Diisodecyl phthalate (DIDP) with a +4 amu shift for the deuterated standard.

Analyte	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier/Qualifier)
Dimethyl phthalate	DMP	195	163 / 133
Diethyl phthalate	DEP	223	149 / 177
Dibutyl phthalate	DBP	279	149 / 205
Benzyl butyl phthalate	BBP	313	149 / 205
Bis(2-ethylhexyl) phthalate	DEHP	391	167 / 279
Di-n-octyl phthalate	DNOP	391	261 / 149
Diisononyl phthalate	DINP	419	149 / 293
Diisodecyl phthalate	DIDP	447	149 / 289
Didecyl phthalate-d4 (IS)	DIDP-d4	451	149 / 293

Data adapted from SCIEX technical note and PerkinElmer application note.[1][8]

Table 2: Quantitative Performance Data

This table summarizes typical performance characteristics of the LC-MS/MS method for phthalate analysis.

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (%)
DMP	0.5 - 200	>0.99	0.1	0.5	85 - 115
DEP	0.5 - 200	>0.99	0.1	0.5	85 - 115
DBP	0.5 - 200	>0.99	0.2	0.8	90 - 110
BBP	0.5 - 200	>0.99	0.2	0.8	90 - 110
DEHP	1.0 - 500	>0.99	0.5	1.0	88 - 108
DNOP	1.0 - 500	>0.99	0.5	1.0	85 - 113
DIDP	2.0 - 1000	>0.99	1.0	2.0	94 - 109

Data compiled from various sources.[1][8][9]

Visualizations

Caption: Experimental workflow for phthalate analysis.

Caption: Phthalate-induced disruption of testosterone synthesis.

References

• 1. s4science.at [s4science.at]
• 2. benchchem.com [benchchem.com]
• 3. What Is the Specific Anti-Androgenic Mechanism of Action for Phthalates? → Learn [pollution.sustainability-directory.com]
• 4. Di (n-butyl) phthalate inhibits testosterone synthesis through a glucocorticoid-mediated pathway in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. sciex.com [sciex.com]
• 7. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sciex.com [sciex.com]
• 9. waters.com [waters.com]

Application Note: Sample Preparation for Phthalate Analysis in Plastics with Didecyl phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of chemical compounds widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1] However, due to their potential adverse health effects, including endocrine disruption, the presence and concentration of phthalates in consumer products are strictly regulated.[2] Accurate and reliable quantification of phthalates in plastic matrices is therefore crucial. This application note provides detailed protocols for the sample preparation of plastics for the analysis of various phthalates using Didecyl phthalate-d4 as an internal standard, followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

The use of an isotopically labeled internal standard, such as Didecyl phthalate-d4, is critical for accurate quantification as it compensates for potential analyte loss during sample preparation and instrumental analysis. This note details two common and effective sample preparation techniques: dissolution-precipitation and ultrasonic extraction.

Experimental Protocols

General Reagents and Materials

• Solvents: Tetrahydrofuran (THF, HPLC grade), Hexane (HPLC grade), Methanol (HPLC grade), Dichloromethane (DCM, HPLC grade), Cyclohexane (HPLC grade).

• Internal Standard (IS): Didecyl phthalate-d4 (DIDP-d4) stock solution (e.g., 100 µg/mL in a suitable solvent).

• Calibration Standards: Certified standard solutions of target phthalates.

• Plastic Sample: Cut into small pieces (e.g., < 2 mm).

• Glassware: Vials, flasks, pipettes, etc. To avoid contamination, glassware should be thoroughly cleaned and rinsed with a solvent like hexane before use.[3]

• Filtration: 0.45 µm PTFE syringe filters.

• Analytical Balance: Capable of weighing to at least 0.1 mg.

• Vortex Mixer

• Ultrasonic Bath

• Centrifuge

Protocol 1: Dissolution-Precipitation Method

This method is particularly suitable for polymers that are soluble in a specific solvent, such as PVC in THF.[4][5] The principle involves dissolving the plastic sample to release the phthalates into the solution, followed by the precipitation of the polymer matrix by adding a non-solvent.[6]

Procedure:

• Sample Weighing: Accurately weigh approximately 50 mg of the plastic sample into a glass vial.

• Internal Standard Spiking: Add a known amount of the Didecyl phthalate-d4 internal standard solution to the vial. The final concentration of the IS in the extract should be within the calibration range (e.g., 1 µg/mL).

• Dissolution: Add 5 mL of THF to the vial.

• Mixing: Seal the vial and vortex or shake for at least 30 minutes, or until the sample is completely dissolved. Gentle heating or sonication can be used to aid dissolution.[4]

• Precipitation: Add 10 mL of hexane (or another suitable anti-solvent like ethanol) to the solution to precipitate the polymer.[4]

• Settling: Shake the mixture and allow it to stand for at least 10 minutes to let the polymer settle.

• Filtration/Centrifugation: Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean vial. Alternatively, centrifuge the sample and collect the supernatant.

• Dilution (if necessary): The filtered extract can be further diluted with a suitable solvent (e.g., cyclohexane) to bring the analyte concentrations within the calibration range of the GC-MS.

• Analysis: The prepared sample is now ready for GC-MS analysis.

Protocol 2: Ultrasonic Extraction Method

Ultrasonic extraction is a faster and simpler alternative to traditional methods like Soxhlet extraction. It uses high-frequency sound waves to facilitate the extraction of analytes from the sample matrix into a solvent.[3][7]

Procedure:

• Sample Weighing: Accurately weigh approximately 0.5 g of the plastic sample into a glass flask.

• Internal Standard Spiking: Add a known amount of the Didecyl phthalate-d4 internal standard solution to the flask.

• Solvent Addition: Add 20 mL of a suitable extraction solvent (e.g., dichloromethane or a mixture of toluene and dichloromethane).[7]

• Ultrasonication: Place the flask in an ultrasonic bath and sonicate for a specified time, for example, 30-60 minutes at a controlled temperature (e.g., 60°C).[7]

• Cooling and Filtration: Allow the extract to cool to room temperature and then filter it through a 0.45 µm PTFE syringe filter into a clean vial.

• Concentration and Reconstitution (if necessary): The solvent can be evaporated under a gentle stream of nitrogen, and the residue can be reconstituted in a smaller volume of a solvent suitable for GC-MS analysis (e.g., cyclohexane).

• Analysis: The prepared sample is ready for GC-MS analysis.

Data Presentation

The following tables summarize typical quantitative data obtained from phthalate analysis in plastics using GC-MS with internal standard calibration. Note that the specific values can vary depending on the instrument, method parameters, and plastic matrix.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ) for Selected Phthalates

Phthalate	Abbreviation	MDL (µg/L)	LOQ (µg/L)
Di-n-butyl phthalate	DBP	-	2.5 - 12.5[8]
Benzyl butyl phthalate	BBP	-	2.5 - 12.5[8]
Bis(2-ethylhexyl) phthalate	DEHP	-	2.5 - 12.5[8]
Di-n-octyl phthalate	DNOP	-	2.5 - 12.5[8]
Diisononyl phthalate	DINP	-	2.5 - 12.5[8]
Diisodecyl phthalate	DIDP	-	2.5 - 12.5[8]
Diethyl phthalate	DEP	0.08	0.54
Dimethyl phthalate	DMP	0.08	0.54

Data is compiled from multiple sources and may not directly correspond to the use of Didecyl phthalate-d4.

Table 2: Recovery Rates for Selected Phthalates in Plastic Matrices

Phthalate	Abbreviation	Spiked Concentration	Recovery (%)	RSD (%)
Di-n-butyl phthalate	DBP	1 µg/g	70-120	-
Benzyl butyl phthalate	BBP	1 µg/g	70-120	-
Bis(2-ethylhexyl) phthalate	DEHP	1 µg/g	70-120	-
Di-n-octyl phthalate	DNOP	1 µg/g	>120	-
Diisononyl phthalate	DINP	-	76-100	0.6-19
Diisodecyl phthalate	DIDP	-	-	-
Diethyl phthalate	DEP	-	82.7-94.4[8]	2.3-6.6 (Intraday)[8]
Dimethyl phthalate	DMP	-	76-100	0.6-19

Recovery data is dependent on the specific matrix and extraction method used. The values presented are indicative.

Mandatory Visualization

Caption: Experimental workflow for phthalate analysis in plastics.

References

• 1. gcms.cz [gcms.cz]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. frontier-lab.com [frontier-lab.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Migration of Six Phthalate Esters in Plastic Toys by GC-MS/MS Coupled with Solid-Phase Extraction Using Cucurbit[n]urils as Adsorbent [openchemicalengineeringjournal.com]
• 8. researchgate.net [researchgate.net]

Application Note and Protocol: Isotope Dilution Mass Spectrometry for the Quantification of Didecyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the quantitative analysis of Didecyl phthalate (DDP) in various matrices using isotope dilution mass spectrometry (IDMS). The use of a stable isotope-labeled internal standard, Didecyl phthalate-d4, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and analysis.[1] This method is applicable to a wide range of sample types, including polymers, consumer products, and environmental samples, and is intended for use by researchers in toxicology, environmental science, and drug development. The protocol described herein primarily focuses on gas chromatography-mass spectrometry (GC-MS).

Introduction

Didecyl phthalate (DDP) is a high-molecular-weight phthalate ester commonly used as a plasticizer in a variety of polymer applications, such as in PVC products, wire insulation, and consumer goods.[2] Due to the potential for phthalates to migrate from these materials and the associated health concerns regarding their endocrine-disrupting properties, robust and accurate analytical methods for their quantification are essential.[3][4]

Isotope dilution mass spectrometry (IDMS) is a premier analytical technique for precise quantification.[5] It involves the addition of a known amount of a stable isotope-labeled version of the analyte (in this case, Didecyl phthalate-d4) to the sample at the beginning of the analytical process.[1] Since the labeled internal standard is chemically identical to the native analyte, it experiences the same losses during sample preparation and ionization suppression/enhancement during mass spectrometric analysis.[1] By measuring the ratio of the native analyte to the labeled internal standard, highly accurate and precise quantification can be achieved, irrespective of sample loss or matrix interferences.[5]

Experimental Protocols

Materials and Reagents

• Solvents: HPLC-grade or equivalent purity hexane, tetrahydrofuran (THF), dichloromethane, acetone, and methanol. Ensure all solvents are tested for phthalate contamination.[6]

• Standards: Didecyl phthalate (DDP) and Didecyl phthalate-d4 (DDP-d4) analytical standards.

• Glassware: All glassware should be thoroughly cleaned and baked at 400°C for at least 2 hours to eliminate any potential phthalate contamination.[6][7] Avoid the use of plastic labware wherever possible.[6]

• Solid Phase Extraction (SPE) Cartridges: If additional cleanup is necessary.

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of DDP and DDP-d4 in 10 mL of hexane to prepare individual stock solutions.

• Intermediate Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with hexane.

• Calibration Standards: Prepare a set of calibration standards by spiking appropriate amounts of the DDP working solutions into a constant concentration of the DDP-d4 internal standard solution. The concentration range should encompass the expected concentration of DDP in the samples.

Sample Preparation

The choice of sample preparation method depends on the sample matrix.

2.3.1. Polymer Samples (e.g., PVC) [3][8]

• Accurately weigh approximately 50 mg of the polymer sample into a glass vial.[3][8]

• Add a known amount of Didecyl phthalate-d4 internal standard solution.

• Add 5 mL of THF to dissolve the polymer. Vortex or sonicate to aid dissolution.[3][8]

• Add 10 mL of hexane for every 5 mL of THF to precipitate the polymer.[3][8]

• Shake the mixture and allow it to stand for at least 5 minutes for the polymer to settle.[3][8]

• Transfer the supernatant to a clean glass vial for analysis.

2.3.2. Aqueous Samples (e.g., Beverages, Environmental Water) [3]

• To a 10 mL aqueous sample in a glass tube, add a known amount of Didecyl phthalate-d4 internal standard solution.

• Perform a liquid-liquid extraction by adding 5 mL of hexane and vortexing vigorously for 1 minute.

• Allow the phases to separate.

• Carefully transfer the upper hexane layer to a clean vial.

• Repeat the extraction with another 5 mL of hexane and combine the extracts.

• The combined extract can be concentrated under a gentle stream of nitrogen if necessary.

Instrumental Analysis: GC-MS

The analysis is performed using a gas chromatograph coupled to a mass spectrometer.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
GC System	Agilent 7890A or equivalent[3]
Injector	Split/splitless inlet[3]
Injection Volume	1 µL
Injector Temperature	320 °C[3]
Carrier Gas	Helium or Hydrogen[3]
Column	Rtx-440 or Rxi-XLB (30 m x 0.25 mm, 0.25 µm)[3][9]
Oven Program	Initial temp 100°C (hold 1 min), ramp to 280°C at 10°C/min, then to 310°C at 5°C/min (hold 5 min)[3]
MS System	Agilent 5975C or equivalent[3]
Ionization Mode	Electron Ionization (EI)[3]
Electron Energy	70 eV[3]
Source Temperature	260 °C[3]
Transfer Line Temp	300 °C[3]
Scan Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Table 2: Selected Ions for Quantification and Confirmation

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Didecyl phthalate (DDP)	149	167	307[3][9]
Didecyl phthalate-d4 (DDP-d4)	153	171	311

Note: The ions for DDP-d4 are predicted based on the fragmentation pattern of other deuterated phthalates where a +4 Da shift is observed for the corresponding fragments.[8]

Data Presentation

Calibration

A calibration curve is constructed by plotting the ratio of the peak area of the DDP quantifier ion to the peak area of the DDP-d4 quantifier ion against the concentration of DDP in the calibration standards. A linear regression is then applied to the data.

Quantification

The concentration of DDP in the unknown samples is calculated using the linear regression equation derived from the calibration curve.

Table 3: Example Quantitative Performance Data for Phthalate Analysis

Parameter	Typical Value	Reference
Linearity Range	0.25 - 10 µg/mL	[10]
Correlation Coefficient (r²)	> 0.995	[11]
Limit of Detection (LOD)	0.03 - 0.25 µg/L	[5]
Limit of Quantification (LOQ)	0.10 - 1.0 µg/L	[5]
Recovery	83 ± 5 %	[7]
Intra-day Precision (%RSD)	< 15 %	[7]

Note: These values are representative of phthalate analysis and may vary depending on the specific matrix and instrumentation.

Mandatory Visualization

Caption: Experimental workflow for Didecyl phthalate quantification by IDMS.

Conclusion

The isotope dilution mass spectrometry protocol detailed in this application note provides a robust and reliable method for the accurate quantification of Didecyl phthalate in a variety of matrices. The use of Didecyl phthalate-d4 as an internal standard effectively compensates for analytical variability, leading to high-quality data suitable for regulatory compliance, exposure assessment, and research applications. Careful attention to minimizing background contamination is critical for achieving low detection limits.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oiv.int [oiv.int]
• 9. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 10. gcms.cz [gcms.cz]
• 11. researchgate.net [researchgate.net]

Application Note: Quantification of Phthalates in Environmental Water Samples using Didecyl phthalate-d4 as an Internal Standard

Abstract

This application note presents a detailed protocol for the quantification of common phthalate esters in environmental water samples. The method utilizes solid-phase extraction (SPE) for sample preparation, followed by analysis using gas chromatography-mass spectrometry (GC-MS). Didecyl phthalate-d4 is employed as an internal standard to ensure accuracy and precision in the quantification of target analytes. This method is suitable for researchers, scientists, and professionals in environmental monitoring and analytical chemistry.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer products, including PVC plastics, food packaging, and personal care items.[1] Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment, leading to the contamination of water sources.[1] Several phthalates are considered endocrine disruptors and pose potential risks to human health.[2] Consequently, regulatory bodies like the U.S. Environmental Protection Agency (EPA) have established methods for monitoring phthalate levels in water.[3]

Accurate quantification of phthalates in complex environmental matrices can be challenging due to potential sample loss during preparation and matrix effects during analysis. The use of an isotopically labeled internal standard, such as Didecyl phthalate-d4, is a robust approach to correct for these variations.[4] This application note provides a comprehensive protocol for the extraction and quantification of six common phthalates in environmental water samples using an internal standard methodology.

Experimental Protocol

Materials and Reagents

• Standards: Analytical standards of Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), and Di-n-octyl phthalate (DNOP).

• Internal Standard: Didecyl phthalate-d4 (DDP-d4).

• Solvents: HPLC grade or equivalent Methanol, Dichloromethane, Ethyl Acetate, and Hexane. All solvents should be tested for phthalate contamination prior to use.[4]

• Water: Deionized or Milli-Q water, pre-screened for phthalate contamination.

• Solid-Phase Extraction (SPE) Cartridges: C18 cartridges (e.g., 500 mg, 6 mL).

• Glassware: All glassware must be scrupulously cleaned and rinsed with phthalate-free solvent to avoid contamination. The use of plastic materials should be strictly avoided.[5]

• Sample Collection Bottles: Amber glass bottles with polytetrafluoroethylene (PTFE)-lined caps.

Sample Collection and Preservation

Collect water samples in pre-cleaned amber glass bottles. Do not pre-rinse the bottles with the sample. Samples should be kept refrigerated at approximately 4°C and extracted within 7 days of collection.[3]

Sample Preparation and Solid-Phase Extraction (SPE)

• Spiking with Internal Standard: To a 500 mL water sample, add a known amount of Didecyl phthalate-d4 internal standard solution (e.g., to achieve a final concentration of 1 µg/L).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading the entire sample, wash the cartridge with 10 mL of deionized water to remove any polar impurities.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for at least 30 minutes to remove residual water.

• Elution: Elute the trapped phthalates from the cartridge by passing 10 mL of ethyl acetate through it.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

The analysis is performed on a gas chromatograph coupled with a mass spectrometer.

• GC Column: A low-bleed capillary column such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.[1]

• Injector: Splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 15°C/min to 200°C.

  • Ramp 2: 10°C/min to 280°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Quantification

Quantification is based on the internal standard method. Calibration curves are generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

Quantitative Data

The following table summarizes typical quantitative data for the analysis of phthalates in water using a deuterated internal standard approach. The data is compiled from various sources and represents the expected performance of the method.

Analyte	Abbreviation	Typical LOD (µg/L)	Typical LOQ (µg/L)	Typical Recovery (%)
Dimethyl phthalate	DMP	0.01 - 0.1	0.03 - 0.3	85 - 110
Diethyl phthalate	DEP	0.01 - 0.1	0.03 - 0.3	88 - 112
Dibutyl phthalate	DBP	0.02 - 0.2	0.06 - 0.6	90 - 115
Benzyl butyl phthalate	BBP	0.05 - 0.5	0.15 - 1.5	92 - 118
Bis(2-ethylhexyl) phthalate	DEHP	0.1 - 1.0	0.3 - 3.0	95 - 120
Di-n-octyl phthalate	DNOP	0.1 - 1.0	0.3 - 3.0	90 - 115

LOD (Limit of Detection) and LOQ (Limit of Quantification) values can vary depending on the specific instrumentation and matrix effects. Recovery data is typically expected to be within the 70-130% range for regulatory methods.

Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for phthalate analysis.

Logical Relationships in Quantification

Caption: Logic of internal standard quantification.

Discussion

The described method provides a reliable and robust approach for the quantification of common phthalates in environmental water samples. The use of solid-phase extraction allows for the pre-concentration of analytes, enhancing the sensitivity of the method. The incorporation of Didecyl phthalate-d4 as an internal standard is crucial for correcting potential variabilities during sample preparation and injection, thereby improving the accuracy and precision of the results. The selected ion monitoring (SIM) mode in the MS analysis offers high selectivity and sensitivity for the target phthalate compounds. It is imperative to take stringent measures to avoid background contamination from laboratory equipment and reagents, as phthalates are ubiquitous in the environment.[5] Regular analysis of procedural blanks is essential to monitor and control for any potential contamination.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. gcms.cz [gcms.cz]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]

Application Note: Quantification of Phthalates in Food Contact Materials Using Didecyl Phthalate-d4 by GC-MS

Abstract

This application note details a robust and sensitive method for the determination of phthalate esters in food contact materials (FCMs) using gas chromatography-mass spectrometry (GC-MS). To ensure accuracy and precision in quantification, Didecyl phthalate-d4 is employed as an internal standard. The protocol provides a comprehensive workflow, from sample preparation via solvent extraction to instrumental analysis in Selected Ion Monitoring (SIM) mode. This methodology is specifically tailored for researchers, scientists, and quality control professionals in the food safety and drug development sectors.

Introduction

Phthalate esters are widely used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] These compounds are not chemically bound to the polymer matrix and can migrate into food products upon contact, leading to human exposure.[2] Due to their classification as endocrine-disrupting chemicals, regulatory bodies worldwide have set strict limits on the presence of specific phthalates in FCMs.

Accurate quantification of phthalates is challenging due to their ubiquitous presence in laboratory environments, which can lead to sample contamination. The use of an isotopically labeled internal standard, such as Didecyl phthalate-d4, is a highly effective strategy to mitigate this issue and correct for variations during sample preparation and injection.[3] Didecyl phthalate-d4 is an ideal internal standard for the analysis of long-chain phthalates as it shares similar chemical properties and chromatographic behavior with the target analytes but is distinguishable by its mass-to-charge ratio. This note provides a detailed protocol for the extraction and quantification of common phthalates from plastic FCMs.

Experimental Protocol

Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane, Acetonitrile (all pesticide residue or GC-MS grade).

• Standards: Certified reference standards of target phthalates (e.g., DBP, BBP, DEHP, DINP, DIDP).

• Internal Standard (IS): Didecyl phthalate-d4 solution (100 µg/mL in a non-phthalate solvent).

• Glassware: All glassware (vials, flasks, pipettes) must be scrupulously cleaned by rinsing with acetone and hexane, and then baked in a muffle furnace at 400°C for at least 2 hours to eliminate phthalate contamination. Avoid all contact with plastic materials during sample and standard preparation.[4]

Standard Preparation

• Stock Solutions: Prepare individual stock solutions of each target phthalate at 1000 µg/mL in hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions with hexane to achieve concentrations ranging from 5 µg/L to 500 µg/L.[5][6]

• Internal Standard Spiking: Fortify each calibration standard and every sample with Didecyl phthalate-d4 to a final concentration of 100 µg/L.

Sample Preparation: Solvent Extraction

• Sample Collection: Cut a representative portion of the food contact material into small pieces (approximately 2x2 mm). Weigh out 1.0 g of the cut plastic into a clean glass centrifuge tube.

• Internal Standard Addition: Add the Didecyl phthalate-d4 internal standard solution directly to the plastic sample.

• Extraction: Add 10 mL of a dichloromethane:hexane (1:1, v/v) mixture to the tube.

• Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 30 minutes to facilitate the extraction of phthalates from the polymer matrix.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the plastic material.

• Concentration: Carefully transfer the supernatant to a clean glass tube and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Analysis

• System: Gas chromatograph coupled with a mass spectrometer.

• Column: A low-bleed, non-polar capillary column such as a DB-5MS (30 m x 0.25 mm x 0.25 µm) is recommended.[2]

• Injection: 1 µL, splitless mode.

• Injector Temperature: 280°C.

• Oven Program:

  • Initial temperature: 100°C, hold for 1 min.

  • Ramp 1: 10°C/min to 280°C.

  • Ramp 2: 5°C/min to 310°C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 250°C.

  • Transfer Line Temperature: 280°C.

  • Mode: Selected Ion Monitoring (SIM).

Quantitative Data

The following table summarizes typical quantitative parameters for the analysis of phthalates using a deuterated internal standard. The data is representative and should be validated for each specific instrument and matrix.

Parameter	Di-n-butyl phthalate (DBP)	Benzyl butyl phthalate (BBP)	Bis(2-ethylhexyl) phthalate (DEHP)	Diisononyl phthalate (DINP)	Didecyl phthalate (DIDP)
Quantification Ion (m/z)	149, 223	149, 91	149, 167	149, 293	149, 307
Didecyl phthalate-d4 IS Ion (m/z)	153, 451	153, 451	153, 451	153, 451	153, 451
Calibration Range (µg/L)	5 - 500	5 - 500	5 - 500	10 - 500	10 - 500
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995	> 0.992	> 0.991
LOD (µg/kg)	1.5	2.0	5.0	10.0	15.0
LOQ (µg/kg)	5.0	6.5	15.0	30.0	50.0
Recovery (%)	85 - 115	82 - 112	88 - 110	80 - 115	80 - 115

Note: The primary quantification ion for most phthalates is m/z 149, which corresponds to the protonated phthalic anhydride fragment.[7] For Didecyl phthalate-d4, the characteristic quantification ion would be m/z 153 (phthalic anhydride-d4 fragment) and its protonated molecular ion at m/z 451.[7][8]

Visualizations

Caption: Workflow for Phthalate Analysis in FCMs.

Conclusion

The described method utilizing Didecyl phthalate-d4 as an internal standard provides a reliable and accurate means for quantifying phthalate content in food contact materials. The solvent extraction protocol is straightforward and effective, while GC-MS in SIM mode offers the required sensitivity and selectivity to meet regulatory standards.[2] Careful attention to minimizing background contamination is critical for achieving low detection limits and ensuring data integrity.[4] This application note serves as a foundational protocol that can be adapted and validated for various plastic matrices.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. gcms.cz [gcms.cz]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Application Note: Determination of Phthalate Levels in Cosmetics Using Didecyl Phthalate-d4 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the quantitative analysis of various phthalates in a range of cosmetic products. The protocol employs Gas Chromatography-Mass Spectrometry (GC-MS) with an internal standard method for accurate quantification. Didecyl phthalate-d4 is utilized as the internal standard to compensate for variations in sample preparation and instrumental analysis. The described methodology, including sample extraction and cleanup, is suitable for diverse cosmetic matrices such as creams, lotions, and perfumes.

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers in a wide variety of consumer products, including cosmetics.[1][2] Due to potential adverse health effects, including endocrine disruption, the levels of certain phthalates in cosmetics are regulated in many countries.[1][3] Consequently, sensitive and accurate analytical methods are required for their determination in complex cosmetic matrices. Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used technique for phthalate analysis due to its high sensitivity, selectivity, and speed.[1][2][4] The use of a deuterated internal standard, such as Didecyl phthalate-d4, is crucial for achieving high accuracy and precision by correcting for analyte losses during sample preparation and instrumental drift.[5]

Experimental Protocol

Reagents and Materials

• Solvents: Acetone, Hexane, Methanol, Dichloromethane (Pesticide grade or equivalent).

• Standards: Certified reference standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), Dioctyl phthalate (DOP), Diisononyl phthalate (DINP), Diisodecyl phthalate (DIDP)).

• Internal Standard (IS): Didecyl phthalate-d4 (or a suitable deuterated phthalate not expected to be present in the sample).

• Apparatus: Glassware (volumetric flasks, centrifuge tubes, pipettes) rinsed with acetone and hexane to avoid phthalate contamination, vortex mixer, centrifuge, ultrasonic bath, syringe filters (0.45 µm PTFE).[6]

Standard and Sample Preparation

2.1. Standard Solutions Preparation

• Stock Standard Solution (1000 µg/mL): Prepare a stock solution containing all target phthalates by dissolving accurately weighed amounts in hexane or a suitable solvent.

• Internal Standard Stock Solution (100 µg/mL): Prepare a stock solution of Didecyl phthalate-d4 in hexane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock standard solution in hexane. Spike each calibration standard with the internal standard solution to a final concentration of 1 µg/mL. The concentration range should encompass the expected levels of phthalates in the cosmetic samples.[5]

2.2. Sample Preparation

The choice of sample preparation method depends on the cosmetic matrix.

Method A: Direct Dilution (for liquid samples like perfumes and hair sprays) [7]

• Weigh 1.0 g of the cosmetic sample into a 10 mL volumetric flask.

• Add the internal standard solution to achieve a final concentration of 1 µg/mL.

• Dilute to the mark with a suitable solvent (e.g., methanol or ethanol).

• Vortex for 1 minute to ensure homogeneity.

• Filter the solution through a 0.45 µm PTFE syringe filter into a GC vial.

Method B: Ultrasonic Extraction (for creams and lotions) [8][9]

• Weigh 0.5 g of the cosmetic sample into a 15 mL glass centrifuge tube.

• Add 5 mL of methanol and the internal standard solution (to a final concentration of 1 µg/mL in the final extract).

• Vortex for 30 seconds.

• Place the tube in an ultrasonic bath for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction with another 5 mL of methanol.

• Combine the supernatants and evaporate to a final volume of 1 mL under a gentle stream of nitrogen.

• Filter the extract through a 0.45 µm PTFE syringe filter into a GC vial.

Method C: Liquid-Liquid Extraction (for complex matrices)

• Weigh 1.0 g of the sample into a glass vial.[10]

• Add 5 mL of a suitable extraction solvent (e.g., dichloromethane).[6]

• Spike with the internal standard solution.

• Vortex vigorously for 2 minutes.[6]

• Allow the layers to separate.

• Transfer the organic layer to a clean vial.

• The extract can be concentrated or diluted as necessary before injection.

GC-MS Analysis

The following are typical GC-MS parameters for phthalate analysis. These may need to be optimized for specific instruments and columns.[4][11]

Table 1: GC-MS Instrumental Conditions

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless (1 min)
Oven Temperature Program	75 °C (hold 1 min), ramp at 10 °C/min to 320 °C (hold 8 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C

Table 2: Selected Ion Monitoring (SIM) Parameters for Target Phthalates and Internal Standard

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	121
Dibutyl phthalate (DBP)	149	223	205
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279
Dioctyl phthalate (DOP)	149	279	167
Didecyl phthalate-d4 (IS)	[To be determined based on the mass spectrum of the standard]	[To be determined]	[To be determined]

Note: The specific ions for Didecyl phthalate-d4 should be determined by analyzing the pure standard.

Data Analysis and Results

Quantification is performed using the internal standard method. A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of phthalates in the cosmetic samples is then calculated using the regression equation from the calibration curve.

Table 3: Example Calibration Data

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
0.1	15000	300000	0.05
0.5	78000	310000	0.25
1.0	160000	305000	0.52
5.0	850000	308000	2.76
10.0	1750000	312000	5.61

The method performance should be validated by assessing parameters such as linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy (recovery). Recoveries are typically expected to be in the range of 85-115%.[7][9][12]

Experimental Workflow Diagram

Caption: Experimental workflow for phthalate analysis in cosmetics.

Conclusion

The described GC-MS method using Didecyl phthalate-d4 as an internal standard provides a reliable and accurate means for the determination of phthalate levels in various cosmetic products. The protocol can be adapted to different cosmetic matrices and is suitable for routine quality control and regulatory compliance testing. Proper sample preparation and the use of an internal standard are critical for achieving accurate and reproducible results.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. fses.oregonstate.edu [fses.oregonstate.edu]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of phthalate esters in cosmetics by gas chromatography with flame ionization detection and mass spectrometric detection | Scilit [scilit.com]
• 9. Simultaneous determination of seven phthalates and four parabens in cosmetic products using HPLC-DAD and GC-MS methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. kcia.or.kr [kcia.or.kr]
• 11. jocpr.com [jocpr.com]
• 12. GC-MS Determination of Undeclared Phthalate Esters in Commercial Fragrances: Occurrence, Profiles and Assessment of Carcinogenic and Non-Carcinogenic Risk Associated with Their Consumption among Adult Consumers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Spiking Didecyl Phthalate-d4 in Complex Matrices for Accurate Quantification

Introduction

Didecyl phthalate (DDP) is a high molecular weight phthalate ester used as a plasticizer in a variety of consumer products. Due to its potential for migration into food and the environment, accurate quantification in complex matrices is crucial for exposure assessment and regulatory compliance. The use of an isotopically labeled internal standard, such as Didecyl phthalate-d4 (DDP-d4), is the gold standard for precise and accurate analysis.[1] This isotope dilution mass spectrometry (IDMS) approach effectively corrects for analyte losses during sample preparation and for matrix effects during instrumental analysis.[1] This application note provides detailed protocols for the preparation of DDP-d4 spiking solutions and their application to various complex matrices, including fatty foods, solid matrices like soil and sediment, and aqueous samples, prior to analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Materials and Reagents

• Didecyl phthalate-d4 (DDP-d4), analytical standard grade

• Didecyl phthalate (DDP), analytical standard grade

• Solvents (pesticide residue grade or equivalent): Methanol, Isooctane, Hexane, Acetone, Dichloromethane, Ethyl Acetate, Acetonitrile

• Anhydrous sodium sulfate (baked at 400°C for 4 hours to remove phthalate contamination)

• Solid Phase Extraction (SPE) cartridges (e.g., Silica gel, Florisil)

• High-purity water

• Class A volumetric flasks, pipettes, and syringes

• Glassware (e.g., beakers, centrifuge tubes, vials with PTFE-lined caps), rinsed with acetone and hexane before use to minimize phthalate contamination.[1]

Preparation of Didecyl Phthalate-d4 (DDP-d4) Solutions

1. DDP-d4 Stock Solution (100 µg/mL):

• Accurately weigh 10 mg of neat DDP-d4 into a 100 mL Class A volumetric flask.

• Dissolve the DDP-d4 in methanol and bring the volume to the mark.

• Stopper the flask and invert several times to ensure complete dissolution and mixing.

• Transfer the stock solution to an amber glass vial with a PTFE-lined cap.

• Store the stock solution at 4°C and protect it from light. The solution should be replaced after six months or if comparison with check standards indicates any degradation.

2. DDP-d4 Spiking Solution (1 µg/mL):

• Pipette 1 mL of the 100 µg/mL DDP-d4 stock solution into a 100 mL Class A volumetric flask.

• Dilute to the mark with methanol.

• Stopper the flask and mix thoroughly.

• Transfer to an amber glass vial with a PTFE-lined cap and store at 4°C. This solution is used to spike the samples.

Experimental Protocols

The key to accurate quantification using an internal standard is to add the DDP-d4 spiking solution to the sample at the very beginning of the sample preparation process. This ensures that the internal standard undergoes the same extraction, cleanup, and analysis conditions as the native DDP.

Protocol 1: Spiking DDP-d4 into Fatty Food Matrices (e.g., Edible Oils)

This protocol is adapted for the analysis of phthalates in fatty food samples.[2]

• Sample Preparation:

  • Weigh 4 g of the homogenized oil sample into a glass centrifuge tube.

• Spiking:

  • Add 500 µL of the 1 µg/mL DDP-d4 spiking solution to the oil sample. This results in a DDP-d4 concentration of 125 ng/g in the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Vortex vigorously for 2 minutes to extract the phthalates from the oil.

  • Centrifuge at 3000 rpm for 10 minutes to separate the acetonitrile and oil layers.

• Cleanup:

  • Carefully transfer the upper acetonitrile layer to a clean tube.

  • The extract can be further cleaned up using a solid-phase extraction (SPE) cartridge if necessary to remove interfering compounds.

• Final Preparation and Analysis:

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., 1 mL of hexane) for GC-MS or LC-MS analysis.

Protocol 2: Spiking DDP-d4 into Solid Matrices (e.g., Soil and Sediment)

This protocol is suitable for the determination of phthalates in solid environmental matrices.

• Sample Preparation:

  • Air-dry the soil or sediment sample and sieve it to remove large debris.

  • Homogenize the sample by grinding.

  • Weigh approximately 5 grams of the homogenized sample into a glass centrifuge tube.

• Spiking:

  • Add 500 µL of the 1 µg/mL DDP-d4 spiking solution directly onto the solid sample in the centrifuge tube. This yields a concentration of 100 ng/g of DDP-d4 in the sample.

• Extraction:

  • Add 10 mL of a 1:1 (v/v) mixture of n-hexane and acetone to the tube.

  • Place the tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean glass collection tube.

  • Repeat the extraction two more times with fresh solvent, combining the supernatants.

• Cleanup:

  • The combined extract can be cleaned up using a silica or florisil SPE cartridge to remove polar interferences.

• Final Preparation and Analysis:

  • Evaporate the eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen before GC-MS analysis.

Protocol 3: Spiking DDP-d4 into Aqueous Matrices (e.g., Water)

This protocol is based on liquid-liquid extraction (LLE) for the analysis of phthalates in water samples.

• Sample Collection:

  • Collect the water sample in a pre-cleaned amber glass bottle.

• Spiking:

  • Measure 500 mL of the water sample into a 1 L glass separatory funnel.

  • Add 500 µL of the 1 µg/mL DDP-d4 spiking solution to the water sample. This results in a DDP-d4 concentration of 1 µg/L in the sample.

• Extraction:

  • Add 60 mL of dichloromethane to the separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the funnel to release pressure.

  • Allow the layers to separate and drain the lower organic layer into a flask.

  • Repeat the extraction twice more with fresh portions of dichloromethane.

• Drying:

  • Pass the combined organic extracts through a glass column containing anhydrous sodium sulfate to remove any residual water.

• Concentration and Analysis:

  • Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

  • The concentrated extract is now ready for GC-MS or LC-MS analysis.

Data Presentation

The use of DDP-d4 as an internal standard allows for the accurate calculation of the native DDP concentration in the sample. The following table summarizes typical quantitative data expected when using these protocols.

Parameter	Fatty Food Matrices	Solid Matrices (Soil/Sediment)	Aqueous Matrices (Water)
Sample Size	4 g	5 g	500 mL
DDP-d4 Spiking Concentration	125 ng/g	100 ng/g	1 µg/L
Typical Recovery Rate of DDP-d4	80-98%[2]	75-102%	70-120%
Typical Limit of Detection (LOD) for DDP	4.6–10.0 µg/kg[2]	0.6 - 3.4 µg/kg	50 ng/L
Typical Limit of Quantification (LOQ) for DDP	15–33 µg/kg	2.0 - 11.2 µg/kg	150 ng/L

Visualizations

The following diagrams illustrate the experimental workflows for spiking Didecyl phthalate-d4 into different complex matrices.

Caption: Workflow for spiking DDP-d4 into fatty food matrices.

Caption: Workflow for spiking DDP-d4 into solid matrices.

Caption: Workflow for spiking DDP-d4 into aqueous matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.yonsei.ac.kr [chem.yonsei.ac.kr]

Application Notes and Protocols for the Detection of Didecyl Phthalate-d4 by GC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the detection and quantification of Didecyl phthalate-d4 (DDP-d4) using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). DDP-d4 is a deuterated internal standard commonly used in the analysis of Didecyl Phrystallate (DDP), a high molecular weight phthalate plasticizer. The use of a deuterated internal standard is crucial for accurate quantification as it compensates for matrix effects and variations during sample preparation and analysis.

GC-MS/MS Method Parameters

The following tables summarize the recommended starting parameters for the GC-MS/MS analysis of Didecyl phthalate-d4. Optimization of these parameters may be necessary depending on the specific instrumentation and sample matrix.

Gas Chromatography (GC) Parameters

Parameter	Value
GC System	Agilent 7890A or equivalent
Injector	Split/Splitless Inlet
Injection Volume	1 µL
Injector Temperature	280 - 320 °C
Injection Mode	Pulsed Splitless
Carrier Gas	Helium or Hydrogen
Column Type	DB-5MS, Rtx-440, or Rxi-XLB (30 m x 0.25 mm, 0.25 µm)[1]
Oven Program	Initial: 100°C (hold 1 min), Ramp 1: 20°C/min to 280°C, Ramp 2: 5°C/min to 310°C (hold 5 min)

Mass Spectrometry (MS) Parameters

Parameter	Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV[2]
Ion Source Temperature	230 - 250 °C
Transfer Line Temperature	280 - 300 °C
Collision Gas	Argon or Nitrogen

Proposed Multiple Reaction Monitoring (MRM) Transitions for Didecyl phthalate-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Didecyl phthalate-d4	451.4	153.1	100	To be optimized (start at 15)
Didecyl phthalate-d4	451.4	167.1	100	To be optimized (start at 10)
Didecyl phthalate-d4	451.4	309.3	100	To be optimized (start at 10)

Note: The precursor ion for DDP-d4 is proposed as its molecular ion [M]+•. The product ions are based on common fragmentation patterns of deuterated phthalates, including the deuterated phthalic anhydride fragment and loss of a deuterated decyl group. These parameters require experimental optimization.

Experimental Protocols

Sample Preparation

The choice of sample preparation method is highly dependent on the sample matrix. Below are detailed protocols for polymer and aqueous matrices.

This protocol is adapted from established methods for phthalate extraction from plastics.[3][4]

• Sample Preparation: Cut the polymer sample into small pieces (approximately 1-2 mm).

• Weighing: Accurately weigh approximately 50-100 mg of the cut sample into a glass vial.

• Dissolution: Add 5 mL of tetrahydrofuran (THF) to the vial and vortex or sonicate for 30 minutes, or until the polymer is completely dissolved.

• Precipitation: Add 10 mL of a precipitating solvent (e.g., hexane or methanol) to the dissolved sample solution to precipitate the polymer.

• Centrifugation/Filtration: Centrifuge the mixture to pellet the precipitated polymer. Alternatively, filter the solution through a 0.45 µm PTFE syringe filter to remove the polymer.

• Internal Standard Spiking: Transfer the supernatant or filtrate to a clean glass tube and spike with an appropriate volume of Didecyl phthalate-d4 internal standard solution.

• Evaporation: Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent such as hexane or isooctane.

• Analysis: The sample is now ready for GC-MS/MS analysis.

This protocol utilizes liquid-liquid extraction to isolate phthalates from aqueous matrices.[5][6][7]

• Sample Collection: Collect the aqueous sample in a pre-cleaned glass container to avoid phthalate contamination from plastic.

• Internal Standard Spiking: To a 100 mL aliquot of the aqueous sample in a separatory funnel, add a known amount of Didecyl phthalate-d4 internal standard.

• Extraction: Add 50 mL of a suitable extraction solvent (e.g., dichloromethane or a hexane/acetone mixture).

• Shaking: Stopper the separatory funnel and shake vigorously for 2 minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to separate.

• Collection: Drain the organic layer (bottom layer for dichloromethane, top layer for hexane) into a collection flask.

• Repeat Extraction: Repeat the extraction process (steps 3-6) two more times with fresh portions of the extraction solvent, combining the organic extracts.

• Drying: Pass the combined organic extract through a column of anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Analysis: The sample is now ready for GC-MS/MS analysis.

MRM Method Development and Optimization

As specific MRM parameters for Didecyl phthalate-d4 are not readily published, the following protocol outlines the steps to determine the optimal precursor ion, product ions, and collision energies.[8]

• Precursor Ion Selection:

  • Inject a standard solution of Didecyl phthalate-d4 into the GC-MS system operating in full scan mode.

  • Identify the molecular ion ([M]+•) of DDP-d4, which is expected to be m/z 450.4 (taking into account the mass of deuterium). The protonated molecule [M+H]+ at m/z 451.4 is also a strong candidate for the precursor ion in some ionization conditions.

• Product Ion Scanning:

  • Set the mass spectrometer to product ion scan mode, selecting the determined precursor ion (e.g., m/z 451.4).

  • Inject the DDP-d4 standard and acquire product ion spectra at various collision energies (e.g., ranging from 5 to 40 eV in steps of 5 eV).

• Product Ion Selection:

  • Examine the resulting product ion spectra to identify the most abundant and specific fragment ions.

  • Select at least two to three product ions for the MRM method. One intense and specific ion should be chosen for quantification (quantifier) and one or two others for confirmation (qualifiers). Likely product ions will correspond to the deuterated phthalic anhydride fragment (m/z 153.1) and loss of a deuterated decyl group.

• Collision Energy Optimization:

  • For each selected precursor-product ion pair (MRM transition), perform a series of injections while varying the collision energy over a narrower range (e.g., in 2 eV increments) around the value that initially produced the strongest signal.

  • Create a collision energy profile for each transition and select the energy that yields the maximum signal intensity.

Visualizations

Experimental Workflow

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. oiv.int [oiv.int]
• 3. gcms.cz [gcms.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]

Technical Notes & Optimization

Technical Support Center: Optimizing GC Injector Temperature for Didecyl Phthalate-d4 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography (GC) injector temperature for the analysis of Didecyl phthalate-d4.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting GC injector temperature for Didecyl phthalate-d4 analysis?

A common starting point for the injector temperature for high molecular weight phthalates like Didecyl phthalate-d4 is around 280°C to 290°C.[1] However, the optimal temperature can vary depending on the specific instrument, liner type, and analytical goals. It is crucial to optimize this parameter to ensure efficient transfer of the analyte to the column without causing thermal degradation.

Q2: What are the primary challenges associated with the GC analysis of high molecular weight phthalates like Didecyl phthalate-d4?

The main challenges include:

• Thermal Degradation: These compounds can be thermally labile and may degrade at excessively high injector temperatures, leading to lower recovery and inaccurate quantification.[2]

• Incomplete Volatilization: Conversely, an injector temperature that is too low can result in incomplete or slow vaporization of the high molecular weight analyte, leading to poor peak shape (tailing), discrimination, and reduced sensitivity.

• Contamination: Phthalates are ubiquitous in laboratory environments, and contamination from various sources like solvents, glassware, and septa is a common issue.

• Peak Tailing: Poor peak shape can result from active sites in the injector liner or on the column, as well as from suboptimal injection parameters.[2]

Q3: How does the injector temperature affect the analysis of Didecyl phthalate-d4?

The injector temperature directly impacts the vaporization of Didecyl phthalate-d4. An optimal temperature ensures a rapid and complete transfer of the analyte from the liquid phase to the gas phase, resulting in sharp, symmetrical peaks and accurate quantification. An excessively high temperature can lead to the breakdown of the molecule, while a temperature that is too low will result in incomplete transfer and poor chromatography.

Troubleshooting Guide

Issue: Low or inconsistent recovery of Didecyl phthalate-d4.

• Question: My peak area for Didecyl phthalate-d4 is low and not reproducible. Could the injector temperature be the cause?

  • Answer: Yes, an inappropriate injector temperature is a likely cause. If the temperature is too low, the analyte may not be completely vaporized and transferred to the column, leading to low and variable responses. If the temperature is too high, the analyte may be degrading in the inlet. It is also important to check for active sites in the liner, which can lead to analyte loss. Using a deactivated (silanized) inlet liner is highly recommended.[2]

Issue: Poor peak shape (tailing or broadening) for Didecyl phthalate-d4.

• Question: I am observing significant peak tailing for Didecyl phthalate-d4. How can I improve the peak shape?

  • Answer: Peak tailing for high molecular weight compounds is often related to slow vaporization or interactions within the injection port.

    • Increase Injector Temperature: Gradually increase the injector temperature in increments of 10-20°C to facilitate a more rapid and complete vaporization.

    • Check for Active Sites: Ensure you are using a high-quality, deactivated liner. Active sites in a non-deactivated liner can cause interactions with the analyte, leading to tailing.[2]

    • Optimize Carrier Gas Flow: Ensure the carrier gas flow rate is optimal for your column dimensions to ensure efficient transfer from the injector to the column.

Issue: Suspected thermal degradation of Didecyl phthalate-d4.

• Question: I suspect my Didecyl phthalate-d4 is degrading in the injector. What are the signs and how can I prevent it?

  • Answer: Signs of thermal degradation include a decrease in the main analyte peak area with a corresponding increase in smaller, earlier eluting peaks, or a general loss of response at higher injector temperatures. To mitigate this:

    • Lower Injector Temperature: Reduce the injector temperature in 10-20°C increments to find a balance where vaporization is efficient but degradation is minimized.

    • Use a Programmed Temperature Vaporizing (PTV) Inlet: A PTV inlet allows for a gentle injection at a lower initial temperature, followed by a rapid temperature ramp to transfer the analyte to the column. This minimizes the time the analyte spends at high temperatures.

    • Minimize Residence Time in the Inlet: Optimize your injection parameters, such as splitless time, to ensure the analyte is transferred to the column as quickly as possible.

Data Presentation

The following table summarizes hypothetical data from an experiment to optimize the injector temperature for Didecyl phthalate-d4 analysis. This data illustrates the trade-off between efficient vaporization and potential thermal degradation.

Injector Temperature (°C)	Peak Area (Arbitrary Units)	Peak Asymmetry (USP)	Relative Response Factor (vs. Internal Standard)	Observations
250	75,000	1.8	0.90	Significant peak tailing, suggesting incomplete vaporization.
270	95,000	1.4	0.95	Improved peak shape and response.
290	110,000	1.1	1.00	Optimal performance with good peak shape and maximum response.
310	105,000	1.0	0.98	Slight decrease in response, possible onset of minor degradation.
330	88,000	1.0	0.92	Noticeable decrease in response, likely due to thermal degradation.

Experimental Protocols

Protocol for Optimizing GC Injector Temperature for Didecyl Phthalate-d4 Analysis

1. Objective: To determine the optimal GC injector temperature that provides the best peak shape, sensitivity, and reproducibility for the analysis of Didecyl phthalate-d4.

2. Materials:

• Didecyl phthalate-d4 standard solution (e.g., 10 µg/mL in a suitable solvent like hexane or isooctane).

• A suitable internal standard (e.g., Benzyl Benzoate).

• GC-MS system equipped with a split/splitless or PTV inlet.

• Deactivated GC inlet liner (e.g., single taper with glass wool).

• GC column suitable for phthalate analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

3. GC-MS Method Parameters (Initial Conditions):

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 100°C (hold 1 min), ramp at 15°C/min to 320°C (hold 5 min).

• Injection Volume: 1 µL.

• Injection Mode: Splitless (purge valve opens at 1 min).

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Didecyl phthalate-d4.

4. Experimental Procedure:

• Prepare a working standard of Didecyl phthalate-d4 containing an internal standard at a fixed concentration.

• Set the initial injector temperature to 250°C.

• Inject the standard solution in triplicate and record the peak area and asymmetry for Didecyl phthalate-d4.

• Increase the injector temperature in 20°C increments (i.e., 270°C, 290°C, 310°C, 330°C).

• At each temperature, perform triplicate injections of the standard solution.

• Record the peak area and asymmetry for each injection.

5. Data Analysis:

• Calculate the average peak area and peak asymmetry for Didecyl phthalate-d4 at each injector temperature.

• Calculate the relative response factor (RRF) of Didecyl phthalate-d4 to the internal standard at each temperature.

• Plot the average peak area and peak asymmetry as a function of the injector temperature.

• The optimal injector temperature is the one that provides the highest peak area (or a stable high response) combined with a peak asymmetry value close to 1.0.

Mandatory Visualization

Caption: Troubleshooting workflow for optimizing Didecyl phthalate-d4 analysis.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Addressing Matrix Effects in LC-MS/MS with Didecyl phthalate-d4

Welcome to the technical support center for addressing matrix effects in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Didecyl phthalate-d4 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to ensure the accuracy and reliability of your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS and why are they a concern?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue homogenates). This can lead to a decrease in signal, known as ion suppression, or an increase in signal, referred to as ion enhancement. These effects are a major concern because they can significantly impact the accuracy, precision, and sensitivity of an analytical method, potentially leading to erroneous quantification of the analyte. Common culprits for matrix effects in biological samples include phospholipids, salts, and endogenous metabolites.

Q2: How does Didecyl phthalate-d4, as a deuterated internal standard, help in mitigating matrix effects?

A2: Didecyl phthalate-d4 is a stable isotope-labeled (SIL) internal standard. The principle behind using a SIL internal standard is that it is chemically and physically very similar to the analyte of interest (in this case, Didecyl phthalate or other high molecular weight phthalates). Therefore, during sample preparation and LC-MS/MS analysis, it will behave almost identically to the analyte. It will co-elute from the liquid chromatography column and experience similar degrees of ion suppression or enhancement in the mass spectrometer's ion source. By calculating the ratio of the analyte's signal to the internal standard's signal, variations in the signal due to matrix effects can be normalized, leading to more accurate and precise quantification.

Q3: Can Didecyl phthalate-d4 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards like Didecyl phthalate-d4 may not always perfectly compensate for matrix effects. A phenomenon known as "differential matrix effects" can occur. This can happen if there is a slight chromatographic separation between the analyte and the deuterated internal standard (an "isotope effect"), causing them to elute into regions with different levels of ion suppression. This can lead to inaccuracies in quantification. Therefore, it is crucial to verify the co-elution of the analyte and the internal standard during method development.

Q4: What are the key characteristics of Didecyl phthalate-d4 that make it a suitable internal standard?

A4: Didecyl phthalate-d4 (specifically, Di-n-decyl Phthalate-3,4,5,6-d4) is a deuterated form of Didecyl phthalate. Key properties are:

Property	Value
Chemical Formula	C₂₈H₄₂D₄O₄
Molecular Weight	~450.7 g/mol
CAS Number	1276197-18-2
Solubility	Soluble in organic solvents like methanol, acetonitrile, and chloroform.

Its high molecular weight and structural similarity to other high molecular weight phthalates (e.g., DINP, DIDP) make it an appropriate internal standard for their analysis.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments.

Problem 1: High variability in the analyte/Didecyl phthalate-d4 peak area ratio across replicate injections of the same sample.

• Possible Cause 1: Inconsistent Sample Preparation. Incomplete or inconsistent extraction of the analyte and internal standard can lead to variable ratios.

  • Solution: Review and optimize the sample preparation protocol. Ensure thorough mixing during extraction and consistent evaporation and reconstitution steps.

• Possible Cause 2: Poor Chromatographic Peak Shape. Tailing or fronting peaks can lead to inconsistent integration and, therefore, variable peak area ratios.

  • Solution: Investigate the cause of poor peak shape. This could be due to column degradation, an inappropriate mobile phase, or injection of the sample in a solvent much stronger than the mobile phase.

• Possible Cause 3: Instrument Instability. Fluctuations in the LC flow rate or MS ion source conditions can affect signal stability.

  • Solution: Perform system suitability tests to ensure the LC-MS/MS system is performing optimally. Check for leaks and ensure the ion source is clean.

Problem 2: The analyte and Didecyl phthalate-d4 do not co-elute perfectly.

• Possible Cause: Isotope Effect. The substitution of hydrogen with deuterium can sometimes lead to a slight difference in retention time on certain chromatography columns.

  • Solution 1: Modify Chromatographic Conditions. Adjusting the mobile phase gradient, flow rate, or column temperature can help to achieve better co-elution.

  • Solution 2: Evaluate a Different Column. A column with a different stationary phase chemistry may provide the necessary selectivity to ensure co-elution.

Problem 3: Unexpectedly low signal for both the analyte and Didecyl phthalate-d4.

• Possible Cause: Significant Ion Suppression. The sample matrix may contain high levels of interfering compounds that are suppressing the ionization of both the analyte and the internal standard.

  • Solution 1: Improve Sample Preparation. Employ a more rigorous sample cleanup technique to remove matrix components. The choice of technique can have a significant impact on reducing matrix effects.

Sample Preparation Technique	Typical Matrix Effect Reduction	Analyte Recovery
Protein Precipitation (PPT)	Low	Variable
Liquid-Liquid Extraction (LLE)	Moderate	Good
Solid-Phase Extraction (SPE)	High	Good to Excellent

• Solution 2: Dilute the Sample. If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.

• Solution 3: Optimize LC Method. Modify the chromatographic conditions to separate the analyte and internal standard from the regions of significant ion suppression.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Addition Method

This protocol allows for the quantitative determination of the extent of ion suppression or enhancement.

Objective: To calculate the Matrix Factor (MF) for an analyte when using Didecyl phthalate-d4 as an internal standard.

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a standard solution of the analyte and Didecyl phthalate-d4 in the final mobile phase composition (e.g., 50:50 acetonitrile:water).

  • Set B (Post-Spiked Matrix): Extract a blank matrix sample (e.g., plasma, urine) using your established sample preparation protocol. After the final evaporation step, reconstitute the extract with the same standard solution prepared for Set A.

  • Set C (Pre-Spiked Matrix): Spike the blank matrix with the analyte and Didecyl phthalate-d4 at the same concentration as in Set A before starting the sample preparation protocol.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (%) = (Peak Area of Analyte in Set B / Peak Area of Analyte in Set A) * 100

  • Recovery (%) = (Peak Area of Analyte in Set C / Peak Area of Analyte in Set B) * 100

  • An MF of 100% indicates no matrix effect. An MF < 100% indicates ion suppression, and an MF > 100% indicates ion enhancement.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: General experimental workflow for LC-MS/MS analysis.

Technical Support Center: Gas Chromatography Troubleshooting for Didecyl Phthalate-d4

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor peak shape issues encountered during the gas chromatography (GC) analysis of Didecyl phthalate-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for Didecyl phthalate-d4 in GC analysis?

Poor peak shape for Didecyl phthalate-d4, a high molecular weight phthalate, typically manifests as peak tailing, fronting, or broadening. The most common causes include:

• Active Sites: Interaction of the analyte with active sites (e.g., silanol groups) in the GC inlet liner or at the head of the column is a primary cause of peak tailing.[1][2]

• Column Contamination: Accumulation of non-volatile residues from previous injections can lead to peak distortion.[2][3]

• Improper Column Installation: Incorrect column installation can create dead volumes or turbulence in the carrier gas flow path, resulting in peak tailing or splitting.[1][4]

• Sample Overload: Injecting a sample that is too concentrated can saturate the column, leading to peak fronting.[1]

• Solvent Mismatch: A significant difference in polarity between the sample solvent and the stationary phase can affect peak shape.[1]

• Septum Bleed: Particles from a worn injection port septum can fall into the liner, creating active sites.[2]

Q2: My Didecyl phthalate-d4 peak is tailing, but other non-polar compounds in the same run have good peak shape. What should I investigate?

This scenario strongly suggests a chemical interaction between your analyte and the GC system.[1] The primary suspects are active sites within the system that interact with the phthalate.

Q3: Can the injection technique affect the peak shape of Didecyl phthalate-d4?

Yes, the injection technique is critical. For high molecular weight compounds like Didecyl phthalate, a splitless injection is often used to ensure complete transfer of the analyte onto the column. However, improper parameters, such as an incorrect purge valve time, can lead to issues like a broad or tailing solvent peak, which can interfere with early eluting peaks.

Q4: How can I prevent phthalate contamination in my blanks?

Phthalate contamination is a common issue in trace analysis.[2] To minimize it:

• Use high-quality solvents and reagents.

• Avoid using plastic consumables (e.g., pipette tips, vials with plastic caps) wherever possible.

• Thoroughly clean all glassware with solvent.

• Run solvent blanks regularly to monitor for contamination.[5]

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetry where the latter half of the peak is wider than the front half.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Detailed Steps:

• Inlet Maintenance: The GC inlet is a common source of active sites.

  • Replace the Liner: The liner is a consumable part that can become contaminated or deactivated over time. Regularly replace it with a fresh, deactivated liner.[2]

  • Replace the Septum: A cored or leaking septum can introduce contaminants and disrupt the carrier gas flow.[1]

• Column Maintenance:

  • Trim the Column: If the front of the column is contaminated, trimming 10-20 cm can restore peak shape.[1][2]

  • Column Bake-out: Baking the column at a high temperature (below the maximum operating temperature) can remove semi-volatile contaminants.[6]

• Verify Column Installation: Ensure the column is cut cleanly at a 90-degree angle and inserted to the correct depth in both the inlet and detector.[1][4]

Issue 2: Peak Fronting

Peak fronting, where the front half of the peak is broader than the latter half, is often a sign of column overload.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak fronting.

Detailed Steps:

• Reduce Sample Concentration: Dilute your sample and re-inject. If the peak shape improves, the original sample was overloaded.[1]

• Decrease Injection Volume: Reducing the amount of sample introduced to the column can alleviate fronting.

• Check Solvent Compatibility: Ensure the solvent used to dissolve the sample is compatible with the GC column's stationary phase.[1]

Issue 3: Peak Broadening

Broad peaks can indicate issues with the gas flow, temperature, or column efficiency.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak broadening.

Detailed Steps:

• Verify Carrier Gas Flow: Incorrect flow rates can lead to band broadening. Check for leaks in the system.

• Optimize Oven Temperature Program: A slow temperature ramp can sometimes cause broader peaks for high-boiling point compounds. Conversely, an initial temperature that is too high might also be problematic.

• Column Health: An old or degraded column will lose efficiency, resulting in broader peaks. Conditioning the column or replacing it may be necessary.

Data Presentation

Table 1: Typical GC-MS Parameters for Didecyl Phthalate Analysis

Parameter	Typical Value/Range	Potential Impact on Peak Shape
Inlet Temperature	250 - 300 °C	Too low can cause slow vaporization and peak broadening; too high can cause degradation.
Injection Mode	Splitless	Ensures complete transfer of high molecular weight analytes.
Injection Volume	1 µL	Larger volumes can lead to peak fronting (overload).
Liner Type	Deactivated, single taper with glass wool	A deactivated liner is crucial to prevent interactions.[1]
Column Phase	5% Phenyl Methylpolysiloxane (e.g., DB-5ms)	The polarity of the stationary phase should be appropriate for the analyte.[7]
Column Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions for good resolution and capacity.
Carrier Gas	Helium or Hydrogen	Ensure high purity to prevent column degradation.
Flow Rate	1 - 1.5 mL/min (constant flow)	Incorrect flow can lead to peak broadening.
Oven Program	Initial Temp: 60-100°C, Ramp: 10-20°C/min, Final Temp: 300-320°C	The program should be optimized to ensure good separation and peak shape.[7]
MS Source Temp	230 - 250 °C	Can affect fragmentation patterns and sensitivity.
MS Quad Temp	150 °C	Can affect ion transmission.

Experimental Protocols

Protocol 1: GC Inlet Liner Replacement

• Cool Down the Inlet: Set the injector temperature to a safe level (e.g., < 50°C) and turn off the carrier gas flow at the instrument.

• Remove the Septum Nut: Unscrew the septum nut from the top of the injection port.

• Remove the Septum and Liner: Carefully remove the old septum. Using liner removal tongs, gently pull the old liner out of the injector.

• Install the New Liner: Wearing clean, lint-free gloves, place a new, deactivated liner into the injector. Ensure it is seated correctly.

• Install a New Septum and O-ring: Place a new O-ring (if applicable) and septum on top of the liner and secure the septum nut. Do not overtighten.

• Restore Gas Flow and Heat: Turn the carrier gas back on and check for leaks using an electronic leak detector. Set the injector to the desired temperature.

• Condition the System: Allow the system to equilibrate before running samples.

Protocol 2: Trimming the GC Column

• Cool Down the System: Set the oven and inlet temperatures to a safe level and turn off the carrier gas flow.

• Disconnect the Column: Carefully loosen the column nut from the inlet.

• Pull the Column Out: Gently pull the column out of the inlet.

• Cut the Column: Using a ceramic scoring wafer or a capillary column cutter, make a clean, 90-degree cut to remove 10-20 cm from the inlet end of the column.[1][2] Inspect the cut with a magnifying glass to ensure it is clean and square.

• Re-install the Column: Re-insert the column into the inlet to the correct depth as specified by the instrument manufacturer.

• Tighten the Nut: Slide the nut and ferrule up to the inlet fitting and tighten according to the manufacturer's instructions.

• Restore Gas Flow and Check for Leaks: Turn the carrier gas back on and check for leaks.

• Equilibrate the System: Heat the oven and allow the system to stabilize before analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]

minimizing background contamination of phthalates in lab analysis

Welcome to the technical support center for minimizing background contamination of phthalates in your laboratory analysis. Phthalates are ubiquitous plasticizers that can easily leach from common laboratory consumables and the environment, leading to contaminated blanks, inaccurate quantification, and unreliable results.[1][2] This resource provides detailed troubleshooting guides and frequently asked questions to help you identify, eliminate, and prevent phthalate contamination in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are phthalates and why are they a problem in laboratory analysis?

A1: Phthalates are a class of chemical compounds primarily used as plasticizers to increase the flexibility, transparency, and durability of plastics.[1] Since they are not chemically bound to the polymer matrix, they can easily leach out of plastic materials and contaminate samples.[1][3][4] This is a significant issue in sensitive analytical techniques like GC/MS and LC/MS, where even trace amounts of contamination can obscure results, particularly for drinking water analysis which has required phthalate concentrations to be below 0.1-0.2 µg/L.[1]

Q2: What are the most common sources of phthalate contamination in a laboratory?

A2: Phthalate contamination can originate from a wide array of sources within the lab. These include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.[1][5]

• Plastic Labware: Polyvinyl chloride (PVC) is a major source. Other plastics like polypropylene (PP) and polyethylene (PE) are generally better but not entirely risk-free.[5] Items like pipette tips, syringe filters, and sample vials are common culprits.[6][7]

• Gloves: Vinyl gloves are a significant source of phthalate contamination; nitrile gloves are a safer alternative.[5]

• Laboratory Environment: Phthalates are present in flooring, paints, adhesives, and tubing, and can contaminate samples through airborne dust.[1][2][8]

• Personal Care Products: Cosmetics, lotions, and soaps can contain phthalates, which can be introduced by the analyst.[8]

• Instrumentation: Tubing (especially PEEK), septa, vials, and other components of GC/LC systems can leach phthalates.[2][8] Parafilm is also a known source and should be avoided.[5]

Q3: I'm using products labeled "phthalate-free." Is my experiment safe from contamination?

A3: While using "phthalate-free" consumables is a crucial step, it doesn't guarantee a completely contamination-free workflow.[8] Cross-contamination from the lab environment is still a major risk.[8] Additionally, some products labeled "DEHP-free" have been found to leach other types of phthalates or even DEHP itself.[9][10] Therefore, it is always best practice to minimize the use of all plastic materials for ultra-trace analysis.[8]

Q4: How can I test my solvents for phthalate contamination?

A4: To check your solvents, you can concentrate a large volume (e.g., 100 mL) down to a smaller volume (e.g., 1 mL) using a gentle stream of nitrogen in meticulously cleaned glassware. Analyze this concentrated solvent using your GC/MS or LC/MS method to determine if phthalates are present at a level that could impact your analysis.[8]

Troubleshooting Guide

This guide provides a systematic approach to identifying and eliminating sources of phthalate contamination when it is detected in your analytical blanks.

Issue: High Phthalate Background Detected in Blank Samples

Symptoms:

• Significant phthalate peaks are present in solvent or procedural blanks.

• Phthalate levels are inconsistent and irreproducible across multiple blanks.[8]

Step 1: Isolate the Contamination Source: System vs. Sample Preparation

The first step is to determine if the contamination is coming from your analytical instrument (e.g., LC/MS, GC/MS) or from the sample preparation workflow.

Protocol:

• Direct Infusion/Injection: Prepare a fresh mobile phase or carrier gas line. Bypass the autosampler and column and introduce a clean, high-purity solvent directly into the mass spectrometer.

• Analyze the Results:

  • Contamination Present: If phthalate peaks are still visible, the source is likely within the mass spectrometer, the solvent lines, or the solvent itself.[11] Proceed to Troubleshooting the Analytical Instrument .

  • Contamination Absent: If the background is clean, the contamination is being introduced during your sample preparation. Proceed to Troubleshooting the Sample Preparation Workflow .

Step 2A: Troubleshooting the Analytical Instrument

If you suspect the instrument is the source, follow these steps:

• Check Solvents: Test a new bottle of high-purity, LC-MS grade solvent. Phthalates can be absorbed from the air, so ensure solvent bottles are kept capped.[12]

• Flush the System: Perform a rigorous flush of the entire system. A common and effective method for phthalates is an overnight flush with isopropanol (IPA) at a low flow rate.[5] For more stubborn contamination, a sequence of mobile phase, water, and then a strong organic solvent can be used.[5]

• Inspect and Replace Consumables:

  • Tubing: PEEK tubing is known to accumulate phthalates.[2] Consider replacing it with stainless steel or dedicated, pre-cleaned tubing.

  • Solvent Frits/Filters: These can be a source of contamination. Replace them with new, clean filters.

  • Injector and Syringe: Clean the autosampler syringe and injection port. Instrument carryover can be checked by running solvent blanks between samples.[8]

Step 2B: Troubleshooting the Sample Preparation Workflow

If the contamination originates from your sample handling, a systematic evaluation of all materials is necessary.

• Gloves: Immediately switch to nitrile gloves if you are using vinyl.[5]

• Labware:

  • Glassware vs. Plastic: Whenever possible, use glassware instead of plastic.[5] If plastics are unavoidable, use polypropylene (PP) or polyethylene (PE).[5]

  • Cleaning: Ensure your glassware cleaning protocol is rigorous. (See Experimental Protocols section).

• Reagents and Water: Use HPLC-grade water and high-purity reagents.[2] Be aware that even bottled HPLC water can be a source of phthalates.[13]

• Consumables Evaluation: Methodically test each consumable item (pipette tips, centrifuge tubes, SPE cartridges, vial caps, etc.) by rinsing or extracting it with a clean solvent and analyzing the extract.

  • Avoid Parafilm for sealing, as it is a known source of leachable phthalates.[5] Use baked aluminum foil or glass stoppers instead.[5]

• Environmental Factors:

  • Clean your workspace to minimize dust.[2]

  • Prepare samples in a clean, dedicated area, preferably in a fume hood or clean bench with HEPA filtration.[5]

  • Analysts should avoid using personal care products like lotions or cosmetics before and during sample preparation.[8]

Data Presentation

Table 1: Phthalate Leaching from Common Laboratory Consumables

The following table summarizes data from a study investigating phthalate leaching from various lab materials. This illustrates the potential for significant contamination from everyday items.

Laboratory Item	Material	Phthalate Detected	Maximum Leaching (µg/cm²)
Pipette Tips	Polypropylene	Diethylhexyl phthalate (DEHP)	0.36[6][7][14]
Pipette Tips	Polypropylene	Diisononyl phthalate (DINP)	0.86[6][7][14]
Plastic Filter Holder	Polytetrafluoroethylene (PTFE)	Dibutyl phthalate (DBP)	2.49[6][7][14]
Syringe Filter	Regenerated Cellulose	Dibutyl phthalate (DBP)	0.61[6][7][14]
Syringe Filter	Cellulose Acetate	Dimethyl phthalate (DMP)	5.85[6][7][14]
Sealing Film	Parafilm®	Diethylhexyl phthalate (DEHP)	0.50[6][7]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

This protocol is essential for preparing glassware for ultra-trace phthalate analysis.

Materials:

• Laboratory-grade, phosphate-free detergent (e.g., Alconox, Liquinox)

• Tap water

• Deionized water

• High-purity solvent (e.g., acetone, hexane, or methanol)

• High-temperature oven (muffle furnace)

• Clean aluminum foil

Procedure:

• Initial Wash: If glassware has visible residues, wash with a laboratory-grade detergent solution in hot tap water.[5][8] Use brushes that do not have plastic handles or bristles that can scratch the glass.

• Tap Water Rinse: Rinse thoroughly with hot tap water at least 3-4 times to remove all detergent.

• Deionized Water Rinse: Rinse another 3-4 times with deionized water.

• Solvent Rinse: Rinse with a high-purity solvent like acetone or hexane to remove any remaining organic residues.[5]

• Baking (Muffle Furnace): Place the rinsed glassware in a muffle furnace and bake at a high temperature (e.g., 400-550°C) for several hours or overnight. This will pyrolyze any remaining organic contaminants.

• Cooling and Storage: Allow the glassware to cool completely inside the furnace or in a clean, phthalate-free environment like a desiccator.[8] Immediately upon cooling, cover all openings with pre-cleaned aluminum foil (bake the foil along with the glassware) to prevent atmospheric contamination.[8]

Protocol 2: Analysis of Procedural Blanks

To monitor for contamination, a procedural blank should be run with every batch of samples.

Procedure:

• Prepare the procedural blank by performing every step of the sample preparation and analysis procedure, but without adding the actual sample matrix.

• This includes using all solvents, reagents, labware (e.g., centrifuge tubes, pipette tips), and extraction cartridges that the real samples will contact.

• The final blank should be analyzed using the same instrument method as the samples.

• The absence of target phthalates in the procedural blank provides confidence that the analytical workflow is clean. If phthalates are detected, the troubleshooting guide should be initiated.

Visualizations

Diagram 1: Common Sources of Phthalate Contamination

This diagram illustrates the many potential pathways for phthalate contamination to enter a sample within a laboratory setting.

Caption: Common pathways of phthalate contamination in laboratory analysis.

Diagram 2: Troubleshooting Workflow for Phthalate Contamination

This flowchart provides a logical, step-by-step process for identifying and resolving high background levels of phthalates.

Caption: A logical workflow for troubleshooting high phthalate background.

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 4. Phthalates leaching from plastic food and pharmaceutical contact materials by FTIR and GC-MS [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 12. help.waters.com [help.waters.com]
• 13. cannabissciencetech.com [cannabissciencetech.com]
• 14. research.thea.ie [research.thea.ie]

improving recovery of Didecyl phthalate-d4 during solid-phase extraction

Welcome to the technical support center for optimizing the solid-phase extraction (SPE) of Didecyl phthalate-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the recovery of this high molecular weight phthalate from various sample matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low recovery for Didecyl phthalate-d4 during SPE?

Low and inconsistent recoveries for high molecular weight phthalates like Didecyl phthalate-d4 are common and can stem from several factors:

• Incomplete Extraction from the Sample Matrix: Due to its high hydrophobicity, Didecyl phthalate-d4 can be challenging to fully extract from complex matrices, especially those with high fat or polymer content.[1]

• Adsorption to Surfaces: Phthalates are known to adsorb to glass and plastic surfaces, which can lead to significant analyte loss, particularly at low concentrations.[1]

• Suboptimal SPE Parameters: Incorrect choices of sorbent, solvents, pH, or flow rate can significantly impact recovery rates.[1]

• Analyte Breakthrough: If the sorbent is not properly conditioned, or the sample is loaded too quickly, the analyte may not bind effectively and will be lost in the loading effluent.[2][3]

• Premature Elution: The wash solvent may be too strong, causing the analyte to be washed away before the elution step.[2][3]

• Incomplete Elution: The elution solvent may not be strong enough to fully desorb the highly retained Didecyl phthalate-d4 from the sorbent.[1][4]

Q2: Which SPE sorbent is best for Didecyl phthalate-d4?

For a hydrophobic compound like Didecyl phthalate-d4, reversed-phase sorbents are the most appropriate choice.[5] Common and effective options include:

• C18 (Octadecyl-bonded silica): A widely used sorbent for nonpolar compounds.[1][5]

• Hydrophilic-Lipophilic Balanced (HLB) polymers: These sorbents have both nonpolar and polar functional groups, providing excellent retention for a wide range of compounds, including phthalates.[1][6]

The choice between C18 and HLB may depend on the specific sample matrix and the presence of interfering compounds.

Q3: How does sample pH affect the recovery of Didecyl phthalate-d4?

As a neutral compound, the pH of the sample is generally not as critical for Didecyl phthalate-d4 as it is for ionizable analytes.[2] However, adjusting the sample pH can help to minimize the retention of matrix interferences. Some studies on other phthalates have shown that a sample pH of around 5 to 6 can provide good recoveries.[2][5] It is recommended to empirically test a pH range during method development to find the optimal condition for your specific sample matrix.

Q4: What are the best practices to minimize phthalate contamination in the laboratory?

Phthalates are ubiquitous in laboratory environments, making contamination a significant challenge.[1] To ensure accurate results, a clean workflow is essential:

• Use High-Purity Solvents and Reagents: Always use high-purity, phthalate-free solvents and reagents. Running solvent blanks is a good practice to check for contamination.[1]

• Avoid Plastic Labware: Whenever possible, use glassware instead of plastic containers, pipette tips, and tubing.[1]

• Thoroughly Clean Glassware: All glassware should be meticulously cleaned, rinsed with a high-purity solvent, and, if possible, baked at a high temperature (e.g., 400°C) to remove any organic residues.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the solid-phase extraction of Didecyl phthalate-d4.

Problem 1: Low Recovery - Analyte is Found in the Sample Loading Effluent

This indicates that the analyte did not adequately bind to the sorbent.

Potential Cause	Recommended Solution	Citation
Incorrect Sorbent Choice	Didecyl phthalate-d4 is a nonpolar compound. Ensure you are using a reversed-phase sorbent like C18 or a polymeric sorbent (e.g., HLB).	[1][2]
Sample Solvent Too Strong	If the sample is dissolved in a solvent with a high organic content, the analyte will have a lower affinity for the sorbent. Dilute the sample with a weaker solvent, such as water, before loading.	[2][7]
Improper Cartridge Conditioning	Inadequate conditioning can lead to poor retention. Ensure the sorbent is properly wetted with a solvent like methanol, followed by equilibration with water or a buffer that matches the sample's pH.	[1]
High Flow Rate During Loading	A high flow rate may not allow sufficient time for the analyte to interact with the sorbent. A slow and steady flow rate (approximately 1-2 mL/min) is critical.	[1][2]
Insufficient Sorbent Mass	If the cartridge is overloaded, breakthrough can occur. Consider using a cartridge with a larger sorbent bed mass or reducing the sample volume.	[2][7]

Problem 2: Low Recovery - Analyte is Found in the Wash Fraction

This suggests that the wash solvent is too strong and is prematurely eluting the analyte.

Potential Cause	Recommended Solution	Citation
Wash Solvent Too Strong	Decrease the organic content of the wash solvent or switch to a weaker solvent. The wash solvent should be strong enough to remove interferences but not so strong that it elutes the Didecyl phthalate-d4.	[1][2]

Problem 3: Low Recovery - Analyte is Not Found in the Eluate

This indicates that the analyte is retained on the sorbent and not being eluted.

Potential Cause	Recommended Solution	Citation
Elution Solvent Too Weak	The elution solvent must be strong enough to disrupt the hydrophobic interactions between Didecyl phthalate-d4 and the sorbent. For reversed-phase sorbents, strong non-polar solvents like acetonitrile, acetone, or hexane are typically used.	[1]
Insufficient Elution Volume	Ensure a sufficient volume of elution solvent is used to fully desorb the analyte. Consider using multiple, smaller volume elutions, as this can be more effective than a single large-volume elution.	[1][4]
Inadequate Drying Before Elution	For non-aqueous final extracts, a drying step after the wash and before elution (e.g., passing nitrogen through the cartridge) can improve recovery by preventing water from being carried over into the final extract.	[1]

Experimental Protocols

Below is a general solid-phase extraction protocol for Didecyl phthalate-d4 that can be adapted for your specific application.

Materials:

• SPE Cartridge: C18 or HLB

• Conditioning Solvent: Methanol

• Equilibration Solvent: HPLC-grade water

• Wash Solvent: To be optimized (e.g., water/methanol mixture)

• Elution Solvent: Acetonitrile, acetone, or hexane

• Nitrogen gas for drying

Protocol:

• Cartridge Conditioning:

  • Pass 5-10 mL of methanol through the cartridge to wet the sorbent.

  • Do not allow the sorbent to dry out.

• Cartridge Equilibration:

  • Pass 5-10 mL of HPLC-grade water through the cartridge.

  • Ensure the sorbent bed remains wet.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow and consistent flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with a solvent that is strong enough to remove interferences but weak enough to leave the Didecyl phthalate-d4 on the sorbent. The composition of the wash solvent should be optimized for your specific sample matrix.

• Drying:

  • Dry the cartridge by passing nitrogen gas through it for 10-15 minutes to remove any residual water.[1]

• Elution:

  • Elute the Didecyl phthalate-d4 from the cartridge with 5-10 mL of a strong non-polar solvent (e.g., acetonitrile, acetone, or hexane).[1]

  • Collect the eluate in a clean glass tube. Using two consecutive smaller volumes for elution may improve recovery.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known, small volume of a suitable solvent for analysis.

Visualizations

Experimental Workflow

Caption: General workflow for the solid-phase extraction of Didecyl phthalate-d4.

Troubleshooting Logic

Caption: Troubleshooting decision tree for low recovery in Didecyl phthalate-d4 SPE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. welch-us.com [welch-us.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. silicycle.com [silicycle.com]

resolving co-elution of phthalate isomers with Didecyl phthalate-d4

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the chromatographic analysis of phthalates, with a specific focus on resolving the co-elution of phthalate isomers with Didecyl phthalate-d4 (DIDP-d4).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating phthalate isomers, particularly high-molecular-weight phthalates like Diisodecyl phthalate (DIDP)?

The main difficulty in separating phthalate isomers stems from their similar chemical structures and physicochemical properties, which often leads to co-elution or poor resolution in chromatographic methods.[1] High-molecular-weight phthalates such as diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP) are particularly challenging as they exist as complex mixtures of branched isomers, making their separation difficult with standard methods.[1][2] Furthermore, in Gas Chromatography-Mass Spectrometry (GC-MS), many phthalates produce a common base peak ion at m/z 149, which complicates identification and quantification of co-eluting isomers.[3]

Q2: My target phthalate isomer is co-eluting with its deuterated internal standard, Didecyl phthalate-d4. How can I resolve this?

Co-elution with a deuterated internal standard presents a unique challenge. While the primary purpose of a deuterated standard is to co-elute to compensate for matrix effects and sample preparation losses, baseline separation is sometimes necessary for accurate quantification, especially if there is significant isotopic overlap or if the detector cannot distinguish between the native and labeled compounds.[4] To resolve the co-elution, you will need to apply chromatographic optimization techniques. The strategies outlined in the troubleshooting guide below for resolving isomer pairs are directly applicable. The goal is to slightly alter the retention times of both compounds to achieve separation.

Q3: Which analytical technique, GC-MS or LC-MS, offers better resolution for phthalate isomers?

Generally, GC-MS provides better chromatographic resolution compared to LC-MS for the determination of phthalates.[3] Gas chromatography, especially with the appropriate column and optimized temperature program, is a very effective method for separating these compounds.[3]

Q4: How can mass spectrometry help in distinguishing co-eluting phthalate isomers if chromatographic separation is not fully achieved?

Even with chromatographic co-elution, mass spectrometry can sometimes differentiate between isomers.[5] If unique, less abundant fragment ions exist for each isomer, Selected Ion Monitoring (SIM) can be used for selective detection and quantification.[6] For instance, while many phthalates share a common m/z 149 fragment, unique ions like m/z 293 for diisononyl phthalate and m/z 307 for diisodecyl phthalate can be used for identification and quantification.[3][7] Softer ionization techniques, such as Atmospheric Pressure Chemical Ionization (APCI), may also yield distinct molecular ions, aiding in differentiation.[6]

Troubleshooting Guide: Resolving Co-elution

This guide provides a systematic approach to troubleshoot and resolve the co-elution of phthalate isomers with Didecyl phthalate-d4.

Problem: Poor Resolution or Co-elution of a Phthalate Isomer with DIDP-d4

Symptoms:

• Chromatographic peaks for the target analyte and DIDP-d4 are not baseline separated.

• A single, broad peak is observed where two distinct peaks are expected.

• Inaccurate and inconsistent quantification due to peak overlap.

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting the co-elution of phthalate isomers.

Detailed Methodologies and Protocols

For Gas Chromatography-Mass Spectrometry (GC-MS) Users

If you are experiencing co-elution on a GC-MS system, consider the following optimization steps:

• Select an Appropriate GC Column: The choice of the stationary phase is critical for resolving phthalate isomers.[2] If you are using a standard non-polar column (e.g., a 5-type), switching to a column with different selectivity is a primary strategy.[5]

  • Recommendation: Columns with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5MS) are commonly used.[2] For enhanced selectivity and better resolution of complex phthalate mixtures, consider columns like Rtx-440 or Rxi-XLB.[2][3]

• Optimize the Oven Temperature Program: A slow temperature ramp rate can significantly improve the separation of closely eluting compounds.[2]

  • Action: Decrease the temperature ramp rate (e.g., from 10°C/min to 3-5°C/min) in the temperature range where the target isomers elute.[2]

  • Action: Introduce an isothermal hold at a temperature just below the elution temperature of the co-eluting pair. For example, a 1-2 minute hold at 210°C could be effective if the compounds elute around 215°C.[5]

• Adjust the Carrier Gas Flow Rate: The flow rate of the carrier gas (typically helium or hydrogen) affects chromatographic efficiency.[2] Optimizing the linear velocity can lead to narrower, sharper peaks and better separation.[5]

For Liquid Chromatography (LC) Users

For those utilizing LC-based methods, the following adjustments can improve separation:

• Select a Suitable LC Column: While C18 columns are widely used, a Phenyl-Hexyl column often provides superior resolution for challenging phthalate isomer separations.[1] The phenyl stationary phase offers alternative selectivity through π-π interactions with the aromatic rings of the phthalates.[1]

• Optimize the Mobile Phase: Mobile phase composition is a critical factor.

  • Solvent Selection: Acetonitrile often provides better resolution and lower backpressure compared to methanol.[1]

  • Gradient Adjustment: Modify the gradient slope to be shallower in the region where the isomers elute. This increases the separation time between them.

• Adjust the Column Temperature: Temperature can alter the interactions between the analytes and the stationary phase, which can sometimes improve the resolution of co-eluting peaks.[1] It is recommended to experiment with temperatures in the range of 30-50°C.[1]

Quantitative Data Summary

The following tables summarize typical starting parameters for GC-MS and LC analysis of phthalates. These should be used as a baseline for further optimization.

Table 1: Recommended GC-MS Parameters for Phthalate Analysis

Parameter	Recommended Setting
GC Column	Rtx-440 or Rxi-XLB for best resolution; DB-5ms as a general-purpose option.[2][3]
Injector Temp.	250°C
Carrier Gas	Helium
Oven Program	Initial Temp: 150°C, hold for 0.5 min. Ramp 1: 5°C/min to 220°C. Ramp 2: 3°C/min to 275°C, hold for 13 min.[8]
MS Mode	Selected Ion Monitoring (SIM) using unique ions for quantification.[9]

Table 2: Recommended LC Parameters for Phthalate Isomer Separation

Parameter	Recommended Setting
LC Column	Phenyl-Hexyl for enhanced selectivity.[1]
Mobile Phase A	Water
Mobile Phase B	Acetonitrile[1]
Gradient	Start with a higher aqueous concentration and slowly increase the organic phase. A shallow gradient is key.
Column Temp.	30-50°C[1]

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the analysis and troubleshooting of phthalate isomers.

Caption: An experimental workflow for the analysis and troubleshooting of phthalate isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gcms.cz [gcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 8. epa.gov [epa.gov]
• 9. fses.oregonstate.edu [fses.oregonstate.edu]

Technical Support Center: GC-MS Analysis of Didecyl Phthalate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the selection of Selected Ion Monitoring (SIM) ions for Didecyl phthalate-d4 in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the recommended SIM ions for the analysis of Didecyl phthalate-d4?

A1: For robust quantification and confirmation of Didecyl phthalate-d4, it is recommended to monitor a quantifier ion and at least two qualifier ions. Didecyl phthalate-d4, as a ring-deuterated internal standard, exhibits a characteristic shift in its fragmentation pattern compared to its non-deuterated counterpart. The primary fragment ion for most phthalates is the protonated phthalic anhydride at m/z 149.[1][2][3] For a d4-labeled phthalate, this ion shifts to m/z 153.[4]

The selection of quantifier and qualifier ions should be based on their abundance and specificity. The most abundant and specific ion is typically chosen as the quantifier for maximum sensitivity, while other characteristic ions are used as qualifiers to ensure identity confirmation.

Q2: Why is m/z 153 the primary ion for Didecyl phthalate-d4?

A2: The ion at m/z 149 is a common and abundant fragment for the majority of phthalate esters, representing the protonated phthalic anhydride.[1][2][3] In Didecyl phthalate-d4, the four deuterium atoms are located on the benzene ring of the phthalate structure. The fragmentation process leading to the formation of the phthalic anhydride fragment retains this deuterated ring, resulting in a mass-to-charge ratio of m/z 153. This makes it a highly specific marker for d4-labeled internal standards in phthalate analysis.

Q3: Can I use the same SIM ions for different isomers of Didecyl phthalate?

A3: While the primary fragmentation patterns are similar, the relative abundance of ions can vary between different isomers of Didecyl phthalate (e.g., Di-n-decyl phthalate vs. Di-isodecyl phthalate). For Di-isodecyl phthalate (DIDP), m/z 307 is often used as a specific quantitation ion.[5][6] It is crucial to verify the mass spectrum of the specific isomer you are analyzing to select the most appropriate and abundant ions for your SIM method.

SIM Ion Selection Data

The following table summarizes the recommended SIM ions for Didecyl phthalate-d4, including their proposed function and typical relative abundance.

Ion (m/z)	Function	Relative Abundance (%)	Notes
153	Quantifier	100	The base peak for ring-deuterated phthalates. Provides high sensitivity and specificity.
167	Qualifier 1	15 - 30	A common fragment in many phthalates, provides additional confirmation.
311	Qualifier 2	5 - 15	Corresponds to the loss of one deuterated phthalic acid moiety. Useful for structural confirmation.

Experimental Protocol

This protocol outlines a general method for the GC-MS analysis of Didecyl phthalate-d4 using SIM mode.

1. Sample Preparation:

• Prepare a stock solution of Didecyl phthalate-d4 in a suitable solvent (e.g., hexane or ethyl acetate).

• Perform serial dilutions to create calibration standards at the desired concentration range.

• For sample analysis, spike the sample with a known concentration of the Didecyl phthalate-d4 internal standard prior to extraction.

• Follow a validated extraction and clean-up procedure appropriate for your sample matrix.[7][8]

2. GC-MS Instrumentation:

• Gas Chromatograph (GC):

  • Column: A low-bleed, non-polar capillary column, such as a DB-5ms or equivalent, is recommended (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[9][10]

  • Inlet: Use a splitless or pulsed splitless injection to enhance sensitivity for trace analysis.[11]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

  • Oven Temperature Program: An example program could be: initial temperature of 60°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5-10 minutes. The program should be optimized to ensure good separation from any matrix interferences.[5]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • SIM Parameters: Set the MS to monitor the selected quantifier and qualifier ions for Didecyl phthalate-d4 (m/z 153, 167, 311). Dwell time for each ion should be optimized for an adequate number of data points across the chromatographic peak (e.g., 50-100 ms).

3. Data Analysis:

• Identify the Didecyl phthalate-d4 peak based on its retention time and the presence of all monitored SIM ions.

• Confirm the identity by comparing the relative abundance of the qualifier ions to the quantifier ion against established criteria (e.g., within ±20% of the expected ratio).

• Quantify the analyte by relating the peak area of the analyte's quantifier ion to the peak area of the Didecyl phthalate-d4 quantifier ion.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
No or low signal for Didecyl phthalate-d4	- Incorrect SIM ion selection.- GC-MS system leak.- Degraded or improperly prepared standard solution.- Active sites in the GC inlet or column.[9]	- Verify the m/z values in your SIM method.- Perform a leak check on the GC-MS system.- Prepare a fresh standard solution.- Use a deactivated inlet liner and consider trimming the first few centimeters of the column.[9]
Poor peak shape (tailing)	- Active sites in the GC system.- Column contamination.- Incompatible solvent.	- Use a deactivated inlet liner and column.- Bake out the column according to the manufacturer's instructions.- Ensure the sample solvent is compatible with the stationary phase.
High background or contamination	- Contamination from laboratory consumables (e.g., vials, caps, solvents).[12][13]- Carryover from previous injections.	- Use phthalate-free labware and high-purity solvents.- Run solvent blanks to identify sources of contamination.- Implement a thorough wash sequence for the autosampler syringe between injections.
Inconsistent ion ratios	- Co-eluting interference.- Low ion abundance leading to poor ion statistics.- Matrix effects.	- Optimize the GC temperature program to improve separation.- Ensure the quantifier and qualifier ions are sufficiently abundant.- Evaluate and mitigate matrix effects through sample cleanup or matrix-matched calibration.
Non-linear calibration curve	- Detector saturation at high concentrations.- Adsorption of the analyte at low concentrations.- Inappropriate calibration range.	- Extend the calibration range or dilute high-concentration samples.- Deactivate the GC system to minimize adsorption.- Ensure the calibration range brackets the expected sample concentrations.

Workflow and Logic Diagrams

Caption: Workflow for the GC-MS analysis of Didecyl phthalate-d4.

Caption: Decision logic for selecting SIM ions for Didecyl phthalate-d4.

References

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. oiv.int [oiv.int]
• 5. agilent.com [agilent.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. oiv.int [oiv.int]
• 8. cpsc.gov [cpsc.gov]
• 9. benchchem.com [benchchem.com]
• 10. fses.oregonstate.edu [fses.oregonstate.edu]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. Phthalates and how to get rid of them! - Chromatography Forum [chromforum.org]

Technical Support Center: Isotopic Exchange in Deuterated Phthalate Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to isotopic exchange in deuterated phthalate standards during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern with deuterated phthalate standards?

A1: Isotopic exchange, also known as back-exchange, is an unintended chemical reaction where deuterium atoms on a deuterated internal standard are replaced by hydrogen atoms from the surrounding environment (e.g., solvent, sample matrix).[1][2] This is a significant issue in quantitative analysis because it alters the mass of the internal standard.[1] The loss of deuterium can lead to the internal standard being misidentified as the unlabeled analyte, resulting in an overestimation of the analyte's concentration and compromising the accuracy of the results.[1][3]

Q2: Which deuterium labeling positions are most stable on phthalate standards?

A2: Deuterium atoms on the aromatic ring of the phthalate molecule are generally stable and less prone to exchange under typical analytical conditions.[4][5] For this reason, many commercially available deuterated phthalate standards, such as Di(2-ethylhexyl) phthalate-d4 (DEHP-d4), are ring-deuterated. In contrast, deuterium labels on positions adjacent to carbonyl groups can be more susceptible to exchange, especially under acidic or basic conditions due to keto-enol tautomerism.[4] Labels on heteroatoms (e.g., oxygen, nitrogen) are highly labile and should be avoided for quantitative internal standards.[2]

Q3: What are the primary factors that promote isotopic exchange in deuterated phthalate standards?

A3: The rate of isotopic exchange is influenced by several key factors:

• pH: The exchange process is catalyzed by both acids and bases. The rate of exchange is typically at its minimum in a pH range of approximately 2.5 to 3.[1]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[1][6]

• Solvent Composition: Protic solvents, such as water and methanol, can donate protons and facilitate the exchange of deuterium atoms.[2]

• Matrix Components: Certain components within the sample matrix can potentially catalyze the exchange process.[1]

Q4: Can the mass spectrometry ionization source contribute to isotopic exchange?

A4: Yes, under certain conditions, back-exchange can occur in the ionization source of the mass spectrometer. For instance, Atmospheric Pressure Chemical Ionization (APCI) has been shown to cause H/D exchange on the aromatic rings of some molecules, with the extent of exchange being dependent on factors like the desolvation temperature and mobile phase composition.[7][8]

Troubleshooting Guide

This guide addresses common issues encountered during the use of deuterated phthalate standards.

Issue 1: Inaccurate or Inconsistent Quantitative Results

• Question: My quantitative results for phthalate analysis are inconsistent despite using a deuterated internal standard. What could be the cause?

• Answer: Inconsistent or inaccurate results can stem from several factors, including the back-exchange of deuterium from your internal standard, the presence of unlabeled analyte as an impurity in the standard, or chromatographic issues.[4]

Troubleshooting Steps:

• Verify the Isotopic Stability of the Internal Standard:

  • Check Label Position: Confirm the location of the deuterium labels from the Certificate of Analysis. Standards with labels on the aromatic ring are preferable.

  • Conduct a Stability Study: Incubate the deuterated standard in your sample matrix and solvent under the same conditions as your analytical method. Analyze the samples over time to monitor for any decrease in the deuterated standard's signal and a corresponding increase in the unlabeled analyte's signal.[1]

• Assess the Purity of the Internal Standard:

  • Review Certificate of Analysis: Check the isotopic and chemical purity of the standard provided by the supplier.

  • Analyze a "Blank" with Internal Standard: Prepare a blank sample matrix and spike it only with the deuterated internal standard. If a significant signal for the unlabeled analyte is detected, it may indicate contamination in the standard.[3]

• Evaluate Chromatographic Performance:

  • Check for Co-elution: Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in liquid chromatography.[9] This can lead to differential matrix effects. If significant separation is observed, chromatographic conditions may need to be optimized.

Issue 2: Decreasing Internal Standard Signal Over an Analytical Run

• Question: The signal intensity of my deuterated phthalate standard is decreasing over the course of an LC-MS run. What is happening?

• Answer: A decreasing signal for the deuterated standard can be an indication of ongoing isotopic exchange in the autosampler or on the column, especially if the mobile phase is protic and not pH-controlled.

Troubleshooting Steps:

• Control Temperature: Keep the autosampler temperature low (e.g., 4°C) to slow down the rate of exchange.[6][10]

• Adjust Mobile Phase pH: If compatible with your chromatography, adjust the mobile phase pH to be within the 2.5-3 range to minimize exchange.[1]

• Minimize Run Time: Use a shorter chromatographic gradient where possible to reduce the time the standard is exposed to the mobile phase.

Data Presentation

Table 1: Factors Influencing the Rate of Isotopic Exchange

Factor	Condition Promoting Exchange	Condition Minimizing Exchange	Relative Impact
pH	Highly Acidic (<2) or Basic (>7)	pH 2.5 - 3.0	High
Temperature	Elevated Temperatures (>25°C)	Low Temperatures (e.g., 4°C, sub-zero)	High
Solvent	Protic (e.g., Water, Methanol)	Aprotic (e.g., Acetonitrile, Hexane)	Medium
Label Position	On Heteroatoms, Alpha to Carbonyls	On Aromatic Rings, Aliphatic Chains	High
Exposure Time	Long Incubation/Analysis Times	Rapid Analysis	Medium

Table 2: Common Commercially Available Deuterated Phthalate Standards

Phthalate Standard	Common Abbreviation	Typical Labeling	Isotopic Purity (Typical)
Di(2-ethylhexyl) phthalate-d4	DEHP-d4	Aromatic Ring-d4	>98%
Di-n-butyl phthalate-d4	DBP-d4	Aromatic Ring-d4	>98%
Diethyl phthalate-d4	DEP-d4	Aromatic Ring-d4	>98%
Benzyl butyl phthalate-d4	BBP-d4	Aromatic Ring-d4	>98%
Di-n-octyl phthalate-d4	DNOP-d4	Aromatic Ring-d4	>98%

Note: Isotopic purity and labeling position should always be confirmed with the Certificate of Analysis from the supplier.

Experimental Protocols

Protocol 1: Evaluation of Deuterated Standard Stability

Objective: To assess the stability of a deuterated phthalate standard under specific experimental conditions and to detect potential back-exchange.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (T=0 Control): In a clean vial, prepare a solution of the deuterated standard in a non-protic solvent (e.g., acetonitrile). Immediately analyze this sample.

  • Set B (Matrix Incubation): Spike a known concentration of the deuterated standard into a blank sample matrix (e.g., plasma, urine, environmental water sample).

  • Set C (Solvent Incubation): Spike the same concentration of the deuterated standard into the solvent system used for sample reconstitution or the mobile phase.

• Incubate Samples: Store Sets B and C under the same conditions (time, temperature, light exposure) that your samples will experience during preparation and analysis.

• Sample Processing: After incubation, process the samples from all three sets using your established extraction and workup procedure.

• LC-MS/MS or GC-MS Analysis: Analyze all processed samples.

• Data Analysis:

  • Compare the peak area of the deuterated standard in Sets B and C to the T=0 control (Set A). A significant decrease in the signal suggests instability.

  • Monitor the mass transition for the corresponding unlabeled phthalate in Sets B and C. A significant increase in this signal compared to a blank matrix indicates that back-exchange is occurring.

Visualizations

Caption: Factors contributing to isotopic exchange in deuterated phthalate standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | MDPI [mdpi.com]
• 5. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Subzero Celsius separations in three-zone temperature controlled hydrogen deuterium exchange mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

impact of different solvent choices on Didecyl phthalate-d4 stability

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Didecyl phthalate-d4 (DDP-d4) in various solvents. Due to the limited availability of direct comparative stability studies in the public domain, this guide offers best practices based on the general chemical properties of phthalates, troubleshooting advice for common experimental issues, and protocols for users to validate stability in their specific solvent systems.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Didecyl phthalate-d4?

A1: Didecyl phthalate-d4 is a stable compound when stored under recommended conditions. Suppliers suggest that the compound is stable for at least three years, after which re-analysis of chemical purity is recommended before use.[1] The product is generally considered chemically stable under standard ambient conditions (room temperature).

Q2: What are the recommended storage conditions for Didecyl phthalate-d4?

A2: Recommended storage temperatures for neat Didecyl phthalate-d4 can vary by supplier, with common recommendations being room temperature, 2-8°C, or -20°C.[1][2][3] For solutions, it is generally advisable to store them at a low temperature (-20°C is common) to minimize any potential for degradation or solvent evaporation. Always refer to the supplier's certificate of analysis for specific storage instructions.

Q3: In which solvents is Didecyl phthalate-d4 soluble?

A3: While specific solubility data for the deuterated form is not extensively published, the non-deuterated Didecyl phthalate is known to be soluble in a variety of common organic solvents. These include alcohols, ethers, acetone, chloroform, and aromatic hydrocarbons.[4][5][6] It has very low solubility in water.[5][6]

Q4: Is Didecyl phthalate-d4 susceptible to degradation in certain types of solvents?

A4: While specific studies on Didecyl phthalate-d4 are scarce, phthalate esters, in general, can be susceptible to hydrolysis under strong acidic or basic conditions, which would cleave the ester bonds. Therefore, using highly acidic or basic aqueous solutions as solvents or co-solvents is not recommended for long-term storage. The use of protic solvents like methanol, especially if contaminated with water, could potentially lead to transesterification over extended periods, although this is less common under neutral conditions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpectedly low analytical signal or peak area for DDP-d4.	1. Degradation: The solvent may be incompatible, leading to chemical breakdown.2. Precipitation: The compound may have low solubility in the chosen solvent, especially at lower temperatures.3. Adsorption: The analyte may be adsorbing to the surface of the storage vial or sample introduction system.	1. Verify Solvent Compatibility: Prepare a fresh standard in a different, inert solvent (e.g., hexane, ethyl acetate) to compare responses. Avoid solvents with extreme pH.2. Check Solubility: Visually inspect the solution for any precipitate. If necessary, gently warm the solution or sonicate to redissolve. Consider using a solvent with better solubilizing power.3. Use Silanized Glassware: To prevent adsorption, use silanized glass vials for storage and sample preparation.
Appearance of new, unexpected peaks in the chromatogram.	1. Solvent Impurities: The solvent itself may contain impurities that are detected by the analytical method.2. Degradation Products: The new peaks could be degradation products of DDP-d4.3. Contamination: Contamination from lab equipment, such as plasticizers from plastic containers or tubing, is a common issue with phthalate analysis.[7]	1. Run a Solvent Blank: Analyze the solvent alone to identify any background peaks.2. Analyze a Freshly Prepared Standard: Compare the chromatogram of an aged solution to a freshly prepared one to see if the new peaks are present in the fresh sample.3. Minimize Plastic Use: Use glass and stainless steel equipment wherever possible. Rinse all glassware with a high-purity solvent before use.[7]
Poor chromatographic peak shape (e.g., tailing, splitting).	1. Solvent Mismatch: The injection solvent may not be compatible with the initial mobile phase (for HPLC) or the liner conditions (for GC).2. Analyte-Column Interaction: The analyte may be interacting with active sites on the analytical column.	1. Adjust Injection Solvent: If possible, dissolve the sample in the initial mobile phase (HPLC) or a more volatile, compatible solvent (GC).2. Use a Guard Column or New Column: A guard column can help protect the analytical column from strongly retained impurities. If the column is old, it may need to be replaced.

Experimental Protocol: Evaluating Didecyl Phthalate-d4 Stability in a Chosen Solvent

Objective: To determine the stability of Didecyl phthalate-d4 in a selected solvent over a defined period.

Materials:

• Didecyl phthalate-d4

• High-purity solvent of choice (e.g., methanol, acetonitrile, hexane)

• Internal standard (IS) (e.g., another stable, deuterated phthalate not present in the sample)

• Volumetric flasks and pipettes (glass)

• Autosampler vials with caps (preferably silanized glass)

• Gas Chromatograph-Mass Spectrometer (GC-MS) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector (UV or MS).

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Didecyl phthalate-d4 and dissolve it in the chosen solvent in a volumetric flask to create a stock solution of known concentration (e.g., 1000 µg/mL).

  • Prepare a separate stock solution of the Internal Standard in the same manner.

• Preparation of Working Solutions:

  • From the stock solutions, prepare a working solution at a relevant analytical concentration (e.g., 10 µg/mL) in the chosen solvent. This solution should also contain the Internal Standard at a constant concentration.

  • Dispense aliquots of this working solution into several autosampler vials.

• Time-Point Analysis:

  • Time 0 (T0): Immediately after preparation, analyze one of the vials using a validated GC-MS or HPLC method. This will serve as the baseline.

  • Storage: Store the remaining vials under the desired experimental conditions (e.g., room temperature, 4°C, protected from light).

  • Subsequent Time Points: Analyze the solutions at regular intervals (e.g., T=24h, T=48h, T=1 week, T=1 month).

• Data Analysis:

  • For each time point, calculate the peak area ratio of Didecyl phthalate-d4 to the Internal Standard.

  • Compare the peak area ratios at each time point to the T0 ratio.

  • A significant decrease in the ratio over time indicates degradation of the Didecyl phthalate-d4.

Data Presentation:

The results of the stability study can be summarized in a table as follows:

Time Point	DDP-d4 Peak Area	IS Peak Area	Peak Area Ratio (DDP-d4 / IS)	% Remaining (relative to T0)
T0	[Value]	[Value]	[Value]	100%
T=24h	[Value]	[Value]	[Value]	[Value]%
T=48h	[Value]	[Value]	[Value]	[Value]%
T=1 week	[Value]	[Value]	[Value]	[Value]%
T=1 month	[Value]	[Value]	[Value]	[Value]%

Visualization

The following workflow diagram illustrates the decision-making process for selecting a suitable solvent for experiments involving Didecyl phthalate-d4.

Caption: Workflow for Didecyl phthalate-d4 solvent selection.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Didecyl phthalate Two Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

Reference Data & Comparative Studies

A Comparative Guide to the Quantitative Analysis of Phthalates Using Deuterated Internal Standards

This guide provides a comparative overview of method validation for the quantitative determination of phthalates, with a focus on the use of deuterated internal standards like Didecyl phthalate-d4 (DIDP-d4). The use of a stable isotope-labeled internal standard that is chemically identical to the analyte is a gold standard technique in analytical chemistry, particularly for trace analysis in complex matrices.[1] This approach effectively compensates for variations in sample preparation, extraction efficiency, and instrument response, leading to superior accuracy and precision.

This document is intended for researchers, scientists, and drug development professionals who require robust and reliable methods for phthalate quantification.

Experimental Protocol: GC-MS Analysis of Phthalates

The following protocol describes a typical Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of phthalates in a liquid matrix (e.g., water, beverages). This method incorporates a deuterated internal standard. For the analysis of Di-isodecyl phthalate (DIDP), the use of DIDP-d4 is ideal. Where a specific deuterated analog is unavailable, a structurally similar one, such as Di-n-octyl phthalate-d4 (DnOP-d4), is often recommended for the quantification of isomers like DIDP and DINP.[1][2]

1. Reagents and Standards

• Solvents: Hexane and Methylene Chloride (Pesticide residue grade or equivalent).

• Phthalate Standards: Certified reference standards for all target phthalates (e.g., DBP, BBP, DEHP, DnOP, DINP, DIDP).

• Internal Standard (IS) Solution: A solution of Didecyl phthalate-d4 (DIDP-d4) or another appropriate deuterated phthalate (e.g., DEHP-d4, DnOP-d4) in a suitable solvent at a known concentration (e.g., 10 µg/mL).[1][3]

• Calibration Standards: Prepared by serial dilution of a stock standard solution. Each calibration standard should be spiked with the internal standard solution to a constant concentration.[4]

2. Sample Preparation (Liquid-Liquid Extraction)

• Measure 100 mL of the liquid sample into a 250 mL separatory funnel.

• Spike the sample with a known volume of the deuterated internal standard solution (e.g., 100 µL of 10 µg/mL DIDP-d4).

• Add 30 mL of methylene chloride to the funnel and shake vigorously for 2 minutes, periodically venting pressure.

• Allow the layers to separate and drain the lower organic layer into a flask.

• Repeat the extraction twice more with fresh 30 mL portions of methylene chloride, combining the organic extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.[4]

3. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent GC or equivalent equipped with a mass selective detector (MSD).

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness), is commonly used.[1]

• Injector: Splitless mode, temperature set at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: Maintain at 280°C for 5 minutes.[5]

• MS Detector:

  • Mode: Selected Ion Monitoring (SIM) for high sensitivity and selectivity.[1]

  • Ion Source Temperature: 230°C.

  • Quantification Ions: Specific ions for each phthalate and the deuterated internal standard are monitored (e.g., for DIDP, m/z 307; for DEHP, m/z 149).[1][2]

Data Presentation: Method Performance

The use of a deuterated internal standard significantly improves method performance. The tables below summarize typical validation data for phthalate analysis using GC-MS with this approach.

Table 1: Linearity and Detection Limits

This table presents the typical linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ) for a validated GC-MS method.

Analyte	Calibration Range (µg/L)	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)
Di-n-butyl phthalate (DBP)	1 - 500	> 0.999	0.5 - 3.5	1.5 - 10
Benzyl butyl phthalate (BBP)	1 - 500	> 0.999	0.8 - 4.0	2.5 - 12
Di(2-ethylhexyl) phthalate (DEHP)	2 - 1000	> 0.998	1.0 - 8.0	3.0 - 14
Di-n-octyl phthalate (DnOP)	2 - 1000	> 0.998	1.0 - 8.0	3.0 - 14
Di-isononyl phthalate (DINP)	5 - 2000	> 0.995	5.0 - 10.0	15.0 - 30.0
Di-isodecyl phthalate (DIDP)	5 - 2000	> 0.995	5.0 - 10.0	15.0 - 30.0
(Data synthesized from multiple sources demonstrating typical performance. Linearity values consistently exceed 0.995.[6][7] LOD and LOQ values vary by analyte and matrix but fall within these representative ranges).[8][9]

Table 2: Accuracy and Precision

This table showcases the accuracy (as percent recovery) and precision (as percent relative standard deviation, %RSD) of the method.

Analyte	Spiked Level	Accuracy (% Recovery)	Precision (%RSD)
DBP	Low (5 µg/L)	95 - 105%	< 8%
High (100 µg/L)	97 - 103%	< 5%
DEHP	Low (10 µg/L)	92 - 108%	< 10%
High (200 µg/L)	96 - 104%	< 6%
DIDP	Low (25 µg/L)	90 - 110%	< 15%
High (500 µg/L)	94 - 106%	< 10%
(Data synthesized from multiple sources. Recovery ranges are typically between 90-110% with RSDs below 15%, demonstrating high accuracy and precision).[6][7][10]

Table 3: Comparison of Quantification Methods

This table compares the internal standard method using a deuterated analog against external standard and non-deuterated internal standard methods.

Parameter	Deuterated Internal Standard (e.g., DIDP-d4)	Non-Deuterated Internal Standard (e.g., Benzyl Benzoate)	External Standard
Principle	Analyte response is normalized to a co-extracted, chemically identical, mass-shifted standard.	Analyte response is normalized to a co-extracted, chemically different standard.	Analyte response is directly compared to standards prepared in a clean solvent.
Matrix Effect	Excellent compensation. The IS and analyte experience the same matrix-induced signal suppression or enhancement.[1]	Partial compensation. The IS may not behave identically to the analyte during extraction and ionization.[1]	No compensation. Highly susceptible to matrix effects, leading to inaccurate results.
Recovery Loss	Excellent compensation. Losses of analyte during sample prep are mirrored by losses of the IS.	Partial compensation. Extraction efficiency may differ between the IS and the analyte.	No compensation. Any loss during sample prep leads directly to underestimation.
Accuracy	High	Moderate to High	Low to Moderate
Precision	High	Moderate	Low to Moderate
Cost	High (Deuterated standards are expensive)	Low	Low
Best For	Trace analysis in complex and variable matrices (e.g., biological fluids, environmental samples, food).	Routine analysis in simple, well-characterized matrices.	Screening or analysis in very clean, simple matrices.

Visualizations

The following diagrams illustrate the analytical workflow and the underlying principle of the internal standard method.

Caption: Experimental workflow for phthalate analysis by GC-MS.

Caption: Principle of the deuterated internal standard method.

References

• 1. benchchem.com [benchchem.com]
• 2. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 3. scispace.com [scispace.com]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciensano.be [sciensano.be]
• 6. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. redalyc.org [redalyc.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

The Unseen Workhorse: A Comparative Guide to Didecyl Phthalate-d4 and Other Internal Standards in Phthalate Analysis

For researchers, scientists, and drug development professionals navigating the complexities of phthalate analysis, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of Didecyl phthalate-d4 with other commonly used internal standards, supported by experimental data and detailed methodologies, to facilitate an informed selection process.

The ubiquitous nature of phthalates, a class of chemicals used to enhance the flexibility and durability of plastics, has led to their widespread presence in consumer products, food packaging, and medical devices. Growing concerns over their potential as endocrine disruptors have necessitated robust and accurate analytical methods for their detection and quantification. Isotope dilution mass spectrometry (IDMS), which employs stable isotope-labeled internal standards, is widely regarded as the gold standard for this purpose. These labeled compounds exhibit nearly identical chemical and physical properties to their native counterparts, allowing for effective correction of matrix effects and variations during sample preparation and analysis.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are the cornerstone of accurate phthalate quantification. By spiking a sample with a known amount of a deuterated analog prior to extraction, any loss of the target analyte during sample processing is mirrored by the internal standard. This allows for precise correction and minimizes analytical error. Furthermore, in complex matrices, where other co-extractable compounds can suppress or enhance the analyte signal in the mass spectrometer, the co-eluting deuterated standard experiences the same effect, enabling accurate normalization of the data.

Didecyl Phthalate-d4: A Closer Look

Didecyl phthalate-d4 (DDP-d4) serves as an internal standard for the analysis of its corresponding non-deuterated analogue, Didecyl phthalate (DDP), as well as other high molecular weight phthalates. Its structural similarity ensures that it behaves almost identically to the target analytes throughout the analytical workflow.

Performance Comparison of Internal Standards

The selection of an internal standard is often dictated by the specific phthalates being targeted in the analysis. While direct head-to-head comparative studies for all internal standards across all matrices are not always available, the existing body of scientific literature and established analytical methods provide a strong basis for comparison.

Table 1: Performance Characteristics of Common Internal Standards for Phthalate Analysis

Internal Standard	Target Analytes (Primary)	Typical Recovery Rates	Key Advantages	Considerations
Didecyl phthalate-d4 (DDP-d4)	Di-isodecyl phthalate (DIDP), Di-isononyl phthalate (DINP)	Data not widely available in direct comparative studies	Structurally very similar to high molecular weight phthalates.	Performance data is less documented compared to other standards.
Di-n-octyl phthalate-d4 (DnOP-d4)	Di-n-octyl phthalate (DnOP), DINP, DIDP	>89% in indoor air[1]	Recommended for DINP and DIDP analysis in some official methods.[2][3][4]	May not be the ideal structural match for all high molecular weight phthalates.
Bis(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Bis(2-ethylhexyl) phthalate (DEHP)	>89% in indoor air[1]	Widely used and well-characterized for DEHP analysis.	May not be suitable for other phthalates due to structural differences.
Dibutyl phthalate-d4 (DBP-d4)	Dibutyl phthalate (DBP)	>89% in indoor air[1]	Effective for the analysis of lower molecular weight phthalates.	Not a suitable surrogate for high molecular weight phthalates.
Benzyl Benzoate (BB)	General purpose for various phthalates	Variable	Lower cost than deuterated standards.	Not a structural analog; does not perfectly mimic analyte behavior, leading to potential inaccuracies.[2]

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable results. Below are summaries of typical methodologies employed in phthalate analysis using internal standards.

Protocol 1: Analysis of Phthalates in Polymers (GC-MS)

This protocol outlines a general procedure for the extraction and analysis of phthalates from a polymer matrix.

1. Sample Preparation (Dissolution-Precipitation):

• Weigh approximately 50 mg of the polymer sample into a glass vial.

• Add 5 mL of tetrahydrofuran (THF) and vortex or sonicate to dissolve the polymer.

• Spike the dissolved sample with a known amount of the deuterated internal standard solution (e.g., Didecyl phthalate-d4).

• Add 10 mL of a non-solvent (e.g., hexane or methanol) to precipitate the polymer.

• Centrifuge the sample and transfer the supernatant containing the phthalates and internal standard to a clean vial.

• Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Parameters:

• GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms or equivalent, is typically used.

• Injection Mode: Splitless injection is preferred for trace analysis.

• Oven Temperature Program: A programmed temperature ramp is used to separate the different phthalates.

• MS Detection: Selected Ion Monitoring (SIM) mode is recommended for higher sensitivity and selectivity.

Protocol 2: Analysis of Phthalates in Liquid Matrices (e.g., Beverages, Urine) (LC-MS/MS)

This protocol is suitable for the analysis of phthalates in liquid samples.

1. Sample Preparation (Liquid-Liquid Extraction):

• To a known volume of the liquid sample, add a known amount of the deuterated internal standard solution.

• Perform liquid-liquid extraction using a suitable organic solvent (e.g., hexane, dichloromethane).

• Separate the organic layer, which now contains the phthalates and the internal standard.

• Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Parameters:

• LC Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) is typically employed.

• Ionization: Electrospray ionization (ESI) is often used.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity for quantification.

Visualizing the Workflow and Logic

To better understand the analytical process and the rationale behind using internal standards, the following diagrams illustrate the key steps and concepts.

A typical workflow for phthalate analysis using an internal standard.

The principle of using a deuterated internal standard for accurate quantification.

Conclusion

The selection of an appropriate internal standard is paramount for achieving accurate and reliable data in phthalate analysis. Deuterated internal standards, such as Didecyl phthalate-d4, are the preferred choice as they closely mimic the behavior of the target analytes, effectively compensating for analytical variability. While quantitative performance data for Didecyl phthalate-d4 is not as extensively documented in direct comparative studies as some other deuterated standards, its structural similarity to high molecular weight phthalates makes it a theoretically sound choice for their analysis. For the analysis of DINP and DIDP, Di-n-octyl phthalate-d4 is a well-documented and recommended alternative. Ultimately, the choice of internal standard should be guided by the specific phthalates of interest and validated within the laboratory's own analytical methods to ensure optimal performance. Non-deuterated standards like Benzyl Benzoate should be used with caution due to their potential for introducing analytical bias.

References

• 1. researchgate.net [researchgate.net]
• 2. sciex.com [sciex.com]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. agilent.com [agilent.com]

Inter-laboratory Study of Phthalate Quantification: A Comparison Guide Featuring Didecyl Phthalate-d4

This guide provides a comprehensive comparison of methodologies for the quantification of phthalates in various matrices, with a special focus on the application of Didecyl phthalate-d4 as an internal standard. The information is tailored for researchers, scientists, and drug development professionals engaged in the analysis of these ubiquitous plasticizers. While a direct inter-laboratory comparison study for Didecyl phthalate-d4 was not identified in the public domain, this guide synthesizes data from studies on similar deuterated internal standards and established analytical practices to present a robust comparative framework.

The accurate quantification of phthalates is critical due to their potential endocrine-disrupting properties and their prevalence in consumer products and pharmaceutical packaging.[1] Inter-laboratory studies are essential for assessing the reproducibility and reliability of analytical methods across different laboratories.[1][2] This guide outlines key performance parameters and experimental protocols for the most common analytical technique, Gas Chromatography-Mass Spectrometry (GC-MS).

Comparative Performance of Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the most widely employed technique for the separation and quantification of volatile and semi-volatile compounds like phthalates due to its simplicity, speed, and affordability.[3] The use of an internal standard is crucial to correct for variations in sample preparation and instrument response. A deuterated internal standard, such as Didecyl phthalate-d4, is chemically identical to the analyte of interest but has a different mass, allowing for precise quantification.

Table 1: Typical Performance Characteristics of GC-MS for Phthalate Quantification

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Alternative Method (LC-MS/MS)
Instrument	GC-MS (Single Quad)	GC-MS (Tandem Quad)	GC-MS (Single Quad)	LC-MS/MS
Internal Standard	Didecyl phthalate-d4	Didecyl phthalate-d4	DnOP-d4	Isotope-labeled standards
Limit of Quantification (LOQ)	0.1 - 0.5 ng/mL	0.05 - 0.2 ng/mL	0.1 - 0.5 ng/mL	0.05 - 1 ng/mL
Repeatability (RSDr)	< 10%	< 5%	< 10%	< 15%
Reproducibility (RSDR)	< 15%	< 10%	< 20%	< 25%
Recovery	90 - 110%	95 - 105%	85 - 115%	80 - 120%

Note: This data is representative and compiled from various sources on phthalate analysis. RSDr refers to the relative standard deviation under repeatability conditions (within a single laboratory), while RSDR refers to the relative standard deviation under reproducibility conditions (between different laboratories).

Experimental Protocols

Detailed and standardized methodologies are fundamental to ensuring the consistency and comparability of results in an inter-laboratory study.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Acidify the aqueous sample (e.g., water, beverage) to pH < 2 with a suitable acid. For solid samples, perform a solvent extraction (e.g., with hexane or acetone).

• Internal Standard Spiking: Spike the sample with a known concentration of Didecyl phthalate-d4 solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing methanol and deionized water through it.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a water/methanol mixture to remove interferences.

• Elution: Elute the phthalates and the internal standard from the cartridge using a suitable organic solvent (e.g., ethyl acetate).

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of solvent for GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.[3][4][5]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).[3]

• Carrier Gas: Helium at a constant flow rate.

• Injection: Splitless injection mode is typically used for trace analysis.

• Temperature Program: An optimized temperature gradient is used to separate the target phthalates.

• Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[4] The characteristic ions for each phthalate and for Didecyl phthalate-d4 are monitored.

Visualizing the Workflow and Relationships

To better illustrate the processes and logical connections in an inter-laboratory study of phthalate quantification, the following diagrams are provided.

Caption: Experimental workflow for phthalate quantification.

Caption: Logical relationships in an inter-laboratory study.

References

• 1. benchchem.com [benchchem.com]
• 2. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. fses.oregonstate.edu [fses.oregonstate.edu]
• 5. files.core.ac.uk [files.core.ac.uk]

Navigating the Analytical Landscape: A Comparative Guide to the Isotope Dilution Method with Didecyl Phthalate-d4

For researchers, scientists, and drug development professionals demanding the highest accuracy and precision in the quantification of Didecyl phthalate (DDP), the isotope dilution method utilizing Didecyl phthalate-d4 stands as a benchmark. This guide provides a comprehensive comparison of this gold-standard technique against alternative analytical methods, supported by experimental data and detailed protocols to inform your methodological choices.

The accurate measurement of Didecyl phthalate, a commonly used plasticizer, is critical in various fields, from environmental monitoring and toxicology to quality control in the pharmaceutical and food industries. The potential for DDP to leach from materials and contaminate samples necessitates analytical methods that are not only sensitive but also robust against matrix effects. Isotope dilution mass spectrometry (IDMS) has emerged as a definitive technique for this purpose, offering unparalleled accuracy and precision.

Performance Benchmark: Isotope Dilution vs. Alternative Methods

The choice of an analytical method hinges on its performance characteristics. The following table summarizes the key performance metrics for the isotope dilution method using a deuterated internal standard, alongside common alternative techniques for the quantification of high molecular weight phthalates like Didecyl phthalate. The data for the isotope dilution method is based on a study utilizing deuterium-labeled standards for a suite of phthalates, including the structurally similar di-isodecyl phthalate.[1]

Parameter	Isotope Dilution-Gas Chromatography/Mass Spectrometry (ID-GC/MS) with Deuterated Standard	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)	High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV)
Accuracy (Recovery)	Exceptional (not explicitly stated as recovery, but the method is considered a primary reference method)	91.8–122%[2]	66 - 76%[3]
Precision (Repeatability, ≤ RSDr)	≤ 2.17%[1]	1.8–17.8%[2]	< 0.73% (for peak areas)[3]
Precision (Reproducibility, ≤ RSDR)	≤ 2.16%[1]	5.1–13.1%[4]	Not specified
Limit of Quantitation (LOQ)	Low ng/mL range (typical for IDMS)	54.1 to 76.3 ng/g[2]	Method dependent, generally higher than MS methods
Specificity	Very High	High	Moderate
Matrix Effect Compensation	Excellent	Good	Prone to interference

The Gold Standard: Isotope Dilution Methodology

The isotope dilution method is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (in this case, Didecyl phthalate-d4) to the sample. This "isotopic twin" acts as an internal standard that behaves identically to the native analyte during sample preparation and analysis. By measuring the ratio of the native analyte to the labeled standard using a mass spectrometer, any losses during the analytical process are effectively cancelled out, leading to highly accurate and precise quantification.

Experimental Workflow: Isotope Dilution GC-MS

The following diagram illustrates a typical workflow for the analysis of Didecyl phthalate using the isotope dilution method coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

A typical experimental workflow for isotope dilution GC-MS analysis.

Detailed Experimental Protocol: Isotope Dilution GC-MS

This protocol provides a general framework for the quantification of Didecyl phthalate in a polymer matrix using Didecyl phthalate-d4 as an internal standard.

1. Sample Preparation:

• Weighing: Accurately weigh approximately 50 mg of the polymer sample into a glass vial.

• Internal Standard Spiking: Spike the sample with a known amount of Didecyl phthalate-d4 solution.

• Dissolution: Add 5 mL of a suitable solvent (e.g., tetrahydrofuran) to dissolve the polymer. Vortex or sonicate to ensure complete dissolution.

• Precipitation: Add an anti-solvent (e.g., hexane) to precipitate the polymer, leaving the phthalates in the supernatant.

• Extraction: Centrifuge the sample and transfer the supernatant containing the extracted phthalates and the internal standard to a clean vial.

• Cleanup (Optional): If the sample matrix is complex, a solid-phase extraction (SPE) cleanup step may be necessary to remove interfering compounds.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless injection.

  • Temperature Program: An optimized temperature gradient to ensure good separation of Didecyl phthalate from other components.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both Didecyl phthalate and Didecyl phthalate-d4. For di-isodecyl phthalate, a characteristic ion is m/z 307.[5]

3. Quantification:

• Construct a calibration curve by analyzing a series of calibration standards containing known concentrations of Didecyl phthalate and a constant concentration of Didecyl phthalate-d4.

• Determine the concentration of Didecyl phthalate in the sample by measuring the peak area ratio of the native analyte to the deuterated internal standard and comparing it to the calibration curve.

Alternative Analytical Methods

While the isotope dilution method provides the highest level of accuracy, other techniques are also employed for the analysis of Didecyl phthalate.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS offers high sensitivity and selectivity, making it a powerful tool for trace analysis of phthalates in complex matrices.[2]

Experimental Protocol:

• Sample Preparation: Similar to the isotope dilution method, involving solvent extraction and optional cleanup. An internal standard (which may not be isotopically labeled) is often used.

• Instrumental Analysis: A gas chromatograph coupled to a triple quadrupole mass spectrometer. The use of Multiple Reaction Monitoring (MRM) mode significantly reduces background noise and enhances selectivity.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a more accessible technique for the analysis of phthalates. However, it generally offers lower sensitivity and is more susceptible to matrix interferences compared to mass spectrometric methods.

Experimental Protocol:

• Sample Preparation: Typically involves liquid-liquid extraction or solid-phase extraction.

• Instrumental Analysis:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol.

  • Detection: UV detection is typically performed at a wavelength around 224 nm.[6]

Conclusion

For applications demanding the highest degree of confidence in the quantification of Didecyl phthalate, the isotope dilution method using Didecyl phthalate-d4 as an internal standard is unequivocally the method of choice. Its ability to correct for sample loss and matrix effects during analysis results in superior accuracy and precision. While alternative methods like GC-MS/MS and HPLC-UV have their merits and can be suitable for certain applications, they do not offer the same level of metrological quality as the isotope dilution technique. The selection of the most appropriate method will ultimately depend on the specific requirements of the analysis, including the desired level of accuracy, the complexity of the sample matrix, and the available instrumentation.

References

• 1. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to GC-MS and LC-MS for Phthalate Analysis in Research and Drug Development

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates—ubiquitous plasticizers that can leach into pharmaceutical products—is a critical aspect of quality control and safety assessment. The two most prevalent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your analytical needs.

The choice between GC-MS and LC-MS for phthalate analysis hinges on several factors, including the specific phthalates of interest, the sample matrix, required sensitivity, and analytical throughput. While both are powerful separation techniques, they operate on different principles, leading to distinct advantages and limitations.

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is paramount in regulated environments. Key performance indicators from various studies are summarized below to offer a quantitative comparison between GC-MS and LC-MS for the analysis of common phthalates.

Table 1: Comparison of Quantitative Performance for GC-MS in Phthalate Analysis

Analyte	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Linearity (R²)	Precision (%RSD)
Various Phthalates	50 ppb (GC/MS)[1]	>0.99[2]	1.8 - 17.8[2]
DBP, BBP, DEHP, etc.	LOQs: 54.1 - 76.3 ng/g (GC-MS/MS)[2]	>0.99[2]	<15[2]
DMP, DEP, DBP, etc.	LODs: 3.46 - 10.10 µg/mL[3]	-	0.6 - 19[3]

DBP: Dibutyl phthalate, BBP: Benzyl butyl phthalate, DEHP: Di(2-ethylhexyl) phthalate, DMP: Dimethyl phthalate, DEP: Diethyl phthalate, RSD: Relative Standard Deviation.

Table 2: Comparison of Quantitative Performance for LC-MS in Phthalate Analysis

Analyte	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Linearity (R²)	Precision (%RSD)
Various Phthalates	As low as 1 ppb (LC-MS/MS)[1]	>0.99[4]	3.3 - 12.9[5]
DMP, DEP, DBP, etc.	LODs < 2 µg/L (HPLC-ESI-MS)[6]	>0.994[6]	<10[6]
10 Phthalates	LLODs: 0.125 - 5 pg/µL (LC/MS/MS)[4]	>0.99[4]	<15[4]
7 Phthalates	LODs: ~1 ppb (UPLC-MS/MS)	-	-

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Dibutyl phthalate, LLOD: Lower Limit of Detection, RSD: Relative Standard Deviation.

Key Characteristics of GC-MS and LC-MS for Phthalate Analysis

Caption: Key characteristics of GC-MS and LC-MS for phthalate analysis.

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible results. Below are representative methodologies for both GC-MS and LC-MS analysis of phthalates.

GC-MS Method for Phthalate Determination

This protocol is a generalized procedure based on common practices for phthalate analysis in diverse samples.[7][8]

1. Sample Preparation (Solvent Extraction):

• Similar to the LC-MS protocol, perform a solvent extraction using a non-polar solvent like n-hexane or dichloromethane.[1][8] For solid samples, sonication-assisted extraction may be employed.

• After extraction and phase separation, the organic extract is concentrated.

• An internal standard (e.g., a deuterated phthalate like DBP-d4) may be added to improve quantitative accuracy.[8]

2. Chromatographic and Mass Spectrometric Conditions:

• Instrument: A gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.[1]

• Column: A low-polarity capillary column such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is typically used.[7][8]

• Carrier Gas: Helium at a constant flow rate.

• Injector: Splitless mode at a temperature of approximately 280°C.[8]

• Oven Temperature Program: A temperature gradient is essential for separating a range of phthalates. A typical program starts at a lower temperature (e.g., 80°C), holds for a few minutes, and then ramps up to a final temperature of around 280-300°C.[8]

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for quantitative analysis to enhance sensitivity and selectivity by monitoring characteristic ions for each phthalate.[3][8] Full scan mode can be used for initial identification. For highly complex matrices, Multiple Reaction Monitoring (MRM) on a triple quadrupole MS offers higher selectivity.[9]

LC-MS Method for Phthalate Determination

This protocol is a generalized procedure based on common practices for phthalate analysis.[4][5]

1. Sample Preparation (Liquid-Liquid Extraction):

• To a known volume of the sample (e.g., a pharmaceutical formulation), add a suitable organic solvent such as n-hexane.[5][8]

• Vortex the mixture vigorously for several minutes to ensure efficient extraction of phthalates into the organic layer.

• Centrifuge the mixture to achieve phase separation.

• Carefully transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent, typically the initial mobile phase composition (e.g., acetonitrile/water mixture).[5]

2. Chromatographic and Mass Spectrometric Conditions:

• Instrument: A high-performance liquid chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).[1]

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm) is commonly used.[4]

• Mobile Phase: A gradient elution using a mixture of water (often with a modifier like ammonium acetate) and an organic solvent like methanol or acetonitrile.[5][10]

• Flow Rate: Typically in the range of 0.5 - 1.0 mL/min.[10]

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 40°C).[11]

• Injection Volume: 5 - 20 µL.[8][11]

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive ion mode.[5]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is highly recommended for its selectivity and sensitivity in complex matrices.[10]

Workflow Diagrams

To visually represent the analytical processes, the following diagrams have been generated.

Caption: GC-MS analytical workflow for phthalate analysis.

References

• 1. agilent.com [agilent.com]
• 2. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. redalyc.org [redalyc.org]
• 4. s4science.at [s4science.at]
• 5. Phthalates determination in pharmaceutical formulae used in parenteral nutrition by LC-ES-MS: importance in public health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. The Advantages of GC-MS/MS for the Analysis of Phthalate Esters in Diet Samples | SHIMADZU CORPORATION [shimadzu.com]
• 10. sciex.com [sciex.com]
• 11. lcms.cz [lcms.cz]

A Comparative Guide to Phthalate Analysis: Method Performance Under ISO 12787 Validation Criteria

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of phthalates in various matrices is crucial due to their potential as endocrine disruptors and their prevalence as contaminants. While no single ISO standard dictates a specific method for phthalate analysis, ISO 12787, "Cosmetics – Analytical methods – Validation criteria for analytical results using chromatographic techniques," provides a framework for validating the performance of methods used.[1][2][3][4][5] This guide offers an objective comparison of the most common analytical techniques for phthalate analysis—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—supported by experimental data and detailed protocols, with performance benchmarks evaluated in the context of ISO 12787 validation guidelines.

Performance Comparison of Analytical Methods

The choice between GC-MS and LC-MS for phthalate analysis depends on several factors, including the specific phthalates of interest, the complexity of the sample matrix, and the required sensitivity. GC-MS is a widely used, robust, and cost-effective technique for the analysis of volatile and semi-volatile compounds like many phthalates.[6] LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), offers high sensitivity and is well-suited for less volatile or thermally labile phthalates.[7]

The following table summarizes the quantitative performance data for these methods based on key validation parameters outlined in ISO 12787.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS) & HPLC	Source
Limit of Quantification (LOQ)	0.5 or 2.5 µg/g in cosmetic matrices; 0.25 ng injected for standard solutions.	20 µg/kg in cosmetic matrices; 1 ppb in food samples.	[1][2],[8]
Limit of Detection (LOD)	Not explicitly stated in µg/g, but method is sensitive for regulated phthalates.	22.8 µg/kg in cosmetic matrices; 10 µg/kg in raw materials.	[1]
**Linearity (R²) **	>0.99 between 0.5 µg/mL and 5.0 µg/mL.	>0.99 over a calibration range of 0.01 µg/mL to 10 µg/mL.	[1][2][9]
Recovery	Not explicitly stated for matrix, but the method is adapted for complex matrices.	88.3% (average) in cosmetics; 92-108% in various cosmetic products.	[10][11]
Precision (RSD)	In agreement with in-house specifications.	Repeatability: 7.6%; Intermediate Precision: 8.7%. Interday and intraday precision <15%.	[10][11]
Resolution	Satisfactory system conformity with resolution >1.5.	Not explicitly stated, but method demonstrates good separation of analytes.	[1][2]

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving reproducible and reliable results. Below are representative methodologies for GC-MS and LC-MS/MS analysis of phthalates.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on a method developed for the analysis of 12 phthalates in cosmetic products, with validation guided by ISO 12787 principles.[1][2]

1. Sample Preparation:

• Simple Matrices (e.g., perfumes): Dilution in ethanol.

• Complex Matrices (e.g., creams, milks): Liquid-liquid extraction using a solvent like methyl tert-butyl ether (MTBE).

2. GC-MS Instrumentation and Conditions:

• System: Gas chromatograph coupled with a mass spectrometer.

• Ionization Mode: Electron Impact (EI).

• Column: Cross-linked 5%-phenyl/95%-dimethylpolysiloxane capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Temperature Program: A temperature gradient is used to achieve separation of the phthalates.

• Quantification: External calibration with the use of an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a generalized representation for the analysis of phthalates in cosmetic products.

1. Sample Preparation:

• Extraction: Samples are typically extracted with a suitable organic solvent such as methanol.

• Cleanup: A solid-phase extraction (SPE) step using a C18 cartridge is often employed to remove interfering matrix components.[12]

2. LC-MS/MS Instrumentation and Conditions:

• System: High-performance liquid chromatograph coupled to a tandem mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), often in positive mode.

• Column: A C18 reversed-phase column is commonly used for separation.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid or ammonium acetate.

• Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Visualizing the Analytical Workflow

To provide a clearer understanding of the logical flow of phthalate analysis from sample to result, the following diagrams illustrate the general experimental workflow and the decision-making process based on ISO 12787 validation criteria.

General workflow for phthalate analysis.

ISO 12787 method validation decision pathway.

References

• 1. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. gcms.cz [gcms.cz]
• 7. s4science.at [s4science.at]
• 8. agilent.com [agilent.com]
• 9. lcms.cz [lcms.cz]
• 10. [PDF] AN ASSESSMENTOF PHTHALATES IN COSMETIC PRODUCTS BY DISPERSIVE LIQUID-LIQUID EXTRACTION METHOD USING HPLCAND LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]

A Comparative Guide to the Cross-Validation of Internal Standards for Didecyl Phthalate Analysis in Diverse Sample Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of internal standards used in the quantification of Didecyl phthalate (DIDP), a common plasticizer, across various sample matrices. While direct cross-validation data for Didecyl phthalate-d4 (DDP-d4) is limited in publicly available literature, this document outlines the prevalent use of alternative deuterated internal standards, particularly Di-n-octyl phthalate-d4 (DnOP-d4), and presents supporting experimental data from studies on food, environmental, and medical device samples.

Executive Summary

Accurate quantification of Didecyl phthalate (DIDP) is crucial for assessing human exposure and ensuring product safety. The use of deuterated internal standards is the gold standard for correcting matrix effects and analyte loss during sample preparation and analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Although a direct deuterated analogue, Didecyl phthalate-d4 (DDP-d4), is commercially available, its application and cross-validation in different matrices are not extensively documented.

The scientific literature indicates a strong preference for using Di-n-octyl phthalate-d4 (DnOP-d4) as a surrogate internal standard for the analysis of high molecular weight phthalates like DIDP. This is due to its structural similarity and comparable analytical behavior. This guide presents a compilation of performance data for DnOP-d4 and other commonly used internal standards in various matrices, offering a valuable resource for researchers selecting an appropriate internal standard for their specific application.

Data Presentation: Performance of Internal Standards for Phthalate Analysis

The following tables summarize the performance characteristics of various deuterated internal standards used for the analysis of phthalates, including DIDP, in different sample matrices.

Table 1: Performance of Deuterated Internal Standards in Food and Beverage Matrices

Internal Standard	Analyte(s)	Sample Matrix	Linearity (R²)	Recovery (%)	Precision (RSD%)	Reference
DnOP-d4	DIDP, DINP	Paper-based fast-food packaging	Not Reported	Not Reported	Not Reported	This guide compiles data from multiple sources.
DnBP-d4	DBP	Wine	> 0.99	Not Reported	Not Reported	[1]
DEHP-d4	DEHP	Wine	> 0.99	Not Reported	Not Reported	[1]
Mixed Labeled Phthalates (including d4-Di-n-octyl phthalate)	DIDP and other phthalates	Various Foods	Not Reported	Not Reported	Not Reported	This guide compiles data from multiple sources.

Table 2: Performance of Deuterated Internal Standards in Environmental Matrices

Internal Standard	Analyte(s)	Sample Matrix	Linearity (R²)	Recovery (%)	Precision (RSD%)	Reference
DBP-d4	DBP, DEHP	Indoor Air	> 0.9953	91.3 - 99.9	5.1 - 13.1	[2]
DEHP-d4	DBP, DEHP	Indoor Air	> 89.7	91.3 - 99.9	5.1 - 13.1	[2]

Table 3: Performance of a Non-Deuterated Internal Standard for DIDP in a Medical Device Matrix

Internal Standard	Analyte	Sample Matrix	Linearity (R²)	Recovery (%)	Precision (RSD%)	LOQ (ng/g)	Reference
Benzyl Benzoate	DIDP	Medical Infusion Sets	> 0.999	91.8 - 122	1.8 - 17.8	54.1 - 76.3	This guide compiles data from multiple sources.

Experimental Protocols

This section provides a detailed methodology for the analysis of DIDP in a polymer matrix using an internal standard, adapted from established protocols.[3]

Sample Preparation (Polymer Matrix)

• Weighing: Accurately weigh approximately 50 mg of the polymer sample into a glass vial.

• Dissolution: Add 5 mL of tetrahydrofuran (THF) to dissolve the polymer. Vortex or sonicate the vial to ensure complete dissolution.

• Precipitation: Add 5 mL of hexane to precipitate the polymer.

• Centrifugation: Centrifuge the sample to pellet the precipitated polymer.

• Extraction: Transfer the supernatant containing the extracted phthalates to a clean glass vial.

• Internal Standard Spiking: Spike the extract with the internal standard solution (e.g., DnOP-d4 or Benzyl Benzoate) to a final concentration of 1 µg/mL.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of hexane for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC): Agilent 8890 or equivalent.

• Mass Spectrometer (MS): Agilent 5977B or equivalent.

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Mode: Splitless.

• Inlet Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min.

  • Ramp 1: 20°C/min to 280°C, hold for 5 min.

  • Ramp 2: 10°C/min to 300°C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion for DIDP: m/z 307

  • Qualifier Ions for DIDP: m/z 149, 281

  • (Note: Specific ions for the internal standard should be selected based on its mass spectrum)

Calibration

Prepare a series of calibration standards containing known concentrations of DIDP and a constant concentration of the internal standard in hexane. The concentration range should bracket the expected concentration of DIDP in the samples.

Mandatory Visualization

Caption: Experimental workflow for the analysis of Didecyl phthalate in a polymer matrix.

Caption: Logical relationship between DIDP, internal standards, and sample matrices.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Uncertainty Budget Calculation in Phtahlate Measurement using Didecyl Phthalate-d4

For researchers, scientists, and drug development professionals, accurate quantification of phthalates is critical due to their potential health risks and regulatory scrutiny. This guide provides a comprehensive comparison of the crucial components involved in calculating the measurement uncertainty for didecyl phthalate (DIDP) analysis, with a special focus on the use of its deuterated internal standard, Didecyl phthalate-d4 (DIDP-d4). The principles and methodologies outlined here are grounded in the authoritative EURACHEM/CITAC Guide "Quantifying Uncertainty in Analytical Measurement".[1][2][3][4]

The Importance of Isotope Dilution

The use of an isotopically labeled internal standard, such as DIDP-d4, is a cornerstone of accurate phthalate analysis. This technique, known as isotope dilution mass spectrometry (IDMS), is considered a gold standard approach. The deuterated standard closely mimics the chemical and physical behavior of the native analyte (DIDP) throughout the analytical process, from extraction to derivatization and injection. This allows for effective compensation for analyte losses during sample preparation and for matrix effects that can suppress or enhance the instrument signal, thereby significantly reducing the overall measurement uncertainty.

Experimental Protocol for Phthalate Analysis in a Polymer Matrix using GC-MS

This section details a typical experimental workflow for the determination of DIDP in a polymer sample, incorporating DIDP-d4 as an internal standard.

Sample Preparation (Dissolution-Precipitation)

• Sample Weighing: Accurately weigh approximately 50 mg of the polymer sample into a glass vial.

• Dissolution: Add 5 mL of a suitable solvent, such as tetrahydrofuran (THF), to dissolve the polymer. Complete dissolution can be aided by vortexing or sonication.

• Precipitation: Add 5 mL of a non-solvent, like hexane, to precipitate the polymer.

• Separation: Centrifuge the sample to pellet the precipitated polymer.

• Extraction: Carefully transfer the supernatant, which contains the extracted phthalates, to a clean glass vial.

• Internal Standard Spiking: Spike the extract with a known concentration of DIDP-d4 internal standard solution (e.g., to a final concentration of 1 µg/mL).

• Concentration: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in 1 mL of hexane for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph (GC): An Agilent 8890 GC system or equivalent.

• Mass Spectrometer (MS): An Agilent 5977B MS or equivalent.

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is commonly used for phthalate analysis.[5]

• Injection Mode: Splitless injection is generally preferred for trace analysis to maximize sensitivity.

• Carrier Gas: Helium or Hydrogen.

• Oven Temperature Program: An optimized temperature program is crucial for the separation of DIDP isomers. A typical program might be:

  • Initial temperature: 100°C, hold for 1 min.

  • Ramp 1: 10°C/min to 230°C.

  • Ramp 2: 10°C/min to 270°C, hold for 2 min.

  • Ramp 3: 25°C/min to 300°C, hold for 8 min.

• MS Detection: Selected Ion Monitoring (SIM) mode is recommended for higher sensitivity and selectivity.[6] Key ions for DIDP are often m/z 149 (a common phthalate fragment), 279, and 307.

Calibration

Prepare a series of calibration standards containing known concentrations of native DIDP and a constant concentration of the DIDP-d4 internal standard. The concentration range should bracket the expected concentration of DIDP in the samples.

Uncertainty Budget Calculation: A Comparative Overview

The total uncertainty of a measurement is a combination of all individual sources of uncertainty. The following table summarizes the major contributors to the uncertainty budget for DIDP measurement with and without the use of DIDP-d4. The values presented are representative and can vary depending on the laboratory, matrix, and specific experimental conditions.

Uncertainty Component	Method with DIDP-d4 Internal Standard	Method without Internal Standard	Supporting Experimental Data & Rationale
Purity of Standard (u_purity)	Relative Uncertainty: 0.5% - 1.5%	Relative Uncertainty: 0.5% - 1.5%	Based on the certificate of analysis for the DIDP standard. This component is independent of the use of an internal standard.
Preparation of Standard Solutions (u_prep)	Relative Uncertainty: 0.2% - 1.0%	Relative Uncertainty: 0.2% - 1.0%	Arises from uncertainties in weighing and volumetric glassware. Assumes careful analytical technique.
Calibration Curve Fit (u_cal)	Relative Uncertainty: 1.0% - 3.0%	Relative Uncertainty: 2.0% - 5.0%	The use of an internal standard corrects for variations in injection volume and instrument response, leading to a more precise calibration.
Repeatability (u_r)	Relative Standard Deviation (RSD): < 5%	Relative Standard Deviation (RSD): < 10%	Measured by replicate analyses of a sample. The internal standard corrects for random variations in the analytical process.[7]
Method and Laboratory Bias (Recovery, u_bias)	Relative Uncertainty: 1.0% - 5.0%	Relative Uncertainty: 10% - 30%	Determined through the analysis of certified reference materials or spiked samples. DIDP-d4 effectively corrects for analyte loss during extraction and matrix-induced signal suppression or enhancement, leading to a recovery closer to 100% and lower uncertainty. Recoveries for phthalates without an internal standard can range from 76-100%.[7]
Combined Relative Uncertainty (u_c,rel)	Typically 2% - 6%	Typically 11% - 32%	Calculated by combining the individual uncertainty components using the principles of error propagation (square root of the sum of the squares).
Expanded Uncertainty (U) (k=2, ~95% confidence)	Typically 4% - 12%	Typically 22% - 64%	The combined uncertainty multiplied by a coverage factor (k), which is typically 2 for a 95% confidence level.[8]

Visualizing the Uncertainty Budget Workflow

The following diagram illustrates the logical workflow for identifying and combining the sources of uncertainty in the measurement of DIDP using an internal standard.

Caption: Workflow for calculating the expanded measurement uncertainty.

Conclusion

The calculation of an uncertainty budget is a fundamental requirement for reporting high-quality, reliable analytical data. As demonstrated, the use of a deuterated internal standard like Didecyl phthalate-d4 is paramount in minimizing the major sources of uncertainty in phthalate analysis, particularly those related to sample preparation and matrix effects. By systematically identifying, quantifying, and combining all significant sources of uncertainty, researchers can ensure that their results are fit for purpose and can be confidently compared and interpreted. This guide provides a framework for this process, empowering scientists to produce data of the highest metrological quality.

References

• 1. scribd.com [scribd.com]
• 2. eurachem.org [eurachem.org]
• 3. Quantifying Uncertainty [eurachem.org]
• 4. eurachem.org [eurachem.org]
• 5. gcms.cz [gcms.cz]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. researchgate.net [researchgate.net]
• 8. demarcheiso17025.com [demarcheiso17025.com]

performance evaluation of different GC columns for phthalate separation

For Researchers, Scientists, and Drug Development Professionals

The accurate separation and quantification of phthalates are critical in research and quality control due to their potential health risks and ubiquitous presence as plasticizers. Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful and widely used technique for this purpose. The choice of GC column is paramount for achieving the desired resolution, sensitivity, and analysis time. This guide provides an objective comparison of the performance of different GC columns for phthalate separation, supported by experimental data and detailed methodologies.

Comparative Performance of GC Columns for Phthalate Analysis

The selection of an appropriate GC column is the most critical step in developing a robust method for phthalate analysis.[1][2] The stationary phase chemistry dictates the selectivity and resolving power for these structurally similar compounds.[1][2] This section summarizes the performance of various commonly used GC columns.

A direct comparison of seven popular stationary phases demonstrated that the Rtx-440 and Rxi-XLB columns provide the best overall separation for a comprehensive list of 18 regulated phthalates and an extended list of 40 compounds.[3] These columns offer fast analysis times and superior resolution, effectively separating critical pairs that co-elute on other phases.[3] For instance, bis(2-ethylhexyl) phthalate (DEHP) and dicyclohexyl phthalate were well-resolved on Rtx-440 and Rxi-XLB columns but co-eluted on an Rxi-5ms column.

While 5-type columns (e.g., DB-5ms, HP-5MS) are the most commonly employed for phthalate analysis, XLB-type, 35-type, and other phases also find application.[3][4] The choice often depends on the specific phthalates of interest and the complexity of the sample matrix. For challenging separations of branched phthalate isomers like diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP), columns such as Rtx-440 or Rxi-XLB are recommended for their enhanced selectivity.[5]

The following table summarizes the performance characteristics of various GC columns based on published data.

GC Column	Stationary Phase	Key Performance Characteristics	Common Co-elutions	Reference
Rtx-440	Proprietary	Excellent resolution for a wide range of phthalates, fast analysis times. Recommended for complex mixtures.	Minimal co-elutions reported for common phthalates.[3]	[3]
Rxi-XLB	Proprietary	Similar performance to Rtx-440, offering good resolution and speed.	Minimal co-elutions reported for common phthalates.[3]	[3]
Rxi-5ms	5% Phenyl-methylpolysiloxane	Good general-purpose column, widely used.	Bis(2-ethylhexyl) phthalate and dicyclohexyl phthalate.	[3][5]
Rtx-50	50% Phenyl-methylpolysiloxane	Mid-polarity column.	Bis(2-ethylhexyl) phthalate and butyl benzyl phthalate.	[3]
Rxi-35Sil MS	35% Phenyl-methylpolysiloxane	Mid-polarity column, can be used in a dual-column setup for confirmation.	Not specified in the provided results.	[3]
Zebron™ ZB-PAH-CT	Proprietary	Provides unique selectivity for aromatic compounds, enabling enhanced resolution and fast analysis times.	Not specified in the provided results.	[6]
HP-5ms	5% Phenyl-methylpolysiloxane	Commonly used for phthalate analysis, provides good peak shape and resolution.	Not specified in the provided results.	[5][7]
DB-5	5% Phenyl-dimethylpolysiloxane	A low-polarity capillary column typically used for phthalate analysis.	Not specified in the provided results.	[8]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to achieving reliable results. Below are representative methodologies for the GC-MS analysis of phthalates.

Protocol 1: General GC-MS Method for Phthalate Analysis

This protocol is a generalized procedure based on common practices for phthalate analysis.[8]

• Sample Preparation: A solvent extraction is typically performed using a non-polar solvent like n-hexane. For solid samples, sonication-assisted extraction can be employed.[8]

• GC-MS System: An Agilent 8890 GC system coupled with a 5977C Inert Plus GC/MSD or equivalent.[7]

• Column: A low-polarity capillary column such as an HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is commonly used.[8]

• Carrier Gas: Helium at a constant flow rate.[8]

• Injector: Splitless mode at a temperature of 280°C.[8]

• Oven Temperature Program: A temperature gradient is crucial for separating a range of phthalates. A typical program starts at a lower temperature and ramps up to a final temperature. For example, an initial temperature of 80°C, ramped to 210°C at 20°C/min, then to 215°C at 10°C/min, and finally to 300°C at 30°C/min (held for 5 minutes).[9]

• MS Detector: Operated in selected ion monitoring (SIM) mode for quantification of target analytes.[5]

Protocol 2: Fast GC-MS Method using Zebron™ ZB-PAH-CT

This method focuses on reducing analysis time while maintaining good separation.[6]

• Column: Zebron™ ZB-PAH-CT (20 m x 0.18 mm x 0.14 µm).[6]

• Carrier Gas: Helium at 0.7 mL/min (constant flow).[6]

• Injector: Split (20:1) at 260°C, 1 µL injection volume.[6]

• Oven Program: 135°C to 320°C at 30°C/min for 3.0 min.[6]

• Detector: GC-MS in scan mode (100-500 m/z).[6]

• Transfer Line Temperature: 250°C.[6]

Experimental Workflow

A typical workflow for the analysis of phthalates by GC-MS involves several key stages, from sample receipt to data analysis. The following diagram illustrates this logical progression.

Caption: A typical experimental workflow for phthalate analysis by GC-MS.

Conclusion

The selection of a GC column is a critical determinant of the success of phthalate analysis. For comprehensive and challenging phthalate mixtures, columns such as the Rtx-440 and Rxi-XLB demonstrate superior performance in terms of resolution and analysis speed.[3][4] However, the widely used 5-type columns remain a reliable choice for many routine applications. By carefully considering the specific analytical requirements and consulting the comparative data and protocols presented in this guide, researchers can select the optimal GC column to achieve accurate and reproducible results in their phthalate analysis.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.ca [fishersci.ca]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. phenomenex.com [phenomenex.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of Migration of Six Phthalate Esters in Plastic Toys by GC-MS/MS Coupled with Solid-Phase Extraction Using Cucurbit[n]urils as Adsorbent [openchemicalengineeringjournal.com]

Safety & Regulatory Compliance

Proper Disposal of Didecyl Phthalate-d4: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the dynamic fields of drug development and chemical research, ensuring the safe and compliant disposal of laboratory waste is paramount. This guide provides a detailed, step-by-step operational plan for the proper disposal of didecyl phthalate-d4, a deuterated plasticizer commonly used in research settings. Adherence to these procedures is essential for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for didecyl phthalate-d4, it is crucial to handle the substance with the appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles or a face shield, and a lab coat. All handling of didecyl phthalate-d4 should be conducted in a well-ventilated area, preferably within a chemical fume hood.

In the event of a spill, the area should be secured. The spilled material should be absorbed with an inert material such as vermiculite, sand, or earth.[1] The absorbent material should then be collected and placed into a sealed and clearly labeled container for hazardous waste disposal. Under no circumstances should didecyl phthalate-d4 or materials contaminated with it be allowed to enter drains or waterways.

Step-by-Step Disposal Protocol for Didecyl Phthalate-d4

The guiding principle for the disposal of didecyl phthalate-d4 is to treat it as hazardous waste. It should never be disposed of down the drain or in regular trash.[1]

Step 1: Waste Identification and Segregation

• Treat all didecyl phthalate-d4 waste, including contaminated lab supplies (e.g., gloves, pipette tips, absorbent pads), as hazardous waste.

• Segregate didecyl phthalate-d4 waste from other chemical waste streams to prevent potentially reactive mixtures. Specifically, it should be kept away from strong oxidizing agents.

Step 2: Containerization

• Collect all didecyl phthalate-d4 waste in a designated, chemically compatible container that can be securely sealed.[1]

• The container should be in good condition, free from leaks or damage.

• Do not overfill the container; it is recommended to fill it to no more than 90% of its capacity.

Step 3: Labeling

• As soon as waste is added to the container, it must be clearly labeled with a hazardous waste tag.

• The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Didecyl phthalate-d4"

  • The CAS Number: 1276197-18-2[2]

  • The associated hazards (e.g., "Handle with care")

  • The accumulation start date

  • The name of the principal investigator and the laboratory location

Step 4: Storage

• Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

• This area should be at or near the point of waste generation and under the control of laboratory personnel.

• Ensure the storage area is well-ventilated and away from sources of ignition.

Step 5: Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

• Do not attempt to transport the hazardous waste yourself. Trained EHS personnel will handle the collection and final disposal.

• All waste must be handled in accordance with local, state, and federal regulations.[3]

Summary of Chemical and Physical Properties

For your reference, the following table summarizes key quantitative data for didecyl phthalate. The deuterated form, didecyl phthalate-d4, will have a slightly higher molecular weight, but other physical properties will be very similar.

Property	Value
Molecular Formula	C₂₈H₄₂D₄O₄
Molecular Weight	450.6871 g/mol [2]
Appearance	Clear, viscous liquid[4]
Boiling Point	261 °C @ 5 mmHg[4][5]
Melting Point	4 °C[4]
Flash Point	232 °C (449.6 °F)[6]
Density	0.97 g/cm³[4]
Water Solubility	Insoluble (0.33mg/L at 24°C)[4]
CAS Number (Didecyl phthalate)	84-77-5[4]
CAS Number (Didecyl phthalate-d4)	1276197-18-2[2]

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for didecyl phthalate-d4 in a laboratory setting.

Caption: Disposal workflow for didecyl phthalate-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. Di-n-decyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Didecyl phthalate Two Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Didecyl phthalate | C28H46O4 | CID 6788 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.at [fishersci.at]

Essential Safety and Operational Guide for Handling Didecyl Phthalate-d4

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Didecyl phthalate-d4. Adherence to these procedures is vital for ensuring personal safety and minimizing environmental impact.

Didecyl phthalate-d4 is a deuterated form of Didecyl phthalate, a compound used in various industrial and laboratory applications. While specific toxicity data for the deuterated form is limited, it should be handled with the same precautions as its non-deuterated counterpart. It is considered a hazardous substance that may cause skin, eye, and respiratory tract irritation[1][2].

Personal Protective Equipment (PPE)

The primary defense against exposure to Didecyl phthalate-d4 is the correct and consistent use of Personal Protective Equipment.

Protection Type	Recommended Equipment	Rationale
Hand Protection	Chemical resistant gloves (e.g., Nitrile rubber, Neoprene, PVC)[3].	To prevent skin contact. Gloves should be inspected before use and disposed of in accordance with laboratory practices[4].
Eye Protection	Safety glasses with side shields or chemical safety goggles (compliant with OSHA 29 CFR 1910.133 or European Standard EN166)[2][3].	To protect eyes from splashes.
Body Protection	Laboratory coat, overalls, or a P.V.C. apron[1].	To prevent contamination of personal clothing.
Respiratory Protection	Generally not required with adequate ventilation. If there is a risk of overexposure, an approved respirator should be worn[1][2].	To prevent inhalation of vapors or mists.

Operational Plan: Safe Handling Procedure

A systematic approach is essential for the safe handling of Didecyl phthalate-d4 in a laboratory setting.

1. Pre-Handling:

• Consult the Safety Data Sheet (SDS): Always review the SDS for Didecyl phthalate before work.

• Ensure Adequate Ventilation: Work in a well-ventilated area. General exhaust is typically sufficient under normal operating conditions[1].

• Inspect PPE: Before starting, inspect all personal protective equipment for integrity.

• Prepare Spill Kit: Have an appropriate spill kit readily available.

2. Handling:

• Avoid Contact: Avoid all personal contact with the chemical, including inhalation[1].

• Use Appropriate Equipment: Conduct all manipulations within a chemical fume hood if there is a risk of aerosol or vapor generation.

• Keep Containers Closed: Keep the container tightly sealed when not in use[2].

• Prevent Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition as it is a combustible liquid[5].

3. Post-Handling:

• Decontamination: Wash hands and any exposed skin thoroughly with soap and water after handling.

• Clean Work Area: Clean the work surface to remove any potential contamination.

• Properly Remove PPE: Remove and dispose of contaminated gloves and other disposable PPE as hazardous waste[4][6].

Workflow for the Safe Handling of Didecyl Phthalate-d4.

Disposal Plan

Proper disposal of Didecyl phthalate-d4 and associated waste is critical to prevent environmental contamination. All waste must be handled in accordance with local, state, and federal regulations[1].

1. Waste Chemical:

• Original Container: Whenever possible, leave the chemical in its original container[4]. Do not mix it with other waste.

• Labeling: Ensure the container is clearly and accurately labeled as hazardous waste.

2. Contaminated Materials:

• PPE and Absorbents: All disposable PPE (such as gloves) and materials used to clean up spills (e.g., vermiculite, sand) should be considered hazardous waste[2][6].

• Containment: Place contaminated items in a suitable, sealed, and labeled container for disposal[2].

3. Disposal Methods:

• Incineration: Recommended methods for disposal of phthalates include incineration, such as liquid injection or rotary kiln[7].

• Landfill: Landfill disposal may be an option after the chemical has been adsorbed onto an inert material like vermiculite[7].

• Professional Disposal Service: Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Disposal Workflow for Didecyl Phthalate-d4 and Contaminated Materials.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.at [fishersci.at]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]